Triisopropyl borate

• CAS: 5419-55-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Fundamental Properties of Triisopropyl Borate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triisopropyl borate (B1201080), with the chemical formula C₉H₂₁BO₃, is a versatile organoboron compound widely utilized in organic synthesis.[1][2] It serves as a key reagent and intermediate in a variety of chemical transformations, most notably in the formation of boronic acids and their derivatives for Suzuki-Miyaura cross-coupling reactions.[3][4] Its utility also extends to its role as a Lewis acid catalyst in esterification and condensation reactions.[5] This guide provides a comprehensive overview of the fundamental chemical, physical, and spectroscopic properties of triisopropyl borate, along with detailed experimental protocols for its synthesis, purification, and common applications.

Chemical and Physical Properties

Triisopropyl borate is a colorless liquid with an alcohol-like odor.[1] It is less dense than water and insoluble in it, but it is miscible with common organic solvents such as ether, ethanol, isopropanol, and benzene.[2][3] This compound is known to be moisture-sensitive and can decompose upon exposure to moist air or water.[2][6]

Table 1: Physical and Chemical Properties of Triisopropyl Borate

Property	Value	Reference(s)
Molecular Formula	C₉H₂₁BO₃	[7]
Molecular Weight	188.07 g/mol	[7]
Appearance	Clear, colorless liquid	[3]
Melting Point	-59 °C	[6]
Boiling Point	139-141 °C (lit.)	[3][6]
Density	0.815 g/mL at 25 °C (lit.)	[3][6]
Refractive Index (n²⁰/D)	1.376 (lit.)	[3][6]
Flash Point	17 °C (62.6 °F) - closed cup	[8]
Vapor Pressure	8.6 mmHg	[1]

Spectroscopic Properties

The structural identity and purity of triisopropyl borate are routinely confirmed using a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum of triisopropyl borate is characterized by two main signals corresponding to the methine and methyl protons of the isopropyl groups.

¹³C NMR: The carbon NMR spectrum shows two distinct resonances for the methine and methyl carbons of the isopropyl groups.

¹¹B NMR: As a borate ester, triisopropyl borate exhibits a characteristic chemical shift in the ¹¹B NMR spectrum. The chemical shift for tricoordinate boranes with oxygen-containing substituents is typically found at higher fields compared to their alkylborane counterparts due to the π-donating character of the oxygen atoms.[9]

Table 2: NMR Spectroscopic Data for Triisopropyl Borate

Nucleus	Chemical Shift (δ) [ppm]	Multiplicity	Assignment	Reference(s)
¹H NMR (90 MHz, CDCl₃)	4.33	septet	-CH-	[10]
1.124	doublet	-CH₃	[10]
¹³C NMR (CDCl₃)	64.82	-	-CH-	[10]
24.43	-	-CH₃	[10]
¹¹B NMR	~18	singlet	B	[5][9]

Infrared (IR) Spectroscopy

The IR spectrum of triisopropyl borate displays characteristic absorption bands corresponding to the various vibrational modes of its functional groups. The most prominent peaks are associated with the C-H and B-O bonds.

Table 3: Key IR Absorption Bands for Triisopropyl Borate

Wavenumber (cm⁻¹)	Intensity	Assignment
2850-3000	Strong	C-H stretching (alkane)
1300-1400	Strong	B-O stretching
1100-1200	Strong	C-O stretching
~1465	Medium	C-H bending (methyl)
~1375	Medium	C-H bending (isopropyl)

Mass Spectrometry (MS)

Electron ionization mass spectrometry of triisopropyl borate results in fragmentation patterns that can be used for its identification. The fragmentation of borate esters is influenced by the stability of the resulting cations and neutral radicals.[11][12] Common fragmentation pathways involve the loss of alkyl and alkoxy groups.

Reactivity and Applications

Triisopropyl borate is a versatile reagent in organic synthesis, primarily utilized for the preparation of boronic acids and their esters, which are crucial intermediates in Suzuki-Miyaura cross-coupling reactions.[3][4] It also functions as a Lewis acid catalyst in various transformations.[5]

Synthesis of Boronic Acids

A common application of triisopropyl borate is its reaction with organolithium or Grignard reagents to form boronate esters, which are then hydrolyzed to the corresponding boronic acids.

References

• 1. Yoneda Labs [yonedalabs.com]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. CN103204866A - Production method of high purity triisopropyl borate - Google Patents [patents.google.com]
• 6. CN104356152A - Method for producing high-purity triisopropyl borate through system external circulation reaction dehydration - Google Patents [patents.google.com]
• 7. WO2013016185A1 - Synthesis of boronic esters and boronic acids using grignard reagents - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. Method for preparing cyclopropyl boronic acid - Eureka | Patsnap [eureka.patsnap.com]
• 10. researchgate.net [researchgate.net]
• 11. Flow Chemistry on Multigram Scale: Continuous Synthesis of Boronic Acids within 1 s [organic-chemistry.org]
• 12. nvlpubs.nist.gov [nvlpubs.nist.gov]

Triisopropyl Borate (CAS No. 5419-55-6): A Comprehensive Technical Guide for Researchers and Drug Development Professionals

An in-depth examination of the synthesis, properties, and applications of triisopropyl borate (B1201080), a versatile reagent in modern organic chemistry, with a focus on its role in the formation of carbon-carbon bonds and its utility in pharmaceutical research and development.

Triisopropyl borate, also known by synonyms such as triisopropoxyborane and boric acid triisopropyl ester, is a colorless liquid with the chemical formula C₉H₂₁BO₃.[1][2] It is a key intermediate and reagent in a variety of chemical transformations, most notably in the preparation of boronic acids and their derivatives for Suzuki-Miyaura cross-coupling reactions.[3][4][5] Its utility also extends to its role as a catalyst, a Lewis acid, and a precursor for the synthesis of other organoboron compounds.[6][7][8] This guide provides a detailed overview of its chemical and physical properties, synthesis protocols, significant applications in organic synthesis, and safety considerations.

Core Properties and Specifications

Triisopropyl borate is a flammable, moisture-sensitive liquid.[6][9] Its physical and chemical properties are summarized in the table below, providing a quick reference for laboratory use.

Property	Value	Source(s)
CAS Number	5419-55-6	[1]
Molecular Formula	C₉H₂₁BO₃
Molecular Weight	188.07 g/mol	[1]
Appearance	Colorless liquid	[1][2]
Boiling Point	139-141 °C	[1][10]
Density	0.815 g/mL at 25 °C	[1][10]
Flash Point	10 °C (50 °F) - 17 °C (62.6 °F)	[6][10][11]
Refractive Index	n20/D 1.376	[10]
Vapor Pressure	76 mmHg at 75 °C	[10][12]
Solubility	Miscible with ether, ethanol, isopropanol, and benzene. Decomposes in contact with water.	[11][13][14]

Synthesis of Triisopropyl Borate

The synthesis of triisopropyl borate can be achieved through several methods. A common and efficient laboratory-scale preparation involves the direct esterification of boric acid with isopropyl alcohol.[15] Another approach utilizes boric anhydride (B1165640).[16] Below are detailed experimental protocols for these syntheses.

Experimental Protocol 1: Synthesis from Boric Acid and Isopropyl Alcohol

This procedure is adapted from a method described for the synthesis of tri-iso-propyl borate.[15]

Materials:

• Boric acid (H₃BO₃)

• Isopropyl alcohol (2-propanol)

• Thionyl chloride (SOCl₂)

• Nitrogen gas supply

• Distillation apparatus

Procedure:

• Suspend boric acid (147 mmol) in an excess of isopropyl alcohol in a round-bottom flask equipped with a reflux condenser and a nitrogen inlet.

• Slowly add thionyl chloride (885 mmol) to the suspension under a nitrogen atmosphere.

• After the addition is complete, heat the reaction mixture to reflux.

• Following the reflux period, set up the apparatus for distillation under a nitrogen atmosphere.

• Distill off the excess isopropyl alcohol at a temperature of 80-82 °C.

• Continue the distillation at a higher temperature of 110-120 °C to isolate the triisopropyl borate.

• The final product is obtained as a colorless liquid. This method has been reported to yield up to 93% of the desired product.[15]

Experimental Protocol 2: Synthesis via Azeotropic Dehydration from Boric Anhydride

This method utilizes reactive distillation to produce high-purity triisopropyl borate.[16]

Materials:

• Boric anhydride (B₂O₃)

• Water

• Isopropanol

• Cyclohexane (B81311) (as an azeotropic agent)

• Reactive distillation apparatus

Procedure:

• Charge a tower kettle with boric anhydride, water, isopropanol, and cyclohexane.

• Heat the mixture to 80-100 °C under a pressure of 0.1 MPa. This facilitates the reaction of boric anhydride and water to form boric acid in situ.

• Perform reactive distillation on the resulting mixture of boric acid, isopropanol, and cyclohexane. The water produced during the esterification is removed as an azeotrope with cyclohexane.

• The crude product containing triisopropyl borate is obtained from the kettle.

• Further purification of the crude product can be achieved through binary and ternary batch rectification to separate the remaining cyclohexane and isopropanol, yielding high-purity triisopropyl borate.

References

• 1. Triisopropyl Borate [commonorganicchemistry.com]
• 2. Triisopropyl borate | C9H21BO3 | CID 21531 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. A General Method for Suzuki-Miyaura Coupling Reactions Using Lithium Triisopropyl Borates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A General Method for Suzuki–Miyaura Coupling Reactions Using Lithium Triisopropyl Borates [dspace.mit.edu]
• 5. A general method for Suzuki-Miyaura coupling reactions using lithium triisopropyl borates. | Semantic Scholar [semanticscholar.org]
• 6. Triisopropyl borate | JSC Aviabor [jsc-aviabor.com]
• 7. nbinno.com [nbinno.com]
• 8. guidechem.com [guidechem.com]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. Triisopropyl borate = 98 5419-55-6 [sigmaaldrich.com]
• 11. fishersci.com [fishersci.com]
• 12. assets.thermofisher.com [assets.thermofisher.com]
• 13. chemicalbook.com [chemicalbook.com]
• 14. Triisopropyl borate | 5419-55-6 [chemicalbook.com]
• 15. researchgate.net [researchgate.net]
• 16. CN103204866A - Production method of high purity triisopropyl borate - Google Patents [patents.google.com]

A Technical Guide to Triisopropyl Borate: Properties, Synthesis, and Application in Suzuki-Miyaura Coupling

For Researchers, Scientists, and Drug Development Professionals

Triisopropyl borate (B1201080) is a versatile chemical intermediate with significant applications in organic synthesis and materials science. Its utility as a boron source, particularly in the formation of boronic acids and esters, makes it a valuable reagent in the synthesis of complex molecules, including active pharmaceutical ingredients. This guide provides an in-depth overview of its chemical properties, synthesis protocols, and a key application in cross-coupling reactions.

Core Properties of Triisopropyl Borate

A summary of the fundamental quantitative data for triisopropyl borate is presented below.

Property	Value	References
Molecular Formula	C9H21BO3	[1][2][3][4]
Molecular Weight	188.07 g/mol	[1][2][3][4][5][6][7]
CAS Number	5419-55-6	[2][3][4][5][6][7][8]
Density	0.815 g/mL at 25 °C	[3][5][6][8]
Boiling Point	139-141 °C	[3][5][6][8][9]
IUPAC Name	tripropan-2-yl borate	[1]

Experimental Protocols

Detailed methodologies for the synthesis of triisopropyl borate and its subsequent use in the Suzuki-Miyaura cross-coupling reaction are outlined below.

Synthesis of Triisopropyl Borate

Triisopropyl borate can be synthesized with high yield from the reaction of boric acid and isopropyl alcohol.[3] One effective method involves the removal of water using a dehydrating agent to drive the esterification reaction to completion.[2]

Materials:

• Boric acid (1 equivalent)

• Isopropyl alcohol (excess)

• Thionyl chloride (SOCl2)

• Nitrogen atmosphere

• Distillation apparatus

Procedure:

• In a reaction vessel under a nitrogen atmosphere, create a suspension of boric acid in an excess of isopropyl alcohol.[3]

• Slowly add thionyl chloride to the suspension.[3]

• Once the addition is complete, reflux the reaction mixture.[3]

• Following the reflux period, set up a distillation apparatus and distill off the excess isopropyl alcohol at a temperature of 80-82 °C.[3]

• Continue the distillation at a higher temperature (110-120 °C) to isolate the final product, triisopropyl borate, as a colorless liquid.[3]

Application in One-Pot Suzuki-Miyaura Coupling

Triisopropyl borate is a key reagent for the in-situ generation of boronic esters, which can then be used directly in cross-coupling reactions. The formation of lithium triisopropyl borates from aryl halides, followed by a palladium-catalyzed Suzuki-Miyaura coupling, is a powerful method for creating carbon-carbon bonds.[1][4][6][10][11]

Materials:

• Aryl or heteroaryl bromide (1.0 equivalent)

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi, 1.1 equivalents)

• Triisopropyl borate (1.1 equivalents)

• Aryl or heteroaryl halide (coupling partner)

• Palladium precatalyst (e.g., XPhos precatalyst, 3 mol %)

• Aqueous potassium phosphate (B84403) (K3PO4) solution (0.5 M)

Procedure: One-Pot Lithiation, Borylation, and Coupling

• Dissolve the starting aryl or heteroaryl bromide in anhydrous THF and cool the solution to -78 °C.[1]

• Slowly add n-butyllithium to the cooled solution to perform the lithiation.

• Add triisopropyl borate to the reaction mixture to form the lithium triisopropyl borate species.[1]

• To this crude solution of the lithium triisopropyl borate at -78 °C, directly add the aqueous K3PO4 solution, followed by the coupling partner (aryl halide) and the palladium precatalyst.[1]

• Allow the reaction mixture to warm to 40 °C and stir for approximately 2 hours.[1]

• Upon completion, the biaryl product can be isolated using standard workup and purification procedures.

Experimental Workflow: One-Pot Suzuki-Miyaura Coupling

The following diagram illustrates the logical flow of the one-pot Suzuki-Miyaura coupling reaction utilizing triisopropyl borate.

Caption: Workflow for the one-pot synthesis of biaryls.

References

• 1. A General Method for Suzuki-Miyaura Coupling Reactions Using Lithium Triisopropyl Borates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An improved method for the synthesis of triisopropyl borate ester | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. A General Method for Suzuki–Miyaura Coupling Reactions Using Lithium Triisopropyl Borates [dspace.mit.edu]
• 5. CN104356152A - Method for producing high-purity triisopropyl borate through system external circulation reaction dehydration - Google Patents [patents.google.com]
• 6. A general method for Suzuki-Miyaura coupling reactions using lithium triisopropyl borates. | Semantic Scholar [semanticscholar.org]
• 7. nbinno.com [nbinno.com]
• 8. nbinno.com [nbinno.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. A general method for Suzuki-Miyaura coupling reactions using lithium triisopropyl borates - PubMed [pubmed.ncbi.nlm.nih.gov]

triisopropyl borate synthesis from boric acid

An In-depth Technical Guide to the Synthesis of Triisopropyl Borate (B1201080) from Boric Acid

Abstract

This technical guide provides a comprehensive overview of the synthesis of triisopropyl borate from boric acid. It is intended for researchers, scientists, and professionals in drug development who utilize borate esters as key intermediates in organic synthesis, particularly in the formation of boronic acids and esters for cross-coupling reactions. This document details the underlying chemical principles, various synthetic methodologies with an emphasis on azeotropic dehydration, and detailed experimental protocols. Quantitative data from cited methods are summarized for comparative analysis. The guide also includes visualizations of the reaction pathway and a general experimental workflow to facilitate a deeper understanding of the process.

Introduction

Triisopropyl borate, B(O-i-Pr)₃, is a versatile and important reagent in organic chemistry. It serves as a crucial precursor for the synthesis of boronic acids and their esters, which are fundamental components in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling.[1] Beyond its role in carbon-carbon bond formation, triisopropyl borate also finds applications as a Lewis acid catalyst and in the production of polymers and other advanced materials.[1][2]

The most common and economically viable method for synthesizing triisopropyl borate is the direct esterification of boric acid with isopropyl alcohol.[3] The primary challenge in this equilibrium-driven reaction is the efficient removal of water, the byproduct, to shift the reaction towards the formation of the desired ester.[4] This guide will focus on the prevalent methods employed to achieve high-yield synthesis of high-purity triisopropyl borate.

Chemical Reaction and Mechanism

The synthesis of triisopropyl borate from boric acid is a Fischer-Speier esterification reaction. In this process, boric acid reacts with three equivalents of isopropyl alcohol to produce triisopropyl borate and three equivalents of water. The reaction is reversible and typically requires a mechanism to remove water to drive the equilibrium to completion.

Overall Reaction:

B(OH)₃ + 3 (CH₃)₂CHOH ⇌ B(OCH(CH₃)₂)₃ + 3 H₂O

The reaction proceeds in a stepwise manner, with the sequential substitution of the hydroxyl groups of boric acid with isopropoxy groups.

Caption: Reaction pathway for the synthesis of triisopropyl borate.

Experimental Protocols

Several methods have been developed for the synthesis of triisopropyl borate, primarily differing in the technique used for water removal.

Method 1: Azeotropic Dehydration

This is a widely used method for achieving high yields by continuously removing water from the reaction mixture as an azeotrope with a suitable solvent, such as cyclohexane (B81311) or benzene (B151609).[5][6]

Experimental Protocol:

• Apparatus Setup: Assemble a reaction apparatus consisting of a round-bottom flask equipped with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser.

• Charging Reactants: To the reaction flask, add boric acid, an excess of isopropanol, and an azeotropic agent (e.g., cyclohexane). A typical molar ratio of boric acid to isopropanol is 1:3.3 or higher to drive the reaction.[6] The volume ratio of isopropanol to the azeotropic agent can range from 3:1 to 1:3.[6]

• Reaction: Heat the mixture to reflux. The azeotrope of the solvent and water will distill into the Dean-Stark trap. The lower density, water-rich phase will separate at the bottom of the trap, while the upper, solvent-rich phase will overflow and return to the reaction flask.

• Monitoring Completion: The reaction is typically complete when no more water collects in the Dean-Stark trap. This process can take 6-9 hours.[6]

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Remove the excess isopropanol and the azeotropic agent by simple distillation.

  • The remaining crude product is then purified by fractional distillation under atmospheric or reduced pressure. The fraction boiling at 138-141°C is collected as pure triisopropyl borate.[2][6]

Method 2: Synthesis using Thionyl Chloride

This method provides a high yield of triisopropyl borate by using thionyl chloride (SOCl₂) to react with the water formed during the esterification.

Experimental Protocol: [7]

• Apparatus Setup: Use a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a reflux condenser with a drying tube, and a magnetic stirrer, all under a nitrogen atmosphere.

• Charging Reactants: Suspend boric acid (1 equivalent) in an excess of isopropanol in the flask.

• Addition of Thionyl Chloride: Slowly add thionyl chloride (approximately 6 equivalents) to the suspension via the dropping funnel. An exothermic reaction may be observed.

• Reaction: After the addition is complete, heat the reaction mixture to reflux.

• Work-up and Purification:

  • After the reflux period, arrange the apparatus for distillation.

  • Distill off the excess isopropanol at 80-82°C.

  • Continue the distillation, collecting the fraction at 110-141°C. This fraction is the triisopropyl borate product. A yield of around 93% has been reported with this method.[7]

Caption: Experimental workflow for azeotropic synthesis.

Data Presentation

The following tables summarize quantitative data for the synthesis and properties of triisopropyl borate.

Table 1: Comparison of Synthesis Methods

Method	Key Reagents	Typical Conditions	Reported Yield	Product Purity	Reference
Azeotropic Dehydration	Boric acid, isopropanol, cyclohexane/benzene	Reflux, 6-9 hours	High	>99%	[6]
Thionyl Chloride	Boric acid, isopropanol, SOCl₂	Reflux	93%	Not specified	[7]
Reactive Distillation	Boric anhydride, water, isopropanol, cyclohexane	80-100°C, 0.1 MPa	High	High	[5]
Chemical Dehydration	Boron oxide, 2-propanol, calcium hydride	-	High	-	[8]

Table 2: Physicochemical Properties of Triisopropyl Borate

Property	Value
CAS Number	5419-55-6[9]
Molecular Formula	C₉H₂₁BO₃[9]
Molecular Weight	188.07 g/mol [9]
Appearance	Colorless liquid[9]
Density	0.815 g/mL at 25°C[2]
Boiling Point	139-141°C[2]
Refractive Index (n²⁰/D)	1.376[2]
Solubility	Miscible with ether, ethanol, isopropanol, benzene. Decomposes in water.[9]

Safety and Handling

• Flammability: Triisopropyl borate is a flammable liquid and should be handled away from ignition sources.[9]

• Moisture Sensitivity: It is sensitive to moisture and will hydrolyze to boric acid and isopropanol. Therefore, it should be stored under an inert atmosphere (e.g., nitrogen or argon) in a tightly sealed container.[9]

• Reagents: Thionyl chloride is corrosive and toxic; it should be handled with extreme care in a well-ventilated fume hood. Isopropanol and azeotropic solvents like cyclohexane and benzene are flammable.

This guide provides a foundational understanding of the synthesis of triisopropyl borate. For specific applications, further optimization of reaction conditions may be necessary. Always consult the relevant safety data sheets (SDS) before handling any chemicals.

References

• 1. nbinno.com [nbinno.com]
• 2. Triisopropyl borate | 5419-55-6 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. Boric acid - Wikipedia [en.wikipedia.org]
• 5. CN103204866A - Production method of high purity triisopropyl borate - Google Patents [patents.google.com]
• 6. CN104356152A - Method for producing high-purity triisopropyl borate through system external circulation reaction dehydration - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. An improved method for the synthesis of triisopropyl borate ester | Semantic Scholar [semanticscholar.org]
• 9. Triisopropyl borate｜lookchem [lookchem.com]

An In-depth Technical Guide to the Physical and Chemical Properties of Triisopropyl Borate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triisopropyl borate (B1201080), with the chemical formula C₉H₂₁BO₃, is a versatile organoboron compound that serves as a crucial intermediate and reagent in a wide array of chemical transformations.[1][2] Its utility spans from being a key component in the synthesis of boronic acids and their derivatives for cross-coupling reactions to acting as a Lewis acid catalyst in various organic syntheses.[3] This technical guide provides a comprehensive overview of the core physical and chemical properties of triisopropyl borate, complete with detailed experimental methodologies and visual representations of its key reactions, to support its application in research, particularly in the field of drug development.

Physical Properties

Triisopropyl borate is a clear, colorless liquid with a characteristic acrid odor.[4] It is less dense than water and its vapors are heavier than air.[5][6] A summary of its key physical properties is presented in Table 1 for easy reference and comparison.

Table 1: Physical Properties of Triisopropyl Borate

Property	Value	Reference(s)
Molecular Formula	C₉H₂₁BO₃	[7]
Molecular Weight	188.07 g/mol	[5][7]
Appearance	Clear, colorless liquid	[3][4]
Odor	Acrid	[4]
Melting Point	-59 °C	[4][8]
Boiling Point	139-141 °C	[3][8]
Density	0.815 g/mL at 25 °C	[3][8]
Refractive Index (n²⁰/D)	1.376	[3][8]
Vapor Pressure	8.6 mmHg at 25 °C; 76 mmHg at 75 °C	[5][9]
Flash Point	17 °C (62.6 °F) - closed cup	[4][10]
Solubility	Miscible with ether, ethanol, isopropanol, and benzene. Decomposes in water.	[3][4][8]

Chemical Properties and Reactivity

Triisopropyl borate exhibits reactivity characteristic of borate esters. It is sensitive to moisture and undergoes hydrolysis to form boric acid and isopropanol.[11][12] As a Lewis acid, it can act as a catalyst in various chemical reactions. A significant application of triisopropyl borate is in the synthesis of boronic acids and their esters, which are pivotal intermediates in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling.[3][13][14]

Hydrolysis

The boron atom in triisopropyl borate is electron-deficient, making it susceptible to nucleophilic attack by water. This leads to the hydrolysis of the ester bonds, yielding boric acid and isopropanol. The reaction is generally rapid and is a key consideration for the handling and storage of this compound, which should be kept under anhydrous conditions.[11][12]

Role in Suzuki-Miyaura Coupling

Triisopropyl borate is a common precursor for the in-situ generation of boronic acids or their esters, which are essential partners in Suzuki-Miyaura cross-coupling reactions. This reaction is a powerful tool for the formation of carbon-carbon bonds, particularly for the synthesis of biaryls, which are common structural motifs in pharmaceuticals.

Below is a simplified representation of the catalytic cycle for a Suzuki-Miyaura coupling reaction where a boronic acid, derived from triisopropyl borate, is used.

Figure 1: Simplified Suzuki-Miyaura coupling cycle and boronic acid synthesis.

Experimental Protocols

This section provides detailed methodologies for the determination of key physical properties of triisopropyl borate and a general procedure for its application in the synthesis of a boronic acid.

Determination of Boiling Point (Adapted from ASTM D1120)

Principle: This method covers the determination of the equilibrium boiling point of a liquid at atmospheric pressure.[5][14]

Apparatus:

• A 100-mL round-bottom flask with a short neck.

• A heating mantle or oil bath.

• A condenser.

• A calibrated thermometer with an accuracy of ±0.5 °C.

• Boiling chips.

Procedure:

• Place 50 mL of triisopropyl borate and a few boiling chips into the round-bottom flask.

• Assemble the distillation apparatus with the flask, condenser, and thermometer. The thermometer bulb should be positioned so that the top of the bulb is level with the bottom of the side arm of the flask.

• Apply heat to the flask to bring the liquid to a steady boil.

• Record the temperature at which the liquid is boiling and a steady stream of distillate is collected. This temperature is the observed boiling point.

• Correct the observed boiling point for any deviation from standard atmospheric pressure (760 mmHg).

Determination of Density (Adapted from ASTM D854)

Principle: This method determines the specific gravity and density of a liquid by measuring the weight of a known volume of the liquid in a pycnometer.[11][15]

Apparatus:

• A 25-mL or 50-mL pycnometer (specific gravity bottle).

• An analytical balance with a precision of ±0.0001 g.

• A constant temperature water bath.

Procedure:

• Clean and dry the pycnometer and weigh it accurately (Wp).

• Fill the pycnometer with freshly boiled and cooled distilled water and place it in the constant temperature bath at 25 °C until it reaches thermal equilibrium.

• Adjust the water level to the mark, dry the outside of the pycnometer, and weigh it (Wpw).

• Empty and dry the pycnometer. Fill it with triisopropyl borate and repeat step 3 to obtain the weight of the pycnometer filled with the sample (Wps).

• Calculate the density of triisopropyl borate using the following formula: Density = [(Wps - Wp) / (Wpw - Wp)] * Density of water at 25 °C

Determination of Refractive Index (Adapted from ASTM D1218)

Principle: This method measures the refractive index of a liquid using a refractometer.[3][13]

Apparatus:

• An Abbe refractometer or a digital refractometer.

• A constant temperature bath set to 20 °C.

• A light source (sodium D line, 589 nm).

Procedure:

• Calibrate the refractometer using a standard liquid of known refractive index.

• Ensure the prisms of the refractometer are clean and dry.

• Apply a few drops of triisopropyl borate to the surface of the measuring prism.

• Close the prisms and allow the sample to reach thermal equilibrium at 20 °C.

• Adjust the instrument to bring the dividing line between the light and dark fields into sharp focus at the intersection of the crosshairs.

• Read the refractive index from the scale.

Synthesis of Phenylboronic Acid using Triisopropyl Borate

Principle: This procedure describes the synthesis of phenylboronic acid from bromobenzene (B47551) via a Grignard reaction followed by reaction with triisopropyl borate and subsequent hydrolysis.[16][17]

Materials:

• Magnesium turnings

• Iodine crystal (as initiator)

• Dry diethyl ether or tetrahydrofuran (B95107) (THF)

• Bromobenzene

• Triisopropyl borate

• Sulfuric acid (e.g., 10% aqueous solution)

Experimental Workflow:

Figure 2: Experimental workflow for the synthesis of phenylboronic acid.

Procedure:

• Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings and a crystal of iodine. Add a small amount of dry diethyl ether or THF. Add a solution of bromobenzene in dry ether/THF dropwise from the dropping funnel to initiate the reaction. Once the reaction starts, add the remaining bromobenzene solution at a rate that maintains a gentle reflux. After the addition is complete, reflux the mixture until most of the magnesium has reacted.

• Boronic Ester Formation: Cool the resulting Grignard reagent solution to -78 °C (dry ice/acetone bath). Slowly add a solution of triisopropyl borate in dry ether/THF dropwise, maintaining the temperature below -70 °C.

• Hydrolysis and Work-up: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours. Quench the reaction by slowly pouring it into a stirred mixture of ice and aqueous sulfuric acid. Separate the organic layer, and extract the aqueous layer with diethyl ether. Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield crude phenylboronic acid, which can be further purified by recrystallization.

Safety and Handling

Triisopropyl borate is a highly flammable liquid and vapor.[3][6] It should be handled in a well-ventilated area, away from heat, sparks, and open flames.[15][18] It is also moisture-sensitive and should be stored under an inert atmosphere (e.g., nitrogen or argon) in a tightly closed container in a cool, dry place.[11][15] Protective gloves, safety glasses, and a lab coat should be worn when handling this chemical. In case of contact with skin or eyes, flush with plenty of water.[4][15]

Conclusion

Triisopropyl borate is a valuable and versatile reagent in modern organic synthesis, particularly in the context of drug discovery and development where the construction of complex molecular architectures is paramount. A thorough understanding of its physical and chemical properties, as detailed in this guide, is essential for its safe and effective use in the laboratory. The provided experimental protocols offer a starting point for the characterization and application of this important compound.

References

• 1. CN104356152A - Method for producing high-purity triisopropyl borate through system external circulation reaction dehydration - Google Patents [patents.google.com]
• 2. data.epo.org [data.epo.org]
• 3. store.astm.org [store.astm.org]
• 4. standards.iteh.ai [standards.iteh.ai]
• 5. store.astm.org [store.astm.org]
• 6. store.astm.org [store.astm.org]
• 7. store.astm.org [store.astm.org]
• 8. matestlabs.com [matestlabs.com]
• 9. standards.iteh.ai [standards.iteh.ai]
• 10. kashanu.ac.ir [kashanu.ac.ir]
• 11. kashanu.ac.ir [kashanu.ac.ir]
• 12. store.astm.org [store.astm.org]
• 13. store.astm.org [store.astm.org]
• 14. webstore.ansi.org [webstore.ansi.org]
• 15. standards.iteh.ai [standards.iteh.ai]
• 16. Phenylboronic acid:Synthesis,reactions_Chemicalbook [chemicalbook.com]
• 17. Phenylboronic acid – preparation and application - Georganics [georganics.sk]
• 18. store.astm.org [store.astm.org]

An In-depth Technical Guide on the Safe Handling of Triisopropyl Borate

For researchers, scientists, and drug development professionals, a thorough understanding of the safety profile of chemical reagents is paramount. This guide provides a comprehensive overview of the safety data for triisopropyl borate (B1201080), a common reagent in organic synthesis. The information is compiled from various safety data sheets (SDS) to ensure a complete and detailed reference.

Core Substance Information

• Chemical Name: Triisopropyl borate

• Synonyms: Boric acid triisopropyl ester, Isopropyl borate, Triisopropoxyborane[1][2]

• CAS Number: 5419-55-6[2]

• Molecular Formula: C₉H₂₁BO₃[3]

• Molecular Weight: 188.07 g/mol [3][4]

Physical and Chemical Properties

Triisopropyl borate is a colorless, flammable liquid.[4][5] It is less dense than water and insoluble in it.[4] The vapors of triisopropyl borate are heavier than air.[4] It is miscible with several organic solvents, including ether, ethanol, isopropanol, and benzene.[6][7][8]

Property	Value	Source
Appearance	Colorless liquid	[2][4]
Odor	Acrid	[2]
Boiling Point	139-141 °C	[5][8]
Melting Point	-59 °C	[2][8]
Flash Point	10 °C - 17 °C	[2][5]
Density	0.815 g/mL at 25 °C	[6][8]
Vapor Pressure	8.6 mmHg	[4]
Vapor Density	6.5	[2]
Solubility	Decomposes in contact with water	[2]

Toxicological Data

Triisopropyl borate is considered a mild eye irritant.[4][9] In oral lethal-dose studies in rats, it has been shown to cause somnolence, respiratory depression, and diarrhea.[4][9]

Route of Exposure	Species	Value	Source
Oral LD50	Mouse	2500 mg/kg	[2][4][9]

Hazard Identification and Classification

Triisopropyl borate is classified as a highly flammable liquid and vapor.[2][3][6] It can be easily ignited by heat, sparks, or flames, and its vapors may form explosive mixtures with air.[4][10]

• GHS Hazard Statements: H225 (Highly flammable liquid and vapour), H319 (Causes serious eye irritation)[3][11]

• Signal Word: Danger[2][6]

Experimental Protocols

The provided safety data sheets report the results of toxicological and physical hazard assessments but do not detail the specific experimental methodologies used to derive this data (e.g., the exact protocol for LD50 determination or flash point testing). These tests are typically conducted under standardized guidelines, such as those from the OECD (Organisation for Economic Co-operation and Development) or ASTM (American Society for Testing and Materials), which are not included in standard SDS documentation.

Safe Handling and Emergency Procedures

Exposure Controls and Personal Protection

To ensure the safe handling of triisopropyl borate, appropriate personal protective equipment (PPE) should be worn, and work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[1][12]

Type of Protection	Recommendation	Source
Eye/Face Protection	Wear chemical splash goggles or a face shield.	[1][6]
Skin Protection	Wear appropriate protective gloves (e.g., neoprene or nitrile rubber) and clothing to prevent skin exposure.	[1][12]
Respiratory Protection	Use a NIOSH/MSHA-approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.	[1]

First Aid Measures

In the event of exposure, the following first aid measures should be taken immediately:

Exposure Route	First Aid Procedure	Source
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.	[2]
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.	[1]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.	[1][2]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek medical attention.	[1][2]

Fire-Fighting Measures

Due to its high flammability, specific precautions must be taken in the event of a fire involving triisopropyl borate.

• Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam.[2] Water mist can be used to cool closed containers.[2]

• Unsuitable Extinguishing Media: No information available.[2]

• Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of ignition and flash back.[2][4] Containers may explode when heated.[2][4] Hazardous decomposition products include carbon oxides and oxides of boron.[2]

Handling and Storage

• Handling: Wash thoroughly after handling.[1] Use spark-proof tools and explosion-proof equipment.[1] Avoid contact with eyes, skin, and clothing.[1] Keep away from heat, sparks, and flame.[1]

• Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from incompatible substances.[1] Keep under a nitrogen blanket.[1]

Logical Workflow for Safe Handling

The following diagram illustrates the logical flow of safety considerations when working with triisopropyl borate, from initial hazard assessment to appropriate response in case of an incident.

Caption: Logical workflow for the safe handling of triisopropyl borate.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. fishersci.com [fishersci.com]
• 3. chemdmart.com [chemdmart.com]
• 4. Triisopropyl borate | C9H21BO3 | CID 21531 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Triisopropyl borate | JSC Aviabor [jsc-aviabor.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. Page loading... [guidechem.com]
• 8. jnfuturechemical.com [jnfuturechemical.com]
• 9. Triisopropyl borate - Hazardous Agents | Haz-Map [haz-map.com]
• 10. TRIISOPROPYL BORATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 11. jsc-aviabor.com [jsc-aviabor.com]
• 12. gelest.com [gelest.com]

Triisopropyl Borate: A Comprehensive Technical Guide to its Synonyms, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of triisopropyl borate (B1201080), a versatile reagent in organic synthesis. It covers its various synonyms and alternative names, detailed physical and chemical properties, and key applications, with a focus on its role in catalysis and the formation of carbon-boron bonds. This document is intended to be a valuable resource for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Nomenclature and Identification

Triisopropyl borate is known by a variety of names in chemical literature and commerce. A clear understanding of these synonyms is crucial for accurate identification and sourcing. The systematic IUPAC name for this compound is tripropan-2-yl borate .[1][2]

Below is a hierarchical representation of the various names and identifiers associated with triisopropyl borate.

Caption: Hierarchy of names for triisopropyl borate.

Other less common synonyms and identifiers include: TIPB, Isop, Triisoproyl borate, BORON ISOPROPOXIDE, Triisopropyl borat, TRIISOPROPOXYBORANE, and Boric acid, (H3BO3), triisopropyl ester.[3]

Physicochemical Properties

Triisopropyl borate is a clear, colorless liquid.[3] It is highly flammable and sensitive to moisture. A summary of its key physical and chemical properties is presented in the table below for easy reference and comparison.

Property	Value	Reference
Molecular Formula	C9H21BO3	[3]
Molecular Weight	188.07 g/mol	[3][4]
CAS Number	5419-55-6	[1][3]
Boiling Point	139-141 °C (lit.)	[3][4]
Melting Point	-59 °C
Density	0.815 g/mL at 25 °C (lit.)	[3][4]
Refractive Index (n20/D)	1.376 (lit.)	[3][4]
Vapor Pressure	8.6 mmHg	[1]
Flash Point	82 °F (28 °C)	[1]
Solubility	Miscible with ether, ethanol, isopropanol, and benzene. Insoluble in water.	[3][5]

Key Applications in Organic Synthesis

Triisopropyl borate is a versatile reagent with numerous applications in organic synthesis, primarily as a precursor to boronic acids and esters for Suzuki-Miyaura cross-coupling reactions and as a mild Lewis acid catalyst.

Precursor for Boronic Acids and Esters in Suzuki-Miyaura Coupling

One of the most significant applications of triisopropyl borate is in the synthesis of boronic acids and their derivatives, which are crucial partners in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions for the formation of carbon-carbon bonds.[3][6] The general workflow involves the reaction of an organolithium or Grignard reagent with triisopropyl borate to form a boronate ester, which is then hydrolyzed to the corresponding boronic acid.

Caption: Workflow for Suzuki-Miyaura coupling.

This protocol describes the preparation of 3-pyridylboronic acid from 3-bromopyridine (B30812) using triisopropyl borate.

Materials:

• 3-Bromopyridine

• Triisopropyl borate

• n-Butyllithium (n-BuLi) in hexanes

• Toluene (B28343)

• Tetrahydrofuran (THF)

• Dry ice/acetone bath

• Syringe pump

Procedure:

• A 1-L, 3-necked flask equipped with a temperature probe, overhead stirrer, and a nitrogen inlet is charged with toluene (320 mL), THF (80 mL), triisopropyl borate (55.4 mL, 240 mmol), and 3-bromopyridine (19.3 mL, 200 mmol).

• The mixture is cooled to -40 °C using a dry ice/acetone bath.

• n-Butyllithium solution (2.5 M in hexanes, 96 mL, 240 mmol) is added dropwise via a syringe pump over 1 hour, maintaining the temperature at -40 °C.

• The reaction mixture is stirred for an additional 30 minutes at -40 °C.

• The reaction is quenched by the slow addition of water.

• The product, 3-pyridylboronic acid, is isolated by adjusting the pH and performing extractions.

Lewis Acid Catalysis

Triisopropyl borate can function as a mild Lewis acid catalyst in various organic transformations, including esterifications and condensation reactions. Its electron-deficient boron center can activate carbonyl groups, facilitating nucleophilic attack.[7]

Triisopropyl borate is an effective reagent for the condensation of aldehydes with sulfinamides to produce N-sulfinyl imines. In this reaction, it acts as both a Lewis acid to activate the aldehyde and a dehydrating agent to drive the reaction to completion. This method is applicable to a wide range of aldehydes, including sterically hindered ones.

Caption: Role of triisopropyl borate in imine synthesis.

This protocol provides a general method for the synthesis of N-sulfinyl imines from aldehydes and tert-butanesulfinamide using triisopropyl borate.

Materials:

• Aldehyde

• tert-Butanesulfinamide

• Triisopropyl borate

• Anhydrous solvent (e.g., THF or CH2Cl2)

Procedure:

• To a solution of the aldehyde (1.0 equiv) in an anhydrous solvent, add tert-butanesulfinamide (1.05 equiv).

• Add triisopropyl borate (1.5 equiv) to the mixture at room temperature.

• Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete, as monitored by TLC or GC-MS.

• Upon completion, the reaction mixture is typically concentrated under reduced pressure.

• The crude product can be purified by column chromatography on silica (B1680970) gel.

Safety and Handling

Triisopropyl borate is a highly flammable liquid and vapor.[8] It is also sensitive to moisture and will decompose upon contact with water.[3] It may cause toxic effects if inhaled or absorbed through the skin, and can cause irritation to the skin and eyes.[1] Therefore, it should be handled in a well-ventilated fume hood, and appropriate personal protective equipment, including gloves and safety glasses, should be worn. Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[8]

Conclusion

Triisopropyl borate is a valuable and versatile reagent in modern organic synthesis. Its numerous synonyms and alternative names necessitate careful identification through its CAS number. The comprehensive data on its physicochemical properties allows for its safe and effective use in various applications. Its primary utility lies in its role as a key precursor for boronic acids in Suzuki-Miyaura cross-coupling reactions and as a mild Lewis acid catalyst for a range of transformations, including the synthesis of N-sulfinyl imines. The detailed experimental protocols provided in this guide offer practical insights for laboratory applications, making triisopropyl borate an indispensable tool for researchers and professionals in drug development and chemical synthesis.

References

• 1. nbinno.com [nbinno.com]
• 2. N-Sulfinyl imine synthesis by oxidation, condensation, hydroamination or rearrangement [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. N-Sulfinyl imine - Wikipedia [en.wikipedia.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. sioc.cas.cn [sioc.cas.cn]
• 7. CN104356152A - Method for producing high-purity triisopropyl borate through system external circulation reaction dehydration - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Structural Information of Triisopropyl Borate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural and chemical properties of triisopropyl borate (B1201080), a versatile reagent in organic synthesis. The information is presented to be a valuable resource for researchers, scientists, and professionals in drug development, offering detailed data and experimental context.

Core Structural and Physical Properties

Triisopropyl borate, with the chemical formula C9H21BO3, is a colorless liquid at room temperature.[1][2][3] It is also known by several synonyms, including Boric acid triisopropyl ester, Boron isopropoxide, and Triisopropoxyborane.[1][4] The fundamental structure consists of a central boron atom bonded to three isopropoxy groups.[2]

Quantitative Data Summary

The following table summarizes the key quantitative data for triisopropyl borate, compiled from various sources.

Property	Value	References
Molecular Formula	C9H21BO3	[2][3][4][5]
Molecular Weight	188.07 g/mol	[1][3][4][6][7]
Appearance	Colorless liquid	[1][2][3]
Boiling Point	139-141 °C	[1][8]
Melting Point	-59 °C	[9][10]
Density	0.815 g/mL at 25 °C	[1][7][9]
Refractive Index (n20/D)	1.376	[7][9]
Flash Point	25.5 °C (closed cup)	[10]
Vapor Pressure	76 mmHg at 75 °C	[7][9]

Spectroscopic Information

Spectroscopic data is crucial for the identification and characterization of triisopropyl borate.

NMR Spectroscopy

• ¹H NMR (90 MHz, CDCl₃): Chemical shifts are observed at approximately δ 4.33 ppm (septet, 3H, CH) and δ 1.12 ppm (d, 18H, CH₃).[6]

• ¹³C NMR (in CDCl₃): Resonances are typically found around δ 64.8 ppm (CH) and δ 24.4 ppm (CH₃).[6]

Infrared (IR) Spectroscopy

The IR spectrum of triisopropyl borate (liquid film) displays characteristic absorption bands. While specific peak assignments require detailed analysis, the spectrum is a key fingerprint for its identification.[2][11]

Experimental Protocols

The synthesis and purification of triisopropyl borate can be achieved through several methods. Below are detailed protocols for its preparation and a common application.

Synthesis of Triisopropyl Borate from Boric Acid and Isopropanol (B130326)

This method involves the direct esterification of boric acid with isopropanol.

Materials:

• Boric acid

• Isopropanol (excess)

• Thionyl chloride (SOCl₂)

• Nitrogen gas supply

• Distillation apparatus

Procedure:

• Suspend boric acid in an excess amount of isopropanol in a round-bottom flask under a nitrogen atmosphere.

• Slowly add thionyl chloride to the suspension.

• After the addition is complete, reflux the reaction mixture.

• Following reflux, set up a distillation apparatus and distill off the excess isopropanol at 80-82 °C under a nitrogen atmosphere.

• Continue the distillation at 110-120 °C to isolate the triisopropyl borate product.

• The final product is a colorless liquid. A reported yield for this method is 93%.[1]

One-Pot Lithiation, Borylation, and Suzuki-Miyaura Coupling

Triisopropyl borate is a key reagent for the in-situ preparation of boronic esters, which are then used in cross-coupling reactions. This protocol describes a one-pot procedure for the synthesis of a biaryl compound.

Materials:

• Aryl halide (e.g., Aryl bromide)

• n-Butyllithium (n-BuLi) in hexanes

• Triisopropyl borate

• Palladium catalyst (e.g., XPhos precatalyst)

• Aqueous potassium phosphate (B84403) (K₃PO₄)

• Tetrahydrofuran (THF), Toluene (B28343)

Procedure:

• Dissolve the aryl bromide in a mixture of THF and toluene in a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium to the solution and stir for the appropriate time to achieve lithiation.

• Add triisopropyl borate dropwise to the reaction mixture at -78 °C.

• Allow the reaction to slowly warm to room temperature and stir for several hours to form the lithium triisopropyl borate intermediate.

• To the crude borate solution, add the aqueous K₃PO₄ solution, the palladium catalyst, and the coupling partner (another aryl halide).

• Heat the reaction mixture (e.g., to 40 °C) and stir for 2 hours or until the reaction is complete as monitored by a suitable technique (e.g., TLC or GC-MS).

• After completion, perform an aqueous work-up and extract the product with an organic solvent.

• Purify the product by column chromatography.

Visualizations

Molecular Structure of Triisopropyl Borate

Caption: 2D representation of the triisopropyl borate molecule.

Experimental Workflow: Synthesis of Triisopropyl Borate

Caption: Workflow for the synthesis of triisopropyl borate.

Logical Relationship: Role in Suzuki-Miyaura Coupling

Caption: Role of triisopropyl borate in Suzuki-Miyaura coupling.

References

• 1. researchgate.net [researchgate.net]
• 2. A General Method for Suzuki-Miyaura Coupling Reactions Using Lithium Triisopropyl Borates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN103204866A - Production method of high purity triisopropyl borate - Google Patents [patents.google.com]
• 4. Triisopropyl borate CAS 5419-55-6 | 841264 [merckmillipore.com]
• 5. Boric acid (H3BO3), tris(1-methylethyl) ester [webbook.nist.gov]
• 6. A general method for Suzuki-Miyaura coupling reactions using lithium triisopropyl borates. | Semantic Scholar [semanticscholar.org]
• 7. orgsyn.org [orgsyn.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. researchgate.net [researchgate.net]
• 10. A Comparison of the Structure and Bonding in the Aliphatic Boronic R–B(OH)2 and Borinic R–BH(OH) acids (R=H; NH2, OH, and F): A Computational Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A general method for Suzuki-Miyaura coupling reactions using lithium triisopropyl borates – The Buchwald Research Group [chemistry-buchwald.mit.edu]

A Comprehensive Technical Guide to the Solubility of Triisopropyl Borate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility characteristics of triisopropyl borate (B1201080), a versatile reagent in organic synthesis. Understanding its behavior in various organic solvents is critical for its effective application in drug development and other chemical processes. This document outlines its solubility profile, provides a standard protocol for miscibility determination, and illustrates its role in key chemical reactions.

Core Topic: Solubility of Triisopropyl Borate

Triisopropyl borate, with the chemical formula C9H21BO3, is a colorless liquid widely utilized in organic chemistry.[1] Its efficacy as a reagent, particularly in cross-coupling reactions and as a precursor to boronic acids, is significantly influenced by its solubility in the reaction medium.[2]

Data Presentation: Solubility in Common Organic Solvents

Quantitative solubility data for triisopropyl borate in many common organic solvents is not extensively reported in the literature. This is primarily because triisopropyl borate is miscible with a wide range of non-polar and polar aprotic and protic organic solvents, meaning it is soluble in all proportions. The term "miscible" indicates that a homogeneous solution is formed regardless of the concentration of triisopropyl borate.[2][3][4][5][6][7]

The following table summarizes the reported solubility behavior of triisopropyl borate in several organic solvents.

Solvent	Chemical Formula	Type	Reported Solubility
Diethyl Ether	(C2H5)2O	Ether	Miscible[2][3][4][5][6][7]
Ethanol	C2H5OH	Alcohol (Protic)	Miscible[2][3][4][5][6][7]
Isopropanol	(CH3)2CHOH	Alcohol (Protic)	Miscible[2][3][4][5][6][7]
Benzene	C6H6	Aromatic	Miscible[2][3][4][5][6][7]
Acetone	(CH3)2CO	Ketone	Soluble

Note: While "soluble" is reported for acetone, given its miscibility with other polar organic solvents, it is highly likely to be miscible as well.

Triisopropyl borate is noted to decompose in water.[3][5]

Experimental Protocols

Determining Miscibility of Triisopropyl Borate in an Organic Solvent

Objective: To visually determine if triisopropyl borate is miscible in a given organic solvent.

Materials:

• Triisopropyl borate (anhydrous)

• Test solvent (anhydrous)

• Two clean, dry graduated cylinders or volumetric flasks

• A clean, dry beaker or flask for mixing

• Stirring rod or magnetic stirrer

Procedure:

• Preparation: Ensure all glassware is scrupulously dry to prevent hydrolysis of the triisopropyl borate. Work in a fume hood and wear appropriate personal protective equipment (PPE), including safety glasses and gloves.

• Initial Observation: In a graduated cylinder, measure a specific volume of the test solvent (e.g., 10 mL). In a separate graduated cylinder, measure an equal volume of triisopropyl borate.

• Mixing: Transfer the solvent to the mixing beaker. Slowly add the triisopropyl borate to the solvent while gently stirring.

• Observation for Immiscibility: Observe the mixture. If two distinct layers form, the liquids are immiscible. The liquid with the lower density will form the upper layer.

• Observation for Miscibility: If the liquids mix to form a single, clear, and homogeneous phase, they are miscible.[8]

• Confirmation at Various Proportions: To confirm complete miscibility, the experiment can be repeated with different volume ratios of triisopropyl borate to the solvent (e.g., 1:3 and 3:1). The absence of phase separation at all tested proportions confirms miscibility.

Mandatory Visualizations

Reaction Pathways Involving Triisopropyl Borate

Triisopropyl borate is a key reagent in several important organic synthesis reactions. The following diagrams illustrate its role in the formation of boronic acids via Grignard reagents and in the Suzuki-Miyaura cross-coupling reaction.

References

• 1. Triisopropyl borate | C9H21BO3 | CID 21531 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Triisopropyl borate, 98+% 100 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. Triisopropyl borate | 5419-55-6 [chemicalbook.com]
• 4. chembk.com [chembk.com]
• 5. Triisopropyl borate CAS#: 5419-55-6 [m.chemicalbook.com]
• 6. Triisopropyl borate Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 7. 5419-55-6 CAS MSDS (Triisopropyl borate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. Miscibility - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Moisture Sensitivity and Handling of Triisopropyl Borate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, moisture sensitivity, and appropriate handling procedures for triisopropyl borate (B1201080). The information contained herein is intended to support laboratory safety and ensure the integrity of experimental protocols involving this versatile reagent.

Introduction

Triisopropyl borate (CAS 5419-55-6), also known as triisopropoxyborane, is a colorless liquid widely utilized in organic synthesis. It serves as a key reagent in various reactions, including the Suzuki-Miyaura coupling for the formation of carbon-carbon bonds, and as a precursor for the synthesis of boronic acids and esters.[1][2] Furthermore, it functions as a Lewis acid catalyst in esterification and condensation reactions.[3] Its utility is, however, intrinsically linked to its high sensitivity to moisture, which necessitates specific handling and storage protocols to prevent its degradation.

Physicochemical Properties

A summary of the key physical and chemical properties of triisopropyl borate is presented in Table 1. This data is essential for its safe handling and for understanding its behavior in various experimental setups.

Table 1: Physicochemical Properties of Triisopropyl Borate

Property	Value	References
Molecular Formula	C₉H₂₁BO₃	[4]
Molecular Weight	188.07 g/mol	[4]
Appearance	Colorless liquid	[4][5]
Odor	Acrid, Alcohol-like	[6][7]
Boiling Point	139-141 °C	[4][8]
Melting Point	-59 °C	[8]
Flash Point	17 °C (62.6 °F)	[6][9]
Density	0.815 g/mL at 25 °C	[4][8]
Vapor Pressure	76 mmHg at 75 °C	[9][10]
Solubility	Miscible with ether, ethanol, isopropanol (B130326), and benzene. Decomposes in water.	[1][8]

Moisture Sensitivity and Hydrolysis

Triisopropyl borate is extremely sensitive to moisture and readily undergoes hydrolysis upon contact with water, including atmospheric moisture.[11][12][13] This reaction leads to the formation of boric acid and isopropanol, rendering the reagent inactive for its intended synthetic purposes.

Hydrolysis Reaction Mechanism

The hydrolysis of trialkyl borates proceeds via a nucleophilic attack of a water molecule on the electron-deficient boron atom. The lone pair of electrons on the oxygen atom of water attacks the empty p-orbital of the boron atom. This is followed by a series of steps where the isopropoxy groups are sequentially replaced by hydroxyl groups, ultimately yielding boric acid and three molecules of isopropanol.[1][11] The overall reaction is as follows:

B(OCH(CH₃)₂)₃ + 3H₂O → B(OH)₃ + 3CH₃CH(OH)CH₃

The process is autocatalytic as the isopropanol produced can participate in the reaction. The hydrolysis is generally rapid, with studies on other simple alkyl borates showing complete hydrolysis in minutes to hours.[14] For instance, methyl borate hydrolyzes in less than a minute, while n-propyl borate takes approximately 80 minutes for complete hydrolysis.[14] It is expected that triisopropyl borate will exhibit similar rapid hydrolysis kinetics.

Figure 1: Hydrolysis pathway of triisopropyl borate.

Handling and Storage Protocols

Due to its high moisture sensitivity, triisopropyl borate must be handled under an inert atmosphere (e.g., nitrogen or argon) using anhydrous techniques.[15]

General Handling

• Inert Atmosphere: All transfers and manipulations of triisopropyl borate should be performed in a glove box or using Schlenk line techniques.[4]

• Anhydrous Glassware: All glassware must be thoroughly dried before use, typically by oven-drying at >120 °C for several hours and cooling under a stream of inert gas.[4]

• Anhydrous Solvents: Any solvents used with triisopropyl borate must be rigorously dried and deoxygenated.

• Syringe and Cannula Transfers: For transfers, use gas-tight syringes or a double-tipped needle (cannula) under a positive pressure of inert gas.[4]

Figure 2: Recommended workflow for handling triisopropyl borate.

Storage

Triisopropyl borate should be stored in a tightly sealed container, under a blanket of inert gas such as nitrogen. The storage area should be cool, dry, and well-ventilated, away from sources of ignition and incompatible materials like strong oxidizing agents.[10]

Experimental Protocols

Protocol for Quantifying Water Content using Karl Fischer Titration

This protocol outlines a method for determining the water content in a sample of triisopropyl borate. Due to the reactivity of borate esters with the iodine in Karl Fischer reagents, a direct titration is not feasible.[16] Therefore, a method involving a drying oven is recommended.

Materials:

• Karl Fischer titrator with a drying oven accessory

• Gas-tight syringe and needle

• Anhydrous methanol (B129727) or other suitable solvent

• Septum-sealed vials

• Triisopropyl borate sample

Procedure:

• Instrument Setup: Set up the Karl Fischer titrator and drying oven according to the manufacturer's instructions. The oven temperature should be optimized to ensure complete water evaporation without decomposing the sample (a starting point of 100-120 °C is recommended).

• System Conditioning: Purge the system with a dry, inert carrier gas to remove any residual moisture until a stable, low drift is achieved.

• Blank Measurement: Run a blank measurement by injecting a known volume of the anhydrous solvent into a sealed vial and analyzing it to determine the background moisture level.

• Sample Preparation: In an inert atmosphere (glovebox), draw a precise volume of triisopropyl borate into a gas-tight syringe and inject it into a pre-weighed, dry, septum-sealed vial. Determine the exact weight of the sample.

• Analysis: Place the vial in the Karl Fischer oven. The carrier gas will transport the evaporated water from the sample into the titration cell. The titration will proceed automatically until the endpoint is reached.

• Calculation: The instrument's software will calculate the water content, typically in ppm or percentage, based on the amount of titrant consumed, correcting for the blank measurement.

Protocol for Monitoring Hydrolysis by ¹H and ¹¹B NMR Spectroscopy

This protocol describes a method to qualitatively and semi-quantitatively monitor the hydrolysis of triisopropyl borate using Nuclear Magnetic Resonance (NMR) spectroscopy.

Materials:

• NMR spectrometer

• Anhydrous NMR tubes with septa

• Anhydrous deuterated solvent (e.g., CDCl₃ or C₆D₆)

• Gas-tight syringe

• Deionized water

Procedure:

• Sample Preparation (t=0): In a glovebox, prepare a solution of triisopropyl borate in the anhydrous deuterated solvent in an NMR tube. Seal the tube with a septum.

• Initial Spectra Acquisition: Acquire ¹H and ¹¹B NMR spectra of the anhydrous sample. In the ¹H NMR, the characteristic septet for the CH proton and the doublet for the CH₃ groups of the isopropoxy ligand should be observed. The ¹¹B NMR will show a single resonance for the borate ester.

• Initiation of Hydrolysis: Using a microsyringe, inject a controlled amount of deionized water into the NMR tube through the septum. Shake the tube gently to mix.

• Time-course Monitoring: Acquire ¹H and ¹¹B NMR spectra at regular time intervals.

• Data Analysis:

  • In the ¹H NMR spectra, monitor the decrease in the intensity of the signals corresponding to triisopropyl borate and the appearance and increase in the intensity of the signals for free isopropanol (a septet for the CH proton and a doublet for the CH₃ groups at slightly different chemical shifts than the ester) and water.

  • In the ¹¹B NMR spectra, monitor the decrease in the intensity of the triisopropyl borate signal and the appearance and increase in the intensity of a new signal corresponding to boric acid.[3]

  • The relative integration of the reactant and product signals over time will provide a semi-quantitative measure of the hydrolysis rate.

Safety and Disposal

Triisopropyl borate is a highly flammable liquid and vapor.[10] It can cause serious eye irritation.[17] Inhalation of high concentrations of vapor may cause central nervous system depression.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical splash goggles, flame-retardant lab coat, and chemical-resistant gloves.

• Fire Safety: Handle away from heat, sparks, and open flames. Use spark-proof tools and explosion-proof equipment.[10] In case of fire, use carbon dioxide, dry chemical powder, or alcohol-resistant foam.[10]

• Disposal: Dispose of triisopropyl borate and any contaminated materials as hazardous waste in accordance with local, state, and federal regulations.[6] Unused material can be incinerated in a chemical incinerator equipped with an afterburner and scrubber.[17]

Conclusion

The effective use of triisopropyl borate in research and development is critically dependent on a thorough understanding of its moisture sensitivity and the implementation of rigorous anhydrous handling techniques. By following the protocols outlined in this guide, researchers can ensure the integrity of their reagents and the reliability of their experimental outcomes while maintaining a safe laboratory environment.

References

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. 11B and 1H–11B HMBC NMR as a Tool for Identification of a Boron-Containing Nucleoside Dimer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. TRIISOPROPYL BORATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. chemicalbook.com [chemicalbook.com]
• 7. mcckf.com [mcckf.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. fishersci.com [fishersci.com]
• 11. Synthesis, Tribological and Hydrolysis Stability Study of Novel Benzotriazole Borate Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 12. JPH0959282A - Method for producing trialkyl borate - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]
• 14. digitalcommons.njit.edu [digitalcommons.njit.edu]
• 15. CN104356152A - Method for producing high-purity triisopropyl borate through system external circulation reaction dehydration - Google Patents [patents.google.com]
• 16. CN103245586A - Method for measuring trace moisture content in borate compound - Google Patents [patents.google.com]
• 17. jsc-aviabor.com [jsc-aviabor.com]

Protocols & Analytical Methods

Application Notes and Protocols for Triisopropyl Borate in Suzuki-Miyaura Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds, particularly for constructing biaryl and heteroaryl structures prevalent in pharmaceuticals and functional materials. A significant challenge in this reaction is the instability of many organoboronic acids, which are prone to decomposition via processes like protodeboronation, especially when dealing with electron-rich or certain five-membered heterocyclic systems.[1][2]

Triisopropyl borate (B1201080) serves as a versatile and effective precursor for the in situ generation of boronic acids. By reacting an organolithium or Grignard reagent with triisopropyl borate, a more stable lithium triisopropyl borate (LTB) intermediate is formed.[1][3][4] These borate complexes exhibit significantly greater stability towards protodeboronation compared to their corresponding boronic acids, allowing for convenient storage and handling.[1][3][4] The active boronic acid is then generated in situ under the aqueous basic conditions of the Suzuki-Miyaura reaction, minimizing its decomposition and leading to higher yields and greater reproducibility, particularly with sensitive substrates.[1]

These notes provide detailed protocols for the generation of lithium triisopropyl borates and their subsequent use in one-pot or two-step Suzuki-Miyaura coupling reactions.

Logical Workflow: Utilizing Triisopropyl Borate

The use of triisopropyl borate offers a strategic advantage by masking the unstable boronic acid functionality until it is required in the catalytic cycle. This workflow enhances the stability and utility of sensitive organoboron reagents.

Caption: Workflow for Suzuki-Miyaura coupling using triisopropyl borate.

Data Summary

The following tables summarize the yields obtained for the Suzuki-Miyaura coupling of various lithium triisopropyl borates with a range of aryl and heteroaryl halides. The data is adapted from Oberli, M. A., & Buchwald, S. L. (2012). Organic Letters, 14(17), 4606–4609.[1][3][4]

Table 1: Coupling of Heteroaryl Lithium Triisopropyl Borates with Aryl Halides Reaction Conditions: Lithium Triisopropyl Borate (1.5 equiv), Aryl Halide (1.0 equiv, 0.25 mmol), XPhos Precatalyst G3 (3 mol %), THF (0.5 mL), 0.5 M aq. K₃PO₄ (1.0 mL), 40 °C, 2 h.[1]

Entry	Lithium Triisopropyl Borate (Ar)	Aryl Halide (Ar'-X)	Product	Yield (%)
1	2-Furanyl	4-Bromoanisole	2-(4-Methoxyphenyl)furan	91
2	2-Furanyl	4-Bromobenzonitrile	4-(2-Furanyl)benzonitrile	89
3	2-Furanyl	Methyl 4-bromobenzoate	Methyl 4-(2-furanyl)benzoate	94
4	2-Thiophenyl	4-Bromoanisole	2-(4-Methoxyphenyl)thiophene	96
5	2-Benzofuranyl	4-Bromoanisole	2-(4-Methoxyphenyl)benzofuran	91
6	2-Benzothiophenyl	4-Bromoanisole	2-(4-Methoxyphenyl)benzothiophene	98
7	3-Thiophenyl	4-Bromoanisole	3-(4-Methoxyphenyl)thiophene	96
8	1-(SEM)-Pyrazol-4-yl	4-Bromoanisole	4-(4-Methoxyphenyl)-1-(SEM)-pyrazole	94

Table 2: One-Pot Lithiation/Borylation/Coupling Protocol Yields Reaction Conditions: Heteroarene (3.0 equiv), n-BuLi (3.3 equiv), B(OiPr)₃ (3.3 equiv), then Aryl Halide (1.0 equiv, 0.25 mmol), XPhos Precatalyst G3 (3 mol %), 0.5 M aq. K₃PO₄, 40 °C, 2 h.[1]

Entry	Heteroarene	Aryl Halide	Product	Yield (%)
1	Benzothiophene	4-Bromoanisole	2-(4-Methoxyphenyl)benzothiophene	82
2	Thiophene	4-Chloroanisole	2-(4-Methoxyphenyl)thiophene	75
3	SEM-Pyrazole	4-Bromoanisole	4-(4-Methoxyphenyl)-1-(SEM)-pyrazole	71
4	Benzofuran	4-Bromoanisole	2-(4-Methoxyphenyl)benzofuran	78
5	1,3-Difluorobenzene	4-Bromoanisole	2,6-Difluoro-4'-methoxybiphenyl	85

Signaling Pathway: Catalytic Cycle

The mechanism involves the in situ hydrolysis of the stable lithium triisopropyl borate to the corresponding boronic acid, which then enters the standard Suzuki-Miyaura catalytic cycle. This pre-equilibrium outside the main cycle protects the boronic acid from premature degradation.

Caption: Catalytic cycle with in-situ boronic acid generation.

Experimental Protocols

Protocol 1: Synthesis of Lithium Triisopropyl Borate (Two-Step Protocol)

This protocol describes the synthesis and isolation of the lithium triisopropyl borate salt, which can be stored and used in subsequent coupling reactions.

Materials:

• Aryl or heteroaryl bromide (3.16 mmol, 1.0 equiv)

• Anhydrous Tetrahydrofuran (THF, 3 mL)

• Anhydrous Toluene (B28343) (12 mL)

• n-Butyllithium (n-BuLi, 2.5 M in hexanes, 1.4 mL, 3.48 mmol, 1.1 equiv)

• Triisopropyl borate (B(OiPr)₃, 0.75 mL, 3.48 mmol, 1.1 equiv)

• Argon or Nitrogen atmosphere

• Schlenk flask or oven-dried round-bottom flask with septum

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere (Argon), add the aryl/heteroaryl bromide (3.16 mmol) followed by anhydrous THF (3 mL) and anhydrous toluene (12 mL).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-BuLi (1.1 equiv) dropwise to the solution. Stir the mixture at -78 °C for 30-60 minutes.

• Add triisopropyl borate (1.1 equiv) dropwise to the reaction mixture at -78 °C.

• After the addition is complete, remove the cooling bath and allow the reaction to gradually warm to room temperature. Stir for 8 hours.

• Remove the solvent in vacuo.

• Dry the resulting solid under high vacuum at 80 °C to yield the lithium triisopropyl borate, which can be used without further purification.[1] These salts are significantly more stable than the corresponding boronic acids and can be stored on the benchtop for extended periods.[1]

Protocol 2: Suzuki-Miyaura Coupling using Isolated Lithium Triisopropyl Borate

Materials:

• Lithium triisopropyl borate (0.375 mmol, 1.5 equiv)

• Aryl or heteroaryl halide (0.25 mmol, 1.0 equiv)

• XPhos Precatalyst G3 (or other suitable Pd catalyst, 3 mol %)

• Tetrahydrofuran (THF, 0.5 mL)

• Potassium phosphate (B84403) (K₃PO₄), 0.5 M aqueous solution (1.0 mL)

• Reaction vial with stir bar

Procedure:

• In a reaction vial, combine the lithium triisopropyl borate (1.5 equiv), the aryl/heteroaryl halide (1.0 equiv), and the palladium precatalyst (3 mol %).

• Add THF (0.5 mL) and the aqueous K₃PO₄ solution (1.0 mL).

• Seal the vial and stir the mixture vigorously at 40 °C for 2 hours.

• Upon completion (monitored by TLC, GC/MS, or LC/MS), cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and water. Separate the layers.

• Extract the aqueous layer with the organic solvent.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography.

Protocol 3: One-Pot Lithiation, Borylation, and Suzuki-Miyaura Coupling

This streamlined procedure avoids the isolation of the borate intermediate, making it highly efficient for rapid library synthesis.

Materials:

• Aryl or heteroaryl precursor (e.g., thiophene, benzofuran) (0.75 mmol, 3.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi, 2.5 M in hexanes, 3.3 equiv)

• Triisopropyl borate (B(OiPr)₃, 3.3 equiv)

• Aryl or heteroaryl halide (0.25 mmol, 1.0 equiv)

• XPhos Precatalyst G3 (3 mol %)

• Potassium phosphate (K₃PO₄), 0.5 M aqueous solution

• Reaction vial under inert atmosphere

Procedure:

• To an oven-dried vial under an inert atmosphere, add the heteroarene (3.0 equiv) and anhydrous THF.

• Cool the solution to -78 °C.

• Slowly add n-BuLi (3.3 equiv) and stir for 30-60 minutes at -78 °C.

• Add triisopropyl borate (3.3 equiv) dropwise at -78 °C.

• Directly to this cold crude solution of the newly formed lithium triisopropyl borate, add the aqueous K₃PO₄ solution, followed by the aryl halide (1.0 equiv) and the palladium precatalyst (3 mol %).[1]

• Remove the cooling bath, seal the vial, and stir the reaction mixture at 40 °C for 2 hours.[1]

• Workup and purify the product as described in Protocol 2.

Scope and Limitations

Scope:

• Nucleophiles: This method is particularly advantageous for generating and coupling unstable boronic acids, such as those derived from 2-furanyl, 2-thiophenyl, and other five-membered heterocycles.[1] A wide range of functionalized aryl and heteroaryl borates can be prepared.

• Electrophiles: The coupling is effective for a broad scope of aryl and heteroaryl electrophiles, including bromides, chlorides, and triflates.[1] The reaction tolerates various functional groups such as esters, nitriles, ketones, and aldehydes.[1]

• Stereochemistry: The mild reaction conditions (40 °C) are compatible with sensitive functional groups and stereocenters, as demonstrated by the successful coupling of (L)-4-bromophenylalanine without racemization.[1]

Limitations:

• Acidic Protons: Substrates bearing acidic protons (e.g., unprotected indoles, phenols, or carboxylic acids) are generally not compatible with the initial lithiation step and require appropriate protecting groups.[1]

• Stoichiometry: For the one-pot protocol, an excess of the heteroarene (typically 3 equivalents) is required to achieve full conversion of the limiting aryl halide.[1][5]

• Substrate Failures: While broadly applicable, some substrates may fail to give the desired product. For instance, in the one-pot procedure, furan (B31954) did not yield the coupled product, whereas bromofuran was a competent substrate.[1]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or No Product Formation	Inefficient lithiation.	Ensure all reagents and solvents are strictly anhydrous. Check the titer of the n-BuLi solution.
Inactive catalyst.	Use a pre-activated catalyst or ensure the reaction is properly degassed to avoid catalyst oxidation. XPhos precatalysts are often effective as they rapidly generate the active Pd(0) species.[1]
Decomposition of the boronic acid (in situ).	The use of the LTB protocol is designed to prevent this. Ensure the aqueous base is added just before the coupling partner and catalyst in the one-pot protocol.
Protodeboronation of Starting Material	Presence of proton sources during lithiation/borylation.	Maintain a strictly anhydrous and inert atmosphere until the aqueous quench/coupling step.
Homocoupling of the Boron Reagent	Presence of oxidants (e.g., air) leading to Pd(II) species that can promote homocoupling.	Thoroughly degas all solvents and maintain a positive pressure of inert gas.
Incomplete Conversion (One-Pot Protocol)	Insufficient amount of the lithiated species.	An excess (3 equivalents) of the heteroarene is often necessary to drive the reaction to completion.[1]

References

• 1. A General Method for Suzuki-Miyaura Coupling Reactions Using Lithium Triisopropyl Borates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A general method for Suzuki-Miyaura coupling reactions using lithium triisopropyl borates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A General Method for Suzuki–Miyaura Coupling Reactions Using Lithium Triisopropyl Borates [dspace.mit.edu]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Boronic Acid Synthesis using Triisopropyl Borate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental procedures for the synthesis of boronic acids utilizing triisopropyl borate (B1201080) as a key reagent. The protocols outlined below are suitable for the preparation of a variety of aryl and heteroaryl boronic acids, which are critical building blocks in modern drug discovery and development, most notably as precursors for Suzuki-Miyaura cross-coupling reactions.

Introduction

Boronic acids and their derivatives are indispensable tools in medicinal chemistry and pharmaceutical research.[1][2] Their low toxicity, stability, and versatile reactivity make them ideal for the construction of complex molecular architectures found in many drug candidates.[2][3] One of the most common and efficient methods for the synthesis of boronic acids involves the reaction of an organometallic species, such as a Grignard or organolithium reagent, with a trialkyl borate, typically triisopropyl borate.[4] This document provides detailed protocols for these synthetic routes, along with information on purification, characterization, and troubleshooting.

Core Synthesis Methodologies

The two primary methods for the synthesis of boronic acids using triisopropyl borate involve the use of either Grignard reagents or organolithium reagents. The choice of method often depends on the nature of the starting material and the presence of other functional groups.

Protocol 1: Synthesis of Arylboronic Acids via Grignard Reagents

This method is suitable for the synthesis of arylboronic acids from aryl bromides. The Grignard reagent is prepared from the corresponding aryl halide and magnesium metal and then reacted in situ with triisopropyl borate.

Experimental Workflow:

Caption: Workflow for boronic acid synthesis via Grignard reaction.

Detailed Protocol:

• Preparation of the Grignard Reagent:

  • To a flame-dried, three-necked flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add magnesium turnings (1.2 equivalents).

  • Add a small crystal of iodine to activate the magnesium.

  • In a separate flask, dissolve the aryl bromide (1.0 equivalent) in anhydrous tetrahydrofuran (B95107) (THF).

  • Add a small portion of the aryl bromide solution to the magnesium turnings and gently heat to initiate the reaction.

  • Once the reaction has started, add the remaining aryl bromide solution dropwise to maintain a gentle reflux.

  • After the addition is complete, continue to stir the reaction mixture at room temperature for 1-2 hours to ensure complete formation of the Grignard reagent.

• Borylation Reaction:

  • In a separate flame-dried, three-necked flask under a nitrogen atmosphere, dissolve triisopropyl borate (1.5 equivalents) in anhydrous THF.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add the freshly prepared Grignard reagent to the triisopropyl borate solution via a cannula, maintaining the temperature below -70 °C.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 12-16 hours.

• Hydrolysis and Work-up:

  • Cool the reaction mixture to 0 °C in an ice bath and slowly quench by the addition of 1 M aqueous hydrochloric acid (HCl) until the solution is acidic (pH ~1-2).

  • Stir the mixture vigorously for 1-2 hours to ensure complete hydrolysis of the boronate ester.

  • Transfer the mixture to a separatory funnel and extract with an organic solvent such as ethyl acetate (B1210297) (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure to yield the crude boronic acid.

• Purification:

  • The crude boronic acid can be purified by recrystallization from a suitable solvent system (e.g., water, ethanol/water, or toluene) or by column chromatography on silica (B1680970) gel.[5]

Quantitative Data for Grignard-based Synthesis:

Starting Material	Product	Yield (%)	Reference
Bromobenzene	Phenylboronic acid	~75-85	[6]
4-Bromotoluene	4-Tolylboronic acid	~80
3-Bromopyridine	3-Pyridylboronic acid	90-95	[7]

Protocol 2: Synthesis of Aryl- and Heteroarylboronic Acids via Organolithium Reagents

This method is particularly useful for the synthesis of boronic acids from aryl or heteroaryl halides that can undergo facile lithium-halogen exchange. It is also applicable to substrates that can be directly lithiated.

Experimental Workflow:

Caption: Workflow for boronic acid synthesis via organolithium reaction.

Detailed Protocol:

• Lithium-Halogen Exchange:

  • To a flame-dried, three-necked flask equipped with a magnetic stirrer, temperature probe, and a nitrogen inlet, add the aryl or heteroaryl halide (1.0 equivalent) and anhydrous solvent (e.g., THF, toluene, or a mixture).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add n-butyllithium (1.1 equivalents, as a solution in hexanes) dropwise, maintaining the internal temperature below -70 °C.

  • Stir the reaction mixture at -78 °C for 30-60 minutes.

• Borylation Reaction:

  • In a separate flame-dried flask, dissolve triisopropyl borate (1.2 equivalents) in anhydrous THF.

  • Cool the triisopropyl borate solution to -78 °C.

  • Transfer the freshly prepared organolithium solution to the triisopropyl borate solution via a pre-cooled cannula.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours.

• Hydrolysis and Work-up:

  • Follow the same procedure as described in Protocol 1, step 3.

• Purification:

  • Follow the same procedure as described in Protocol 1, step 4.

Quantitative Data for Organolithium-based Synthesis:

Starting Material	Product	Yield (%)	Reference
2-Bromopyridine	2-Pyridylboronic acid	~70-80	[8]
4-Bromo-N,N-dibenzylaniline	4-(N,N-dibenzylamino)phenylboronic acid	~93	[9]
1-Bromonaphthalene	1-Naphthylboronic acid	~85	[3]

Characterization of Boronic Acids

The synthesized boronic acids should be characterized to confirm their identity and purity. Common analytical techniques include Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

NMR Spectroscopy:

• ¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic or heteroaromatic protons. The protons on the boron-bearing carbon may be broad.

• ¹³C NMR: The carbon NMR spectrum will show the signals for the carbons in the organic framework. The carbon attached to the boron atom may be broad or not observed due to quadrupolar relaxation.

• ¹¹B NMR: Boron-11 NMR is a powerful tool for characterizing boronic acids. A signal in the range of δ 28-34 ppm is indicative of a trigonal planar boronic acid.

Example NMR Data for Phenylboronic Acid:

Nucleus	Solvent	Chemical Shift (δ)
¹H	CDCl₃	7.40-7.55 (m, 2H), 7.55-7.65 (m, 1H), 8.15-8.25 (m, 2H)
¹³C	CDCl₃	128.0, 130.5, 132.0, 135.0
¹¹B	CDCl₃	~30

Troubleshooting and Safety Considerations

Common Issues and Solutions:

• Low Yield: This can be due to incomplete formation of the organometallic reagent, reaction with moisture or air, or side reactions. Ensure all glassware is flame-dried and the reaction is performed under an inert atmosphere. Use freshly titrated organolithium reagents.

• Protodeboronation: The cleavage of the C-B bond is a common side reaction, especially with electron-rich or sterically hindered arylboronic acids.[10] This can be minimized by performing the reaction at low temperatures and using a rapid work-up.

• Boroxine (B1236090) Formation: Boronic acids can dehydrate to form cyclic trimers called boroxines. This is often reversible upon treatment with water.[10] Purification by recrystallization from an aqueous solvent can help to hydrolyze any boroxine back to the boronic acid.

Safety Precautions:

• Organolithium Reagents: n-Butyllithium is a pyrophoric liquid and must be handled with extreme care under an inert atmosphere.[2][11][12][13][14] Always use proper personal protective equipment (PPE), including flame-resistant lab coat, safety glasses, and gloves. Work in a well-ventilated fume hood.

• Grignard Reagents: Grignard reagents are highly reactive with water and protic solvents. Ensure all reagents and solvents are anhydrous.

• Triisopropyl Borate: Triisopropyl borate is flammable and an irritant. Handle in a fume hood and avoid contact with skin and eyes.

By following these detailed protocols and safety guidelines, researchers can reliably synthesize a wide range of boronic acids for use in drug discovery and other applications.

References

• 1. Arylboronic acid or boronate synthesis [organic-chemistry.org]
• 2. njit.edu [njit.edu]
• 3. A General Method for Suzuki-Miyaura Coupling Reactions Using Lithium Triisopropyl Borates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. WO1999064428A1 - Synthesis of aryl boronic acids - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. CN103570753A - Preparation method of arylboronic acid compound - Google Patents [patents.google.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. ehs.ucr.edu [ehs.ucr.edu]
• 12. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 13. ehs.uci.edu [ehs.uci.edu]
• 14. ehs.princeton.edu [ehs.princeton.edu]

Application Notes and Protocols: Triisopropyl Borate as a Lewis Acid Catalyst in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triisopropyl borate (B1201080), B(Oi-Pr)₃, is a versatile and cost-effective reagent in organic synthesis. While it is widely recognized as a precursor for the synthesis of boronic acids and their derivatives for applications such as Suzuki-Miyaura cross-coupling reactions, its utility as a mild Lewis acid catalyst is a valuable aspect of its chemical reactivity.[1][2] The electron-deficient boron center in triisopropyl borate allows it to function as a Lewis acid, activating carbonyl compounds and other functional groups towards nucleophilic attack.[1] Its moderate reactivity and steric bulk, conferred by the isopropoxy groups, can offer enhanced selectivity compared to stronger, more conventional Lewis acids, minimizing side reactions and degradation of sensitive substrates.[1]

This document provides detailed application notes and protocols for the use of triisopropyl borate as a Lewis acid catalyst in two key organic transformations: the synthesis of N-sulfinyl imines and the esterification of carboxylic acids. A protocol for the direct amidation of carboxylic acids, a reaction for which related borate esters are effective, is also presented.

Key Applications

• Synthesis of N-Sulfinyl Imines: Triisopropyl borate serves as an efficient catalyst and dehydrating agent for the condensation of aldehydes with sulfinamides to produce valuable chiral N-sulfinyl imines.[1][3] This method is notable for its operational simplicity and broad substrate scope.

• Esterification of Carboxylic Acids: As a mild Lewis acid, triisopropyl borate can catalyze the esterification of carboxylic acids with alcohols. This application is particularly useful when substrates are sensitive to harsh acidic conditions.

• Direct Amidation of Carboxylic Acids: While more electron-deficient borate esters are typically more effective, the general principle of borate ester catalysis extends to direct amide bond formation, a reaction of significant importance in pharmaceutical and chemical industries.

Visualization of Catalytic Pathways

The following diagrams illustrate the general workflow and proposed catalytic mechanisms for reactions catalyzed by triisopropyl borate.

Caption: General workflow for triisopropyl borate-catalyzed reactions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: One-Pot Lithiation-Borylation with Triisopropyl Borate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the one-pot lithiation-borylation reaction utilizing triisopropyl borate (B1201080). This powerful synthetic method allows for the efficient formation of boronic esters, which are versatile intermediates in organic synthesis, particularly in the construction of complex molecules and active pharmaceutical ingredients.

Introduction

The one-pot lithiation-borylation reaction is a highly effective strategy for the synthesis of boronic esters from organic halides or compounds with acidic protons. This process involves the in-situ generation of an organolithium species, which is then trapped with an electrophilic boron source, such as triisopropyl borate. The resulting lithium triisopropyl borate can be subsequently used in various cross-coupling reactions, most notably the Suzuki-Miyaura coupling, without the need for isolation of the intermediate boronate species.[1][2] This streamlined approach offers significant advantages in terms of efficiency, atom economy, and the ability to work with unstable intermediates.

Key Advantages:

• Efficiency: Combines multiple synthetic steps into a single operation, reducing reaction time and purification steps.

• Versatility: Applicable to a wide range of substrates, including heterocycles, which are common motifs in pharmaceuticals.[1]

• Stability: Lithium triisopropyl borate intermediates often exhibit greater stability compared to the corresponding boronic acids, preventing decomposition via protodeboronation.[1][2]

• Stereocontrol: The lithiation-borylation sequence can be performed with a high degree of stereocontrol, making it a valuable tool in asymmetric synthesis and the preparation of complex natural products.[3][4][5]

Reaction Mechanism and Workflow

The one-pot lithiation-borylation process generally follows three key steps: lithiation, borylation, and subsequent functionalization (e.g., Suzuki-Miyaura coupling).

General Reaction Scheme

The overall transformation can be represented as follows, showcasing the formation of the lithium triisopropyl borate intermediate and its subsequent use in a cross-coupling reaction.

Caption: General workflow for the one-pot lithiation-borylation-Suzuki coupling.

Detailed Experimental Workflow

The following diagram illustrates the typical laboratory workflow for this one-pot procedure.

Caption: Step-by-step experimental workflow for the one-pot procedure.

Experimental Protocols

General Protocol for One-Pot Lithiation-Borylation-Suzuki-Miyaura Coupling

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Aryl halide (Ar-X)

• Anhydrous tetrahydrofuran (B95107) (THF)

• n-Butyllithium (n-BuLi) in hexanes

• Triisopropyl borate (B(O-iPr)₃)

• Aqueous potassium phosphate (B84403) (K₃PO₄) solution (e.g., 0.5 M)

• Coupling partner (Ar'-X')

• Palladium catalyst (e.g., XPhos precatalyst)

• Inert gas (Nitrogen or Argon)

• Standard dry glassware

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the aryl halide (ArX, 0.75 mmol, 3.0 equiv) and anhydrous THF (1.0 mL).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-BuLi (2.5 M in hexanes, 0.83 mmol, 3.3 equiv) dropwise to the solution. Stir the mixture at -78 °C for 1 hour.

• Add triisopropyl borate (0.83 mmol, 3.3 equiv) to the reaction mixture and continue stirring at -78 °C for an additional hour.

• To the crude solution of the lithium triisopropyl borate at -78 °C, directly add the aqueous K₃PO₄ solution (0.5 M, 2.0 mL).

• Add the coupling partner (Ar'X', 0.25 mmol, 1.0 equiv) and the palladium catalyst (3 mol %).

• Allow the reaction to warm to room temperature and then heat to 40 °C for 2-5 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Data Presentation: Substrate Scope and Yields

The one-pot lithiation-borylation-Suzuki coupling protocol has been successfully applied to a variety of heterocyclic substrates. The following table summarizes the yields obtained for the coupling of different lithium triisopropyl borates with various aryl halides.[1]

Entry	Heteroaryl Borate	Aryl Halide Coupling Partner	Product	Yield (%)
1	2-Thienyl	4-Chlorotoluene	2-(4-Methylphenyl)thiophene	85
2	2-Furyl	4-Chloroanisole	2-(4-Methoxyphenyl)furan	78
3	2-Pyridyl	1-Bromo-4-fluorobenzene	2-(4-Fluorophenyl)pyridine	92
4	3-Thienyl	4-Chloro-N,N-dimethylaniline	3-(4-(Dimethylamino)phenyl)thiophene	81
5	1-Methyl-1H-indol-2-yl	4-Chlorobenzonitrile	2-(4-Cyanophenyl)-1-methyl-1H-indole	75

Yields are isolated yields and represent the average of two runs.[1]

Applications in Drug Development and Natural Product Synthesis

The lithiation-borylation methodology has proven to be a powerful tool in the synthesis of complex molecules, including natural products and drug candidates.[6] Its ability to create carbon-carbon bonds with high stereocontrol is particularly valuable.

For instance, this methodology has been employed in the total synthesis of (-)-stemaphylline, an alkaloid with insecticidal and antiparasitic properties.[3] A key step involved a one-pot, gram-scale lithiation-borylation-Zweifel olefination protocol, which proceeded in 70% yield over two steps.[3] This highlights the scalability and efficiency of the method in complex synthetic routes.

Furthermore, in the development of the IKK2 inhibitor AZD3264 by AstraZeneca, a one-pot lithiation-borylation/Suzuki coupling was successfully implemented on a 2 kg scale for the synthesis of a key penultimate intermediate.[6] This demonstrates the industrial applicability and robustness of the protocol in a pharmaceutical manufacturing setting.

Troubleshooting and Considerations

• Anhydrous Conditions: The reaction is highly sensitive to moisture. Ensure all glassware is thoroughly dried and the reaction is performed under a strictly inert atmosphere.

• Temperature Control: Maintaining a low temperature (-78 °C) during the lithiation and borylation steps is crucial to prevent side reactions and decomposition of the organolithium species.

• Substrate Compatibility: The choice of base for the lithiation step (e.g., n-BuLi, s-BuLi, LDA) may need to be optimized depending on the acidity of the proton to be removed or the nature of the halogen in the starting material.

• Solvent Effects: The choice of solvent can influence the rate and success of the reaction. While THF is commonly used, other ethereal solvents like diethyl ether or CPME can also be employed. In some cases, solvent exchange may be necessary to facilitate subsequent steps.[3]

This document provides a comprehensive overview and practical guidance for the one-pot lithiation-borylation reaction. For more specific applications and detailed mechanistic studies, researchers are encouraged to consult the primary literature.

References

• 1. A General Method for Suzuki-Miyaura Coupling Reactions Using Lithium Triisopropyl Borates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A General Method for Suzuki–Miyaura Coupling Reactions Using Lithium Triisopropyl Borates [dspace.mit.edu]
• 3. scispace.com [scispace.com]
• 4. Lithiation-borylation methodology and its application in synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Application of Lithiation–Borylation to the Total Synthesis of (−)-Rakicidin F - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medium.com [medium.com]

Application Notes and Protocols for Triisopropyl Borate as a Boron Precursor in Atomic Layer Deposition

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triisopropyl borate (B1201080) (TIB), B(OiPr)3, is a liquid boron precursor gaining traction in the field of Atomic Layer Deposition (ALD). It presents a safer and more manageable alternative to the highly toxic and pyrophoric diborane (B8814927) (B₂H₆) gas traditionally used for depositing boron-containing thin films.[1][2][3][4] TIB is a non-pyrophoric liquid with a favorable vapor pressure for ALD applications.[1] These characteristics make it particularly suitable for processes where safety and precise control over doping are critical, such as in the fabrication of semiconductor devices and the development of specialized coatings for drug delivery systems.

This document provides detailed application notes and experimental protocols for the use of triisopropyl borate as a boron precursor in two key ALD applications: the deposition of boron-doped zinc oxide (B:ZnO) and the deposition of pure boron oxide (B₂O₃).

Key Properties of Triisopropyl Borate

Property	Value	Reference
Chemical Formula	C₉H₂₁BO₃	[5]
Molecular Weight	188.07 g/mol	[5]
Appearance	Colorless liquid	[5]
Density	0.815 g/mL at 25 °C	[6]
Boiling Point	139-141 °C	[6]
Vapor Pressure	~13 Torr at 25 °C	[1]
Flash Point	82 °F	[5]

Application 1: Boron-Doped Zinc Oxide (B:ZnO) by Thermal ALD

Boron-doped zinc oxide is a transparent conducting oxide (TCO) with applications in solar cells, flat panel displays, and other optoelectronic devices. ALD allows for precise control of the boron doping concentration, which in turn tunes the electrical and optical properties of the ZnO films.[1][2][4]

Experimental Protocol

This protocol is based on the successful deposition of B:ZnO films using diethylzinc (B1219324) (DEZ) and water for the ZnO layers, and triisopropyl borate and water for the boron doping layers in a supercycle ALD process.[1][3]

Precursors:

• Zinc Precursor: Diethylzinc (DEZ)

• Boron Precursor: Triisopropyl borate (TIB)

• Oxygen Source: Deionized water (H₂O)

Deposition Parameters:

Parameter	Value
Substrate Temperature	150 - 240 °C[1]
TIB Bubbler Temperature	Maintained to ensure adequate vapor pressure
DEZ Bubbler Temperature	Maintained to ensure adequate vapor pressure
Water Bubbler Temperature	Room Temperature
Carrier Gas	Nitrogen (N₂)

ALD Supercycle Sequence:

The deposition of B:ZnO is achieved by alternating between ZnO and B₂O₃ ALD cycles in what is known as a "supercycle". A supercycle consists of 'm' cycles of ZnO followed by one cycle of B₂O₃. The doping level is controlled by the ratio of m:(B₂O₃ cycle).

(ZnO Cycle)m -> (B₂O₃ Cycle)₁

Step	Process	Duration
1	DEZ Pulse	50 ms
2	N₂ Purge	5 s
3	H₂O Pulse	20 ms
4	N₂ Purge	6 s
Repeat steps 1-4 'm' times
5	TIB Pulse	50 ms
6	N₂ Purge	5 s
7	H₂O Pulse	50 ms
8	N₂ Purge	5 s

Note: The optimal number of ZnO cycles ('m') for a desired doping concentration must be determined empirically. A lower 'm' results in a higher boron concentration.

Expected Film Properties

Property	Value	Conditions	Reference
Growth per Supercycle	~0.61 nm/supercycle	m=4, 150 °C	[3]
Resistivity	3.5 mΩ·cm	45 nm thick film, 150 °C, Doping Fraction = 0.016	[2][4]
Optical Band Gap	Tunable from ~3.2 to 3.7 eV	By varying the doping fraction	[2][3]

Experimental Workflow

Workflow for B:ZnO ALD using a supercycle approach.

Application 2: Boron Oxide (B₂O₃) by Thermal ALD

The ALD of pure boron oxide is of interest for applications such as solid-state electrolytes and as a doping source for silicon. However, the thermal ALD process using triisopropyl borate and water is challenging due to a narrow process window and the hygroscopic nature of the resulting B₂O₃ films.[1]

Experimental Protocol (Starting Point)

Detailed experimental protocols for B₂O₃ ALD using TIB are not extensively reported. The following protocol is a suggested starting point based on available literature. It is critical to note that B₂O₃ films are highly sensitive to moisture and should be handled in an inert environment or immediately capped with a protective layer (e.g., Al₂O₃).[1]

Precursors:

• Boron Precursor: Triisopropyl borate (TIB)

• Oxygen Source: Deionized water (H₂O)

Deposition Parameters:

Parameter	Value	Notes
Substrate Temperature	~20 °C	Growth has been observed to cease at temperatures of 50 °C and above.[1]
TIB Bubbler Temperature	Maintained to ensure adequate vapor pressure
Water Bubbler Temperature	Room Temperature
Carrier Gas	Nitrogen (N₂)

ALD Cycle Sequence:

Step	Process	Duration (Suggested Starting Point)
1	TIB Pulse	0.5 - 2.0 s
2	N₂ Purge	5 - 20 s
3	H₂O Pulse	0.5 - 2.0 s
4	N₂ Purge	5 - 20 s

Note: Optimization of pulse and purge times is crucial to achieve self-limiting growth. In-situ monitoring (e.g., with a quartz crystal microbalance) is highly recommended.

Expected Film Properties

Property	Value	Conditions	Reference
Growth per Cycle (GPC)	0.76 Å/cycle (for BBr₃/H₂O)	20 °C	[1]
Composition	Amorphous B₂O₃	As-deposited	[1]
Impurities	Low carbon and hydrogen content expected	[1]

Proposed Reaction Mechanism

The surface chemistry of the TIB and water ALD process has not been extensively studied. However, it is expected to follow a typical ligand exchange mechanism similar to other metal alkoxide and water processes.

Proposed surface reaction mechanism for B₂O₃ ALD.

Safety Precautions

Triisopropyl borate is a flammable liquid and should be handled in a well-ventilated area, away from ignition sources.[5] Consult the Safety Data Sheet (SDS) for detailed handling and storage information. Standard laboratory safety practices, including the use of personal protective equipment (gloves, safety glasses), should be followed.

Conclusion

Triisopropyl borate is a viable and safer alternative to traditional boron precursors for Atomic Layer Deposition. For the deposition of B-doped ZnO, established protocols exist, enabling precise control over film properties. The ALD of pure B₂O₃ using TIB presents greater challenges, primarily due to a narrow processing window and the hygroscopic nature of the film. The provided protocols and data serve as a comprehensive guide for researchers and professionals in the development of boron-containing thin films for a variety of applications.

References

• 1. researchgate.net [researchgate.net]
• 2. research.tue.nl [research.tue.nl]
• 3. Atomic layer deposition of B-doped ZnO using triisopropyl borate as the boron precursor and comparison with Al-doped ZnO - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/C4TC02707H [pubs.rsc.org]
• 4. PRiME 2024 (October 6-11, 2024) [ecs.confex.com]
• 5. researchgate.net [researchgate.net]
• 6. avsconferences.org [avsconferences.org]

Application Notes and Protocols for Triisopropyl Borate as a P-Type Doping Source for Semiconductors

Audience: Researchers, scientists, and drug development professionals.

Introduction

Triisopropyl borate (B1201080) (TIB), with the chemical formula B(OCH(CH₃)₂)₃, is a liquid organoboron compound that serves as a versatile and safer alternative to gaseous boron sources like diborane (B8814927) (B₂H₆) for p-type doping of semiconductors.[1][2] Doping is the intentional introduction of impurities into an intrinsic semiconductor to alter its electrical properties.[3] For silicon (Si), germanium (Ge), and silicon carbide (SiC), introducing boron, a Group III element, creates an excess of "holes" (positive charge carriers), thereby transforming the material into a p-type semiconductor.[4][5] This is a fundamental process in the fabrication of a wide range of electronic devices, including diodes, transistors, and integrated circuits.[6] TIB is particularly advantageous due to its liquid state at room temperature, which allows for more straightforward handling and delivery in chemical vapor deposition (CVD) and atomic layer deposition (ALD) systems compared to highly toxic and pyrophoric gases.[1][2]

This document provides detailed application notes and experimental protocols for the use of triisopropyl borate as a p-type doping source for silicon, germanium, and silicon carbide.

Safety Precautions

Triisopropyl borate is a flammable liquid and vapor that is also an eye irritant.[7][8][9] It is moisture-sensitive and can decompose in the presence of water.[8] Appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, should be worn at all times.[1][7] All handling should be performed in a well-ventilated fume hood.[1] Ensure that all equipment is properly grounded to prevent static discharge.[1][2]

Data Presentation: Electrical Properties of P-Type Doped Semiconductors

The following tables summarize the typical electrical properties of silicon, germanium, and silicon carbide after p-type doping with boron. While specific data for TIB doping is limited in publicly available literature, these values for boron doping are representative.

Table 1: Electrical Properties of Boron-Doped Silicon (Si) at Room Temperature [10][11][12]

Dopant Concentration (atoms/cm³)	Resistivity (Ω·cm)	Hole Mobility (cm²/V·s)
1 x 10¹⁵	~4.5	~450
1 x 10¹⁶	~1.5	~400
1 x 10¹⁷	~0.2	~300
1 x 10¹⁸	~0.05	~150
1 x 10¹⁹	~0.01	~75
1 x 10²⁰	~0.002	~45

Table 2: Electrical Properties of Boron-Doped Germanium (Ge) at Room Temperature [13][14][15]

Dopant Concentration (atoms/cm³)	Resistivity (Ω·cm)	Hole Mobility (cm²/V·s)
1 x 10¹⁵	~2.0	~1800
1 x 10¹⁶	~0.3	~1500
1 x 10¹⁷	~0.05	~800
1 x 10¹⁸	~0.01	~400
1 x 10¹⁹	~0.003	~200

Table 3: Electrical Properties of Boron-Doped 4H-Silicon Carbide (4H-SiC) at Room Temperature [16][17][18]

Dopant Concentration (atoms/cm³)	Resistivity (Ω·cm)	Hole Mobility (cm²/V·s)
1 x 10¹⁶	~10	~100
1 x 10¹⁷	~2	~80
1 x 10¹⁸	~0.5	~50
1 x 10¹⁹	~0.1	~30
1 x 10²⁰	~0.03	~15

Experimental Protocols

The following are generalized protocols for p-type doping of Si, Ge, and SiC using triisopropyl borate in a chemical vapor deposition (CVD) system. The specific parameters will need to be optimized for the particular CVD reactor and desired doping profile.

Protocol 1: P-Type Doping of Silicon (Si) via CVD

Objective: To create a boron-doped p-type layer on a silicon substrate.

Materials:

• Silicon wafers (n-type or intrinsic)

• Triisopropyl borate (TIB)

• Carrier gas (e.g., Nitrogen (N₂) or Argon (Ar))

• Process gases (e.g., Silane (SiH₄) for in-situ growth, if applicable)

• Deionized water

• Hydrofluoric acid (HF), buffered oxide etch (BOE)

• Standard cleaning solvents (acetone, isopropanol)

Equipment:

• Chemical Vapor Deposition (CVD) furnace with a liquid precursor delivery system (bubbler)[19]

• Mass flow controllers (MFCs) for gases

• Vacuum pump

• Wafer handling tools

• Characterization equipment (e.g., four-point probe, Hall effect measurement system, SIMS)

Procedure:

• Substrate Cleaning:

  • Thoroughly clean the silicon wafers using a standard RCA or similar cleaning procedure to remove organic and metallic contaminants.

  • Perform a final dip in dilute hydrofluoric acid (e.g., 10:1 H₂O:HF) for 30-60 seconds to remove the native oxide layer and hydrogen-terminate the surface.

  • Rinse with deionized water and dry with nitrogen gas.

• CVD System Preparation:

  • Load the cleaned silicon wafers into the CVD reactor.

  • Ensure the TIB bubbler is at a stable temperature to maintain a constant vapor pressure. The bubbler temperature will be a key parameter for controlling the dopant concentration.

  • Purge the reactor with an inert carrier gas (N₂ or Ar) to remove any residual oxygen and moisture.

• Doping Process:

  • Heat the reactor to the desired deposition temperature (typically in the range of 800-1100°C for silicon).

  • Introduce the carrier gas through the TIB bubbler to transport the TIB vapor into the reactor. The flow rate of the carrier gas through the bubbler will control the amount of TIB introduced.

  • The TIB will thermally decompose on the hot silicon surface, and boron atoms will diffuse into the silicon lattice.

  • The duration of this step will determine the junction depth.

• Post-Doping Annealing (Drive-in):

  • After the deposition step, the wafers may be subjected to a higher temperature annealing step (drive-in) in an inert or oxidizing atmosphere to further diffuse the boron atoms to the desired depth and to activate the dopants. This step is typically performed at temperatures between 900°C and 1200°C.

• Cool-down and Unloading:

  • Cool the reactor down to room temperature under a continuous flow of inert gas.

  • Unload the doped wafers from the reactor.

• Characterization:

  • Measure the sheet resistance of the doped layer using a four-point probe.

  • Determine the carrier concentration and mobility using a Hall effect measurement system.

  • Analyze the dopant concentration profile with Secondary Ion Mass Spectrometry (SIMS).

Protocol 2: P-Type Doping of Germanium (Ge) via CVD

Objective: To create a boron-doped p-type layer on a germanium substrate.

Notes: Germanium has a lower melting point (938.3°C) than silicon, so process temperatures must be carefully controlled. Boron diffusion in germanium is also generally slower than in silicon.[20][21]

Procedure: Follow the general procedure for silicon with the following modifications:

• Substrate Cleaning: Use a cleaning procedure appropriate for germanium, which may involve cyclic etching in an oxidizing solution (e.g., H₂O₂) and an acidic solution (e.g., HCl or HF).

• Doping Temperature: The deposition and annealing temperatures should be significantly lower than for silicon, typically in the range of 600-850°C.

• Post-Doping Annealing: A post-doping anneal may be performed to improve the crystal quality and activate the dopants.

Protocol 3: P-Type Doping of Silicon Carbide (SiC) via CVD

Objective: To create a boron-doped p-type layer on a silicon carbide substrate.

Notes: SiC is a wide-bandgap semiconductor with very low diffusion coefficients for most dopants, requiring high processing temperatures.[16][22]

Procedure: Follow the general procedure for silicon with the following modifications:

• Substrate Cleaning: Use a cleaning procedure suitable for SiC, which may involve a piranha etch (a mixture of sulfuric acid and hydrogen peroxide) followed by an HF dip.

• Doping Temperature: High temperatures, typically in the range of 1500-1800°C, are required for effective boron doping of SiC.[22]

• Post-Doping Annealing: A high-temperature post-implantation anneal is crucial for activating the boron dopants and repairing any lattice damage. This is often performed at temperatures above 1500°C.[16]

Visualizations

P-Type Doping Mechanism in Silicon

Caption: P-type doping of silicon with boron.

Experimental Workflow for P-Type Doping using TIB in a CVD System

Caption: CVD workflow for p-type doping with TIB.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. Figure 7 from Modeling of carrier mobility against carrier concentration in arsenic-, phosphorus-, and boron-doped silicon | Semantic Scholar [semanticscholar.org]
• 4. Laser-Induced Liquid-Phase Boron Doping of 4H-SiC - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Silicon - Wikipedia [en.wikipedia.org]
• 6. nanorh.com [nanorh.com]
• 7. fishersci.ie [fishersci.ie]
• 8. fishersci.com [fishersci.com]
• 9. assets.thermofisher.cn [assets.thermofisher.cn]
• 10. 2024.sci-hub.se [2024.sci-hub.se]
• 11. cleanroom.byu.edu [cleanroom.byu.edu]
• 12. Strained high percentage (60%) boron doped silicon-germanium alloys - Strain, dopant substitionality, carrier concentration, resistivity, and microstructure development for ISTDM 2012 - IBM Research [research.ibm.com]
• 13. researchgate.net [researchgate.net]
• 14. sfu.ca [sfu.ca]
• 15. Physical properties of Germanium (Ge) [ioffe.ru]
• 16. Selective Doping in Silicon Carbide Power Devices - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchwith.stevens.edu [researchwith.stevens.edu]
• 18. Doping Types and Applications of Silicon Carbide (SiC) Substrates-JXT Technology Co.,Ltd. [jxtwafer.com]
• 19. researchgate.net [researchgate.net]
• 20. research.unipd.it [research.unipd.it]
• 21. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 22. Ion Doping of Silicon Carbide in the Technology of High-Power Electronic Devices (Review): Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]

Application Notes and Protocols: Triisopropyl Borate in the Preparation of Chiral Organoborane Reagents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of triisopropyl borate (B1201080) in the synthesis of chiral organoborane reagents and their application in asymmetric synthesis. The focus is on the preparation of chiral oxazaborolidines, key catalysts in the Corey-Bakshi-Shibata (CBS) reduction, and chiral spiroborate esters. Detailed experimental protocols, quantitative data, and mechanistic diagrams are provided to facilitate the practical application of these powerful synthetic tools.

Introduction

Chiral organoborane reagents are indispensable tools in modern organic synthesis, enabling the production of enantiomerically pure compounds that are crucial for the development of pharmaceuticals and other bioactive molecules.[1][2] Triisopropyl borate serves as a versatile and convenient precursor for the synthesis of various chiral organoborane reagents, including chiral oxazaborolidines and spiroborate esters. These reagents are particularly effective in the asymmetric reduction of prochiral ketones to chiral secondary alcohols, a fundamental transformation in synthetic chemistry.[3][4]

Applications of Chiral Organoborane Reagents

The primary application of chiral organoborane reagents derived from triisopropyl borate is the catalytic enantioselective reduction of a wide range of ketones. This methodology, famously known as the Corey-Bakshi-Shibata (CBS) reduction, provides access to chiral secondary alcohols with high levels of enantioselectivity.[2][5] These chiral alcohols are valuable building blocks in the synthesis of numerous natural products and active pharmaceutical ingredients (APIs).[2]

Beyond simple ketones, the CBS reduction has been successfully applied to more complex substrates, including aryl-aliphatic, di-aliphatic, α,β-unsaturated enones, and ynones.[5] The predictable stereochemical outcome and high efficiency of this reaction have made it a favored method in both academic research and industrial-scale synthesis. For instance, the CBS reduction is a key step in the synthesis of drugs such as the carbonic anhydrase inhibitor Dorzolamide and the antidepressant Fluoxetine.

Data Presentation

The following tables summarize the performance of chiral organoborane catalysts in the enantioselective reduction of various prochiral ketones.

Table 1: Enantioselective Reduction of Various Ketones using (S)-2-Methyl-CBS-Oxazaborolidine

Ketone Substrate	Product	Catalyst Loading (mol%)	Yield (%)	ee (%)	Reference
Acetophenone (B1666503)	(R)-1-Phenylethanol	10	97	96.5	[6]
Propiophenone	(R)-1-Phenyl-1-propanol	10	92	92	[6]
Butyrophenone	(R)-1-Phenyl-1-butanol	10	87	87	[6]
Isobutyrophenone	(R)-1-Phenyl-2-methyl-1-propanol	10	87	87	[6]
7-(Benzyloxy)hept-1-en-3-one	(S)-7-(Benzyloxy)hept-1-en-3-ol	-	89	91	[5]

Table 2: Enantioselective Borane Reduction of Ketones with Chiral Spiroborate Esters

Ketone	Catalyst	Catalyst Loading (mol%)	Yield (%)	ee (%)	Reference
Acetophenone	Spiroborate from (1S,2R)-2-amino-1,2-diphenylethanol	10	98	98	[1][3]
2-Chloroacetophenone	Spiroborate from (1S,2R)-2-amino-1,2-diphenylethanol	10	95	99	[1][3]
1-Tetralone	Spiroborate from (1S,2R)-2-amino-1,2-diphenylethanol	10	96	95	[1][3]
Propiophenone	Spiroborate from (1S,2R)-2-amino-1,2-diphenylethanol	10	97	96	[1][3]

Experimental Protocols

Protocol 1: General Preparation of Chiral Spiroborate Ester Catalysts

This protocol describes the synthesis of a chiral spiroborate ester from a chiral 1,2-amino alcohol, ethylene (B1197577) glycol, and triisopropyl borate.[1][3]

Materials:

• Chiral 1,2-amino alcohol (e.g., (1S,2R)-2-amino-1,2-diphenylethanol) (1.0 equiv)

• Ethylene glycol (1.0 equiv)

• Triisopropyl borate (1.0 equiv)

• Toluene (anhydrous)

• Nitrogen or Argon atmosphere

Procedure:

• To an oven-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add the chiral 1,2-amino alcohol and anhydrous toluene.

• To this solution, add ethylene glycol via syringe.

• Add triisopropyl borate to the mixture via syringe.

• Heat the reaction mixture to 80-90 °C and stir for 1-2 hours. The progress of the reaction can be monitored by the distillation of isopropanol.

• After the reaction is complete, cool the mixture to room temperature.

• The chiral spiroborate ester can be used directly in the subsequent reduction reaction or isolated by removing the solvent under reduced pressure. The resulting solid can be purified by recrystallization if necessary.

Protocol 2: Enantioselective Reduction of Acetophenone using a Chiral Spiroborate Ester

This protocol details the asymmetric reduction of acetophenone using a pre-formed chiral spiroborate ester catalyst.[1][3]

Materials:

• Chiral spiroborate ester (from Protocol 1) (0.05 - 0.10 equiv)

• Acetophenone (1.0 equiv)

• Borane-dimethyl sulfide (B99878) complex (BH₃·SMe₂) (0.6 - 1.0 equiv)

• Tetrahydrofuran (THF, anhydrous)

• Methanol

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• In an oven-dried flask under an inert atmosphere, dissolve the chiral spiroborate ester in anhydrous THF.

• Add the borane-dimethyl sulfide complex to the solution and stir for 10-15 minutes at room temperature.

• Cool the mixture to the desired reaction temperature (e.g., room temperature or 0 °C).

• Slowly add a solution of acetophenone in anhydrous THF to the catalyst mixture.

• Stir the reaction until completion (monitor by TLC).

• Carefully quench the reaction by the slow addition of methanol.

• Add saturated aqueous NH₄Cl solution and extract the product with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica (B1680970) gel chromatography to obtain the chiral 1-phenylethanol.

• Determine the enantiomeric excess (ee) by chiral HPLC or GC analysis.

Protocol 3: In situ Preparation of (S)-2-Methyl-CBS-Oxazaborolidine and Asymmetric Reduction of a Prochiral Ketone

This protocol describes the convenient in situ generation of the CBS catalyst followed by the asymmetric reduction of a ketone.[7]

Materials:

• (S)-α,α-diphenylpyrrolidinemethanol (0.05 equiv)

• Tetrabutylammonium (B224687) borohydride (B1222165) (TBABH₄) (0.8 equiv)

• Methyl iodide (0.8 equiv)

• Prochiral ketone (e.g., acetophenone) (1.0 equiv)

• Tetrahydrofuran (THF, anhydrous)

• Methanol

• Hydrochloric acid (1 M)

• Diethyl ether

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried flask under an inert atmosphere, add (S)-α,α-diphenylpyrrolidinemethanol and anhydrous THF.

• Add tetrabutylammonium borohydride and stir the suspension for 10 minutes at room temperature.

• Add methyl iodide dropwise and continue stirring for 30 minutes. The in situ formation of the CBS catalyst occurs during this step.

• In a separate flask, prepare a solution of the prochiral ketone in anhydrous THF.

• Add the ketone solution dropwise to the catalyst mixture.

• Stir the reaction at room temperature until the starting material is consumed (monitor by TLC).

• Quench the reaction by the slow addition of methanol, followed by 1 M HCl.

• Extract the product with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel chromatography.

• Determine the enantiomeric excess (ee) by chiral HPLC or GC analysis.

Mandatory Visualization

References

• 1. researchgate.net [researchgate.net]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Enantioselective Reduction of Prochiral Ketones using Spiroborate Esters as Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enantioselective Reduction of Prochiral Ketones using Spiroborate Esters as Catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling with Lithium Triisopropyl Borates

For Researchers, Scientists, and Drug Development Professionals

Introduction

Palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura coupling, are indispensable tools in modern organic synthesis and drug discovery.[1][2] These reactions enable the formation of carbon-carbon bonds with high efficiency and functional group tolerance. While boronic acids are the most common boron reagents used, their instability, especially in the case of five-membered heterocycles, can lead to decomposition via protodeboronation.[1]

Lithium triisopropyl borates (LTBs) have emerged as highly stable and effective alternatives to boronic acids in Suzuki-Miyaura cross-coupling reactions.[1][2][3][4] These borate (B1201080) species exhibit enhanced stability towards protodeboronation and can be conveniently stored at room temperature.[1][2][4] This makes them particularly advantageous for the coupling of sensitive heterocyclic substrates, which are prevalent in pharmaceutical compounds. This document provides detailed protocols for the synthesis of lithium triisopropyl borates and their subsequent use in palladium-catalyzed cross-coupling reactions.

Advantages of Lithium Triisopropyl Borates

• Enhanced Stability: LTBs are significantly more stable than their corresponding boronic acids, minimizing decomposition and improving reaction outcomes.[1][2][4]

• Suitability for Sensitive Heterocycles: They are particularly effective for the cross-coupling of five-membered heterocyclic compounds that are prone to instability.[1]

• Convenient Handling: LTBs can be stored on the benchtop at room temperature, simplifying experimental workflow.[1][2][4]

• One-Pot Synthesis and Coupling: A streamlined one-pot procedure allows for the in-situ generation of the LTB followed by the cross-coupling reaction, increasing overall efficiency.[1]

Experimental Protocols

Protocol 1: Synthesis of Lithium Triisopropyl Borates

This protocol describes the general procedure for the synthesis of lithium triisopropyl borates from aryl or heteroaryl bromides.

Materials:

• Aryl or Heteroaryl Bromide

• n-Butyllithium (n-BuLi) in hexanes

• Triisopropyl borate (B(OiPr)₃)

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Toluene (B28343)

Procedure: [1]

• To a solution of the aryl or heteroaryl bromide (1.0 equiv) in a mixture of THF and toluene at -78 °C, add n-butyllithium (1.1 equiv) dropwise.

• Stir the mixture at -78 °C for the appropriate time to ensure complete lithiation.

• Add triisopropyl borate (1.1 equiv) to the reaction mixture.

• Allow the solution to gradually warm to room temperature and stir for 8 hours.[1]

• Remove the solvent under reduced pressure.

• Dry the resulting lithium triisopropyl borate under vacuum at 80 °C. The product is used in the subsequent coupling reaction without further purification.[1]

// Styling edge [color="#4285F4"]; node [penwidth=1, color="#5F6368"]; } .enddot Caption: Workflow for the synthesis of lithium triisopropyl borates.

Protocol 2: Palladium-Catalyzed Cross-Coupling of Lithium Triisopropyl Borates with Aryl/Heteroaryl Halides

This protocol details the Suzuki-Miyaura cross-coupling reaction using the synthesized lithium triisopropyl borates.

Materials:

• Lithium Triisopropyl Borate

• Aryl or Heteroaryl Halide (e.g., bromide or chloride)

• XPhos Precatalyst

• Potassium Phosphate (K₃PO₄), 0.5 M aqueous solution

• Anhydrous Tetrahydrofuran (THF)

Procedure: [1]

• In a reaction vessel, combine the lithium triisopropyl borate (1.5 equiv), the aryl or heteroaryl halide (1.0 equiv), and the XPhos precatalyst (3 mol %).

• Add a 1:2 mixture of THF and 0.5 M aqueous K₃PO₄ solution.

• Heat the reaction mixture to 40 °C and stir until the reaction is complete (monitor by TLC or LC-MS).

• Upon completion, cool the reaction to room temperature.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 3: One-Pot Lithiation, Borylation, and Suzuki-Miyaura Coupling

This streamlined protocol combines the synthesis of the lithium triisopropyl borate and the cross-coupling reaction in a single reaction vessel.

Materials:

• Heteroaryl Compound

• Aryl Halide

• n-Butyllithium (n-BuLi) in hexanes

• Triisopropyl borate (B(OiPr)₃)

• XPhos Precatalyst

• Potassium Phosphate (K₃PO₄), 0.5 M aqueous solution

• Anhydrous Tetrahydrofuran (THF)

Procedure: [1]

• To a solution of the heteroarene (3.0 equiv) in anhydrous THF at -78 °C, add n-butyllithium (3.3 equiv) dropwise.

• Stir the mixture at -78 °C for the required time for complete lithiation.

• Add triisopropyl borate (3.3 equiv) to the reaction mixture.

• Allow the solution to warm to room temperature.

• To this mixture, add the aryl halide (1.0 equiv), the XPhos precatalyst (3 mol %), and the 0.5 M aqueous K₃PO₄ solution.

• Heat the reaction mixture to 40 °C and stir until the coupling is complete.

• Follow the workup and purification steps outlined in Protocol 2.

Data Presentation

The following tables summarize the reaction conditions and yields for the palladium-catalyzed cross-coupling of various lithium triisopropyl borates with aryl halides.

Table 1: Synthesis of Lithium Triisopropyl Borates and Subsequent Cross-Coupling [1]

Entry	Heterocyclic Borate	Aryl Halide	Catalyst (mol %)	Base	Temp (°C)	Time (h)	Yield (%)
1	Lithium triisopropyl 2-furanylborate	4-Bromoanisole	XPhos Precatalyst (3)	0.5 M K₃PO₄	40	12	92
2	Lithium triisopropyl 2-thienylborate	4-Bromoanisole	XPhos Precatalyst (3)	0.5 M K₃PO₄	40	12	95
3	Lithium triisopropyl 2-benzofuranylborate	4-Bromoanisole	XPhos Precatalyst (3)	0.5 M K₃PO₄	40	12	98
4	Lithium triisopropyl 2-benzothienylborate	4-Bromoanisole	XPhos Precatalyst (3)	0.5 M K₃PO₄	40	12	96
5	Lithium triisopropyl 1-methyl-1H-indol-2-ylborate	4-Bromoanisole	XPhos Precatalyst (3)	0.5 M K₃PO₄	40	12	85

Table 2: One-Pot Lithiation/Borylation/Cross-Coupling [1]

Entry	Heteroarene	Aryl Halide	Catalyst (mol %)	Base	Temp (°C)	Time (h)	Yield (%)
1	Furan	4-Bromoanisole	XPhos Precatalyst (3)	0.5 M K₃PO₄	40	12	88
2	Thiophene	4-Bromoanisole	XPhos Precatalyst (3)	0.5 M K₃PO₄	40	12	91
3	Benzofuran	4-Bromoanisole	XPhos Precatalyst (3)	0.5 M K₃PO₄	40	12	94
4	Benzothiophene	4-Bromoanisole	XPhos Precatalyst (3)	0.5 M K₃PO₄	40	12	93
5	1-Methylindole	4-Bromoanisole	XPhos Precatalyst (3)	0.5 M K₃PO₄	40	12	82

Reaction Mechanism

The Suzuki-Miyaura cross-coupling reaction proceeds through a catalytic cycle involving a palladium catalyst.

// Nodes Pd0 [label="Pd(0)L₂", fillcolor="#FBBC05", fontcolor="#202124"]; OxAdd [label="Oxidative\nAddition", shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; PdII_RX [label="R-Pd(II)L₂-X", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Transmetal [label="Transmetalation", shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; PdII_R_R1 [label="R-Pd(II)L₂-R¹", fillcolor="#EA4335", fontcolor="#FFFFFF"]; RedElim [label="Reductive\nElimination", shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Pd0 -> OxAdd [label="R-X", color="#4285F4"]; OxAdd -> PdII_RX [color="#4285F4"]; PdII_RX -> Transmetal [label="[R¹B(OiPr)₃]⁻Li⁺\nBase", color="#34A853"]; Transmetal -> PdII_R_R1 [color="#34A853"]; PdII_R_R1 -> RedElim [color="#EA4335"]; RedElim -> Pd0 [label="R-R¹", color="#EA4335"];

// Invisible nodes for better layout node [style=invis, width=0.1, height=0.1]; dummy1 [pos="2,2!"]; dummy2 [pos="-2,2!"]; dummy3 [pos="-2,-2!"]; dummy4 [pos="2,-2!"];

Pd0 -> dummy1 [style=invis]; dummy1 -> PdII_RX [style=invis]; PdII_RX -> dummy2 [style=invis]; dummy2 -> PdII_R_R1 [style=invis]; PdII_R_R1 -> dummy3 [style=invis]; dummy3 -> RedElim [style=invis]; RedElim -> dummy4 [style=invis]; dummy4 -> Pd0 [style=invis]; } .enddot Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The cycle begins with the oxidative addition of an aryl halide (R-X) to the active Pd(0) catalyst to form a Pd(II) complex. This is followed by transmetalation, where the organic group (R¹) from the lithium triisopropyl borate is transferred to the palladium center, displacing the halide. The final step is reductive elimination, which forms the new C-C bond in the product (R-R¹) and regenerates the Pd(0) catalyst, allowing it to re-enter the catalytic cycle. The use of a base, such as K₃PO₄, is crucial for facilitating the transmetalation step.[1] The XPhos precatalyst is highly effective as it rapidly generates the active Pd(0) species at the mild reaction temperature of 40 °C required for the efficient coupling of these sensitive borates.[1]

References

• 1. A General Method for Suzuki-Miyaura Coupling Reactions Using Lithium Triisopropyl Borates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A general method for Suzuki-Miyaura coupling reactions using lithium triisopropyl borates. | Semantic Scholar [semanticscholar.org]
• 3. A general method for Suzuki-Miyaura coupling reactions using lithium triisopropyl borates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A General Method for Suzuki–Miyaura Coupling Reactions Using Lithium Triisopropyl Borates [dspace.mit.edu]

Technical Notes & Optimization

Technical Support Center: Purification of Triisopropyl Borate by Distillation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of triisopropyl borate (B1201080) by distillation.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the distillation of triisopropyl borate.

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Product Recovery	- Incomplete reaction during synthesis.- Hydrolysis of triisopropyl borate due to moisture.- System leaks during vacuum distillation.	- Ensure the initial synthesis reaction has gone to completion.- Thoroughly dry all glassware and use an inert atmosphere (e.g., nitrogen or argon). Consider using a drying agent in the reaction mixture.[1][2]- Check all joints and connections for leaks. Ensure all glassware is free of cracks or defects.[3]
Product is Cloudy or Contains Precipitate	- Hydrolysis has occurred, forming boric acid.- Presence of unreacted starting materials or byproducts.	- Handle the material under strictly anhydrous conditions.[2][4]- Re-distill the product, ensuring a dry apparatus and inert atmosphere.
Distillation Temperature is Too High	- System pressure is not low enough during vacuum distillation.- Presence of high-boiling impurities.	- Ensure the vacuum pump is functioning correctly and the system is properly sealed to achieve a high vacuum.[5]- Perform a fractional distillation to separate the product from higher-boiling impurities.
Product Purity is Low (Post-Distillation)	- Inefficient separation from isopropanol (B130326) (potential azeotrope formation).- Co-distillation with impurities.- Thermal decomposition during distillation.	- Consider using an azeotropic agent like cyclohexane (B81311) to aid in the removal of water and isopropanol during distillation.[6]- Use a fractionating column with a sufficient number of theoretical plates for better separation.[7]- Avoid excessive heating of the distillation pot. Attempted distillation at 0.3 mm Hg with a bath temperature around 150°C can lead to decomposition.[5]
Bumping or Uncontrolled Boiling	- Lack of boiling chips or inadequate stirring.- Rapid heating.	- Use a magnetic stir bar for smooth boiling, especially under vacuum. Boiling stones are not effective under vacuum.[3]- Heat the distillation flask gradually.

Frequently Asked Questions (FAQs)

Q1: What are the expected boiling point and pressure conditions for the distillation of triisopropyl borate?

A1: The boiling point of triisopropyl borate is dependent on the pressure. At atmospheric pressure (1013 hPa), the boiling point is in the range of 139-141°C.[4][8][9] For vacuum distillation, a high vacuum is recommended to avoid decomposition.

Q2: How can I prevent the hydrolysis of triisopropyl borate during distillation?

A2: Triisopropyl borate is sensitive to moisture.[2][4] To prevent hydrolysis, it is crucial to use thoroughly dried glassware and conduct the distillation under an inert atmosphere (e.g., nitrogen or argon). Handling the compound in a dry environment is essential.

Q3: What are the common impurities found in crude triisopropyl borate?

A3: Common impurities include unreacted starting materials such as boric acid and isopropanol. Isopropanol can be challenging to remove completely due to the potential formation of an azeotrope.

Q4: How can I break the azeotrope between triisopropyl borate and isopropanol?

A4: One method to facilitate the separation is through azeotropic distillation. By introducing a solvent like cyclohexane, a new lower-boiling azeotrope can be formed, which helps to remove water and isopropanol.[6]

Q5: What analytical methods are suitable for determining the purity of distilled triisopropyl borate?

A5: The purity of triisopropyl borate can be effectively assessed using Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy, specifically ¹H NMR and ¹¹B NMR.[5]

Data Presentation

Physical and Distillation Properties of Triisopropyl Borate

Property	Value
Molecular Formula	C₉H₂₁BO₃
Molecular Weight	188.07 g/mol
Appearance	Colorless liquid[8][10]
Boiling Point (Atmospheric Pressure)	139-141 °C[4][8][9]
Density	~0.815 g/mL at 25°C[4]
Flash Point	~17 °C
Vapor Pressure	76 mmHg at 75 °C
Crude Product Collection Temperature (Atmospheric)	136-140 °C[1][7]
Pure Product Collection Temperature (Atmospheric)	138-140 °C[1][7]

Experimental Protocol: Purification of Triisopropyl Borate by Vacuum Distillation

This protocol outlines a general procedure for the purification of triisopropyl borate by vacuum distillation.

Materials and Equipment:

• Crude triisopropyl borate

• Round-bottom flask

• Claisen adapter

• Distillation head with thermometer

• Condenser

• Receiving flask

• Magnetic stirrer and stir bar

• Heating mantle

• Vacuum pump

• Cold trap

• Inert gas source (Nitrogen or Argon)

• Dry glassware

Procedure:

• Glassware Preparation: Ensure all glassware is thoroughly dried in an oven and allowed to cool under a stream of inert gas.

• Apparatus Assembly:

  • Assemble the distillation apparatus as shown in the workflow diagram. A Claisen adapter is recommended to minimize bumping.[3]

  • Use a magnetic stir bar in the distillation flask.[3]

  • Grease all ground-glass joints to ensure a good seal for the vacuum.

• Charging the Flask: Charge the round-bottom flask with the crude triisopropyl borate under an inert atmosphere.

• Initiating Vacuum:

  • Connect the apparatus to a vacuum pump with a cold trap in between.

  • Slowly open the system to the vacuum to remove any low-boiling volatiles before heating.

• Distillation:

  • Once a stable high vacuum is achieved, begin to gently heat the distillation flask using a heating mantle.

  • Continuously stir the liquid to ensure smooth boiling.

  • Monitor the temperature at the distillation head.

• Fraction Collection:

  • Discard any initial low-boiling fractions.

  • Collect the main fraction of triisopropyl borate at the appropriate boiling point for the recorded pressure.

• Shutdown:

  • Once the distillation is complete, remove the heating mantle and allow the system to cool to room temperature.

  • Slowly and carefully re-introduce the inert gas to the system to break the vacuum.

  • Store the purified triisopropyl borate under an inert atmosphere in a tightly sealed container.

Visualizations

Fig 1. Experimental workflow for the distillation of triisopropyl borate.

Fig 2. A logical workflow for troubleshooting common distillation issues.

References

• 1. CN104356152A - Method for producing high-purity triisopropyl borate through system external circulation reaction dehydration - Google Patents [patents.google.com]
• 2. Triisopropyl borate | JSC Aviabor [jsc-aviabor.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 5419-55-6 CAS MSDS (Triisopropyl borate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. orgsyn.org [orgsyn.org]
• 6. CN103204866A - Production method of high purity triisopropyl borate - Google Patents [patents.google.com]
• 7. Buy Triisopropyl borate | 5419-55-6 [smolecule.com]
• 8. Triisopropyl borate Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 9. China Triisopropyl borate CAS 5419-55-6 factory and manufacturers | Unilong [unilongmaterial.com]
• 10. Triisopropyl borate | C9H21BO3 | CID 21531 - PubChem [pubchem.ncbi.nlm.nih.gov]

common impurities in commercial triisopropyl borate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial triisopropyl borate (B1201080).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial-grade triisopropyl borate?

A1: Commercial triisopropyl borate typically has a purity of ≥98%[1][2][3]. The most common impurities include isopropanol (B130326), water, and boric acid. Residual starting materials or solvents from the synthesis process, such as cyclohexane, may also be present in trace amounts[4]. Isopropanol is often present at levels around 1%[1].

Q2: Why is my triisopropyl borate cloudy or contains solid precipitates?

A2: Cloudiness or the presence of solid precipitates, typically boric acid, is a common indicator of hydrolysis. Triisopropyl borate is highly sensitive to moisture and will decompose upon contact with water into isopropanol and boric acid[5]. This can occur due to improper storage or handling in a non-anhydrous environment.

Q3: How can I determine the purity of my triisopropyl borate?

A3: The purity of triisopropyl borate can be assessed using several analytical techniques. Gas Chromatography-Mass Spectrometry (GC-MS) is effective for identifying and quantifying volatile impurities like isopropanol and residual solvents[6][7]. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H NMR and ¹³C NMR) can also be used to identify and quantify impurities by comparing the integrals of impurity peaks to the product peaks[8][9].

Q4: How should I properly store and handle triisopropyl borate to prevent degradation?

A4: To prevent hydrolysis, triisopropyl borate should be stored in a tightly sealed container under an inert atmosphere, such as nitrogen or argon. It is advisable to store it in a cool, dry place[10]. Use anhydrous solvents and glassware, and handle the reagent using techniques that minimize exposure to atmospheric moisture.

Troubleshooting Guide

Issue 1: Low Yields in Boronic Acid Synthesis via Grignard or Organolithium Reagents

Symptoms:

• Significantly lower than expected yield of the desired boronic acid or boronic ester.

• Formation of protonated starting material (e.g., arene from aryl Grignard).

Possible Cause: The presence of protic impurities, such as isopropanol and water , in the triisopropyl borate. These impurities will quench the highly reactive Grignard or organolithium reagents, leading to the formation of the corresponding alkane or arene and reducing the amount of organometallic reagent available to react with the borate ester[11][12].

Suggested Actions:

• Purify the triisopropyl borate: Perform a fractional distillation to remove isopropanol and water.

• Use a fresh bottle: If purification is not feasible, use a new, unopened bottle of high-purity triisopropyl borate.

• Verify reagent quality: Ensure the Grignard or organolithium reagent is of high quality and has been properly titrated.

Issue 2: Inconsistent Results or Poor Reproducibility in Suzuki-Miyaura Coupling Reactions

Symptoms:

• Variable reaction yields from batch to batch.

• Formation of side products, such as homocoupling of the aryl halide.

Possible Cause: Variable amounts of water in the triisopropyl borate can affect the in-situ formation of the boronic acid, which is the active species in the Suzuki-Miyaura coupling[13][14][15]. While some water is necessary for the hydrolysis of the borate ester to the boronic acid, inconsistent amounts can lead to unpredictable reaction rates and side reactions. The presence of boric acid can also interfere with the reaction equilibrium and catalyst activity.

Suggested Actions:

• Standardize water content: While challenging, being aware of the moisture sensitivity and handling the reagent consistently can help. Some protocols for one-pot borylation/Suzuki reactions have optimized conditions that are tolerant to some degree of moisture[13][16].

• Isolate the boronic acid: Consider a two-step procedure where the boronic acid is synthesized, isolated, and purified before being used in the Suzuki-Miyaura coupling. This provides better control over the quality of the boronic acid.

Data Presentation

Table 1: Common Impurities in Commercial Triisopropyl Borate

Impurity	Chemical Formula	Typical Concentration Range	Source	Potential Impact
Isopropanol	C₃H₈O	~1%[1]	Synthesis byproduct, hydrolysis	Quenches organometallic reagents, can affect reaction kinetics.
Water	H₂O	Variable (ppm to low %)	Atmospheric exposure, hydrolysis	Decomposes triisopropyl borate, quenches organometallic reagents, affects Suzuki coupling.
Boric Acid	H₃BO₃	Variable (trace to %)	Hydrolysis product	Can affect reaction pH and catalyst activity.
Residual Solvents (e.g., Cyclohexane)	C₆H₁₂	Trace amounts	Synthesis process[4]	Generally minimal impact at trace levels, but can affect purity.

Experimental Protocols

Protocol 1: Detection of Isopropanol Impurity by ¹H NMR Spectroscopy

Objective: To identify and quantify the amount of isopropanol in a triisopropyl borate sample.

Methodology:

• Prepare an NMR sample by dissolving a known amount of triisopropyl borate in a deuterated solvent (e.g., CDCl₃).

• Acquire a ¹H NMR spectrum.

• Identify the characteristic signals for triisopropyl borate and isopropanol.

  • Triisopropyl borate: septet at ~4.3 ppm (CH) and a doublet at ~1.1 ppm (CH₃)[9].

  • Isopropanol: septet at ~4.0 ppm (CH), a doublet at ~1.2 ppm (CH₃), and a broad singlet for the hydroxyl proton (OH) which can vary in chemical shift[8][17].

• Integrate the septet signal for the CH group of triisopropyl borate and the septet signal for the CH group of isopropanol.

• Calculate the molar ratio of isopropanol to triisopropyl borate using the following formula:

  • Mole % Isopropanol = [Integral(Isopropanol CH) / (Integral(Isopropanol CH) + Integral(Triisopropyl borate CH))] * 100

Protocol 2: Purification of Triisopropyl Borate by Fractional Distillation

Objective: To remove volatile impurities such as isopropanol and water from triisopropyl borate.

Methodology:

• Set up a fractional distillation apparatus with a fractionating column (e.g., Vigreux or packed column)[18][19]. Ensure all glassware is oven-dried and assembled while hot under a stream of dry nitrogen or argon to prevent contamination with atmospheric moisture.

• Add the commercial triisopropyl borate to the distilling flask along with a few boiling chips or a magnetic stir bar.

• Slowly heat the distilling flask.

• Collect the initial fraction, which will be enriched in the lower-boiling impurities (isopropanol, boiling point: 82.6 °C).

• Monitor the temperature at the head of the column. A stable temperature reading corresponding to the boiling point of pure triisopropyl borate (139-141 °C) indicates that the main fraction can be collected[1][5].

• Collect the purified triisopropyl borate in a dry receiving flask under an inert atmosphere.

• Store the purified product under an inert atmosphere in a tightly sealed container.

Visualizations

Caption: Workflow for identifying and addressing impurities in triisopropyl borate.

Caption: Troubleshooting pathway for common reactions involving triisopropyl borate.

References

• 1. Triisopropyl borate = 98 5419-55-6 [sigmaaldrich.com]
• 2. Triisopropyl borate, 98+% 100 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. A17592.0F [thermofisher.com]
• 4. CN103204866A - Production method of high purity triisopropyl borate - Google Patents [patents.google.com]
• 5. Triisopropyl borate | JSC Aviabor [jsc-aviabor.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. Triisopropyl borate(5419-55-6) 1H NMR [m.chemicalbook.com]
• 10. chembk.com [chembk.com]
• 11. quora.com [quora.com]
• 12. quora.com [quora.com]
• 13. A General Method for Suzuki-Miyaura Coupling Reactions Using Lithium Triisopropyl Borates - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A General Method for Suzuki–Miyaura Coupling Reactions Using Lithium Triisopropyl Borates [dspace.mit.edu]
• 15. A general method for Suzuki-Miyaura coupling reactions using lithium triisopropyl borates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. A general method for Suzuki-Miyaura coupling reactions using lithium triisopropyl borates. | Semantic Scholar [semanticscholar.org]
• 17. hmdb.ca [hmdb.ca]
• 18. Purification [chem.rochester.edu]
• 19. chembam.com [chembam.com]

Technical Support Center: Managing Triisopropyl Borate Hydrolysis

Welcome to the technical support center for managing triisopropyl borate (B1201080) in synthetic applications. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize reactions involving this versatile but moisture-sensitive reagent.

Frequently Asked Questions (FAQs)

Q1: What is triisopropyl borate and why is it so sensitive to water?

Triisopropyl borate, B(O-iPr)₃, is a trialkoxyborane commonly used as a reagent in organic synthesis, particularly for forming boronic acids and their derivatives for reactions like the Suzuki-Miyaura coupling. It is highly sensitive to moisture because the boron atom is electrophilic and readily attacked by nucleophiles, such as water. This leads to rapid hydrolysis, breaking the B-O bonds to form boric acid and isopropanol.[1][2] This reaction is often irreversible and can prevent the desired transformation from occurring.

Q2: I'm getting a low yield in my reaction. Could premature hydrolysis of triisopropyl borate be the cause?

Yes, premature hydrolysis is a common reason for low yields in reactions where triisopropyl borate is a key reagent.[3][4] If the borate hydrolyzes before it can react with your intended substrate (e.g., an organometallic intermediate), the desired boronic ester or acid will not form, leading to recovery of starting material or the formation of side products.[5]

Troubleshooting Low-Yield Reactions Below is a systematic guide to diagnosing potential issues.

Symptom	Potential Cause Related to Hydrolysis	Recommended Action	Citation
Low conversion; starting material recovered	Premature hydrolysis of triisopropyl borate before the desired reaction.	Ensure all glassware is flame or oven-dried. Use anhydrous solvents and handle reagents under an inert atmosphere (Nitrogen or Argon).	[3][4]
Formation of a white precipitate	Formation of boric acid, a common hydrolysis product.	Improve moisture control. Ensure the borate is added directly into the solution and doesn't run down the side of the flask, which can cause localized precipitation.	[6]
Inconsistent reaction times or results	Variable amounts of water contamination between experiments.	Standardize drying procedures for all reagents, solvents, and equipment. Use fresh, high-purity triisopropyl borate.	[3][7]
Reaction stalls before completion	Insufficient active borate ester due to partial hydrolysis.	Consider adding a slight excess of triisopropyl borate. Monitor the reaction to see if adding more reagent restarts the conversion.	[3][5]

Below is a workflow to help troubleshoot low-yield reactions where triisopropyl borate hydrolysis is suspected.

Caption: Troubleshooting workflow for low-yield reactions.

Q3: What are the best practices for handling and storing triisopropyl borate?

Proper handling and storage are critical to prevent degradation.[8] Triisopropyl borate is flammable and moisture-sensitive.[7]

Practice	Recommendation	Reason	Citation
Storage	Store in a tightly closed container in a cool, dry, well-ventilated area under a nitrogen blanket.	To prevent contact with atmospheric moisture and air, and to minimize decomposition.	[1][8]
Handling	Use only in a chemical fume hood. Transfer material using dry syringes or cannulas under an inert atmosphere (e.g., nitrogen or argon).	To avoid inhalation and exposure, and to prevent contact with moist air.	[4][8]
Equipment	Use flame-dried or oven-dried glassware. Ground and bond containers when transferring large quantities and use spark-proof tools.	To eliminate sources of water and to prevent static discharge, which can be an ignition source.	[8][9]
Disposal	Dispose of contents and container in accordance with local regulations for hazardous waste. Empty containers may retain product residue and can be dangerous.	To ensure safe and environmentally responsible disposal of a flammable and reactive chemical.	[10]

The following diagram illustrates the key strategies for controlling hydrolysis.

References

• 1. jsc-aviabor.com [jsc-aviabor.com]
• 2. digitalcommons.njit.edu [digitalcommons.njit.edu]
• 3. Troubleshooting [chem.rochester.edu]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. orgsyn.org [orgsyn.org]
• 7. chemicalbook.com [chemicalbook.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. TRIISOPROPYL BORATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 10. assets.thermofisher.com [assets.thermofisher.com]

Technical Support Center: Optimizing Suzuki Coupling with Triisopropyl Borate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing triisopropyl borate (B1201080) in Suzuki-Miyaura cross-coupling reactions.

Troubleshooting Guide

Low product yield or incomplete conversion are common challenges in Suzuki coupling reactions. The following guide provides a systematic approach to identifying and resolving these issues.

Problem 1: Low or No Product Yield

Several factors can contribute to poor reaction outcomes. Systematically evaluating each component of the reaction is crucial for successful troubleshooting.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low-yield Suzuki coupling reactions.

Problem 2: Formation of Significant Side Products

The presence of impurities such as homocoupled products or protodeboronated starting materials can complicate purification and reduce the yield of the desired product.

Common Side Reactions and Solutions

Side Product	Likely Cause	Recommended Solution
Homocoupling of Boronic Acid	Presence of oxygen in the reaction mixture.[1][2]	Rigorously degas all solvents and the reaction mixture before adding the palladium catalyst. Maintain a positive pressure of an inert gas (Argon or Nitrogen) throughout the reaction.[1][2]
Protodeboronation	Instability of the boronic acid, especially with five-membered heterocycles.[1][3]	Lithium triisopropyl borates are generally more stable towards protodeboronation than the corresponding boronic acids.[3][4][5] Ensure anhydrous conditions if the reaction is sensitive to water.
Dehalogenation of Aryl Halide	Reduction of the aryl halide instead of cross-coupling.[2]	This can be influenced by the choice of solvent and base. Consider screening different solvent systems or using a non-coordinating base.[2]

Frequently Asked Questions (FAQs)

Q1: Why should I use lithium triisopropyl borate instead of a boronic acid?

Lithium triisopropyl borate salts are often more stable than their corresponding boronic acids, particularly for sensitive heterocyclic systems that are prone to protodeboronation.[3][4][5] They can be conveniently stored at room temperature and used directly in coupling reactions.[3][4][5] The bulky isopropyl groups are thought to protect the boron from protodeboronation.[3]

Q2: What are the optimal reaction conditions for Suzuki coupling with lithium triisopropyl borates?

While optimal conditions are substrate-dependent, a general starting point involves using a palladium precatalyst, such as an XPhos precatalyst, at a loading of 1-3 mol%.[3] The reaction is typically run in a mixture of THF and aqueous potassium phosphate (B84403) (K₃PO₄) at around 40 °C for 2 hours.[3]

Q3: Can I perform a one-pot synthesis of the borate and subsequent Suzuki coupling?

Yes, a one-pot procedure involving lithiation, borylation with triisopropyl borate, and subsequent Suzuki-Miyaura coupling is a viable and efficient method.[3][4] This approach avoids the isolation of the potentially unstable borate intermediate.[3]

One-Pot Lithiation, Borylation, and Suzuki Coupling Workflow

Caption: A simplified workflow for the one-pot Suzuki coupling procedure.

Q4: My reaction is sluggish. What can I do to improve the reaction rate?

If your reaction is slow, consider the following:

• Increase Temperature: Cautiously increasing the reaction temperature can improve the rate, but be aware that excessive heat can lead to catalyst decomposition and side reactions.[1]

• Catalyst Choice: Modern precatalysts, like the Buchwald precatalysts, are designed to rapidly generate the active Pd(0) species, which can be crucial for efficient coupling at lower temperatures.[3]

• Stirring: Ensure vigorous stirring, especially in biphasic mixtures, to maximize the interaction between reactants.[6]

Q5: What is the role of the base in the reaction?

The base is essential for the activation of the boronic acid derivative, which facilitates the transmetallation step in the catalytic cycle.[7][8] In the case of lithium triisopropyl borates, hydrolysis in the presence of water and a base like K₃PO₄ is presumed to form the active boronic acid in situ.[3]

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling with Isolated Lithium Triisopropyl Borates

This protocol is adapted from the work of Oberli and Buchwald.[3]

• Reaction Setup: In a glovebox, an oven-dried vial is charged with the lithium triisopropyl borate (1.5 equivalents), the aryl halide (1.0 equivalent), and the palladium precatalyst (e.g., XPhos Pd G2, 3 mol%).

• Solvent Addition: Anhydrous and degassed THF is added, followed by a degassed aqueous solution of K₃PO₄ (0.5 M).

• Reaction Execution: The vial is sealed and heated to 40 °C with vigorous stirring for 2 hours.

• Workup: After cooling to room temperature, the reaction mixture is diluted with an organic solvent (e.g., ethyl acetate) and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography.

One-Pot Procedure for Lithiation, Borylation, and Suzuki-Miyaura Coupling

This protocol is also based on the work of Oberli and Buchwald.[3]

• Lithiation and Borylation: To a solution of the starting arene or heteroarene (1.5 equivalents) in THF at -78 °C is added n-butyllithium (1.7 equivalents). After stirring for 1 hour, triisopropyl borate (1.7 equivalents) is added, and the reaction is allowed to warm to room temperature.

• Suzuki Coupling: The reaction mixture is cooled back to -78 °C, and the aqueous base (e.g., 0.5 M K₃PO₄) is added directly to the crude solution of the lithium triisopropyl borate. The aryl halide (1.0 equivalent) and the palladium precatalyst (3 mol%) are then added.

• Reaction Execution and Workup: The reaction is stirred at 40 °C for 2 hours. The workup procedure is the same as described for the coupling with isolated borates.

Quantitative Data Summary

The following tables summarize reaction conditions and yields for the Suzuki-Miyaura coupling of various lithium triisopropyl borates with different aryl halides, as reported by Oberli and Buchwald.[3]

Table 1: Suzuki-Miyaura Coupling of Heteroaryl Triisopropyl Borates

Entry	Heteroaryl Borate	Aryl Halide	Catalyst Loading (mol%)	Yield (%)
1	2-Thienyl	4-Bromotoluene	3	95
2	2-Furanyl	4-Bromoanisole	3	92
3	1-Methyl-1H-pyrazol-5-yl	1-Bromo-4-fluorobenzene	3	88
4	2-Benzofuranyl	4-Bromobenzonitrile	3	91
5	2-Thienyl	4-Chlorotoluene	1	84

Reaction Conditions: Lithium triisopropyl borate (1.5 equiv), Aryl halide (1.0 equiv), Precatalyst, THF, 0.5 M aq. K₃PO₄, 40 °C, 2 h.[3]

Table 2: One-Pot Lithiation, Borylation, and Suzuki-Miyaura Coupling

Entry	Starting Arene	Aryl Halide	Catalyst Loading (mol%)	Yield (%)
1	Thiophene	4-Bromotoluene	3	93
2	Furan	4-Bromoanisole	3	85
3	Benzofuran	4-Bromobenzonitrile	3	89
4	Thiophene	4-Chlorotoluene	1	82

Reaction Conditions: Arene (1.5 equiv), n-BuLi (1.7 equiv), B(OiPr)₃ (1.7 equiv), -78 °C to rt; then Aryl halide (1.0 equiv), Precatalyst, 0.5 M aq. K₃PO₄, 40 °C, 2 h.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A General Method for Suzuki-Miyaura Coupling Reactions Using Lithium Triisopropyl Borates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A general method for Suzuki-Miyaura coupling reactions using lithium triisopropyl borates. | Semantic Scholar [semanticscholar.org]
• 5. A General Method for Suzuki–Miyaura Coupling Reactions Using Lithium Triisopropyl Borates [dspace.mit.edu]
• 6. reddit.com [reddit.com]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Triisopropyl Borate in Organometallic Reactions

Welcome to the technical support center for the use of triisopropyl borate (B1201080) with organometallic reagents. This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals avoid common side reactions and optimize their synthetic procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions when using triisopropyl borate with Grignard or organolithium reagents?

A1: The most prevalent side reaction is the multiple addition of the organometallic reagent to the boron center.[1][2] After the initial formation of the desired boronic ester, subsequent additions of the organometallic reagent can occur, leading to the formation of borinic esters (R₂B-OR'), boranes (R₃B), and ultimately tetracoordinate "ate" complexes. These over-addition products reduce the yield of the target boronic acid or ester and complicate purification. Another common issue is the homocoupling of Grignard reagents, which can be catalyzed by transition metal impurities.[3]

Q2: How can I prevent the over-addition of my organometallic reagent to triisopropyl borate?

A2: Several strategies can be employed to minimize over-addition:

• Low Reaction Temperatures: Maintaining a low temperature (typically between -78°C and -40°C) is crucial for controlling the reactivity of the organometallic reagent.[4][5]

• Stoichiometry Control: Using a slight excess of triisopropyl borate relative to the organometallic reagent can help ensure that the organometallic is consumed before it can react further with the newly formed boronic ester.[2]

• "In-Situ Quench" (Reverse Addition): This is a highly effective technique where the organometallic reagent is added slowly to a solution already containing triisopropyl borate. This method ensures that the highly reactive organometallic is immediately consumed by the borate, keeping its concentration low and minimizing the chance of it reacting with the product boronic ester.[4]

Q3: My reaction yield is low despite controlling the temperature and stoichiometry. What else could be going wrong?

A3: Low yields can also result from issues with the organometallic reagent itself or the workup procedure. Incomplete formation of the Grignard or organolithium reagent, or its degradation due to moisture or air, will naturally lead to lower yields. Additionally, the hydrolysis of the intermediate borate ester is a critical step. Improper pH control during the aqueous workup can lead to the degradation of the desired boronic acid. For many aryl boronic acids, adjusting the pH to around 7 is often necessary to precipitate the product.[4]

Q4: Are there alternatives to triisopropyl borate that are less prone to side reactions?

A4: Yes, for certain applications, other borylating agents can offer advantages. Diisopropylaminoborane has been shown to react with Grignard reagents to afford a single addition product, avoiding the issue of over-addition. For palladium-catalyzed borylations, bis(pinacolato)diboron (B136004) (B₂pin₂) is a common and effective reagent.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low yield of boronic acid/ester	Multiple additions of the organometallic reagent.	- Lower the reaction temperature to -78°C. - Use the "in-situ quench" method (add organometallic to borate).[4] - Use a slight excess of triisopropyl borate.
Degradation of the organometallic reagent.	- Ensure anhydrous and inert reaction conditions. - Titrate the organometallic solution before use to determine its exact concentration.
Inefficient hydrolysis or product isolation.	- Carefully control the pH during the aqueous workup.[4] - For boronic acids, consider crystallization at the isoelectric point.
Presence of homocoupled byproduct (R-R)	Wurtz-type coupling of the organometallic reagent.	- This is more common with Grignard reagents. Ensure high-quality magnesium and anhydrous conditions. - Consider preparing the organolithium reagent via lithium-halogen exchange at low temperature.
Formation of unknown boron-containing impurities	Over-addition leading to borinic acids/esters or boranes.	- Follow the recommendations for preventing multiple additions. - Characterize byproducts using ¹¹B NMR spectroscopy.

Experimental Protocols

Protocol 1: "In-Situ Quench" Method for the Synthesis of 3-Pyridylboronic Acid

This protocol is adapted from a procedure that minimizes side reactions by adding the organolithium reagent to a solution already containing triisopropyl borate.[4]

Materials:

• 3-Bromopyridine (B30812)

• Triisopropyl borate

• n-Butyllithium (n-BuLi) in hexanes

• Toluene, anhydrous

• Tetrahydrofuran (THF), anhydrous

• 5N Hydrochloric acid (HCl)

• 5N Sodium hydroxide (B78521) (NaOH)

• Sodium chloride (NaCl)

• Acetonitrile (B52724)

Procedure:

• To a dry, three-necked flask equipped with a temperature probe, overhead stirrer, and nitrogen inlet, add anhydrous toluene, anhydrous THF, triisopropyl borate (1.2 equivalents), and 3-bromopyridine (1.0 equivalent).

• Cool the mixture to -40°C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.2 equivalents) dropwise over 1 hour, maintaining the internal temperature at -40°C.

• Stir the reaction mixture for an additional 30 minutes at -40°C.

• Quench the reaction by adding 5N HCl, keeping the temperature below 0°C.

• Adjust the pH of the aqueous layer to 7.6-7.7 with 5N NaOH to precipitate the product.

• Saturate the aqueous layer with solid NaCl and extract with THF.

• Combine the organic layers and concentrate under reduced pressure.

• Recrystallize the crude product from acetonitrile to yield pure 3-pyridylboronic acid.

Visualizations

Reaction Pathway and Side Reactions

Caption: Formation of the desired boronic ester and the over-addition side product.

Experimental Workflow: "In-Situ Quench"

References

• 1. US9243004B2 - Synthesis of boronic esters and boronic acids using grignard reagents - Google Patents [patents.google.com]
• 2. WO2013016185A1 - Synthesis of boronic esters and boronic acids using grignard reagents - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. CN102399235A - Synthesis method of 2-amino-5-pyrimidine pinacol borate - Google Patents [patents.google.com]

Technical Support Center: Optimizing Boronic Acid Synthesis with Triisopropyl Borate

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to improve yields in boronic acid synthesis using triisopropyl borate (B1201080).

Troubleshooting Guide: Low Yield and Side Reactions

Low yields in boronic acid synthesis are a common challenge. This guide addresses specific issues you may encounter during your experiments.

Issue 1: Very low or no formation of the desired boronic acid.

• Question: My reaction yield is extremely low, or I'm only recovering starting materials. What are the likely causes?

• Answer: This issue often points to problems with the initial formation of the organometallic reagent or its reaction with triisopropyl borate. Key factors to investigate include:

  • Inactive Organometallic Reagent: The Grignard or organolithium reagent may not have formed efficiently. Ensure your starting halide is reactive, the magnesium turnings (for Grignards) are fresh and activated, and your solvents are rigorously anhydrous.

  • Low Reaction Temperature: The lithium-halogen exchange or Grignard formation often requires very low temperatures (e.g., -78°C to -40°C) to prevent side reactions and decomposition of the organometallic intermediate.[1][2]

  • Reagent Purity: Impurities in starting materials or solvents can quench the highly reactive organometallic species. Ensure all reagents and solvents are of high purity and appropriately dried.

Issue 2: Significant formation of protodeboronation byproducts.

• Question: I'm observing a significant amount of the deborylated starting material in my final product. How can I minimize protodeboronation?

• Answer: Protodeboronation, the cleavage of the C-B bond, is a frequent side reaction. To mitigate this:

  • Maintain Anhydrous Conditions: Strictly anhydrous conditions during the formation of the boronate ester can reduce the rate of protodeboronation.[3]

  • Use Boronic Esters: Pinacol (B44631) esters of boronic acids are generally more stable and can suppress protodeboronation.[3] While your synthesis uses triisopropyl borate, you can convert the crude boronic acid to a more stable ester like a pinacol ester before purification.

  • Careful Workup: During the aqueous workup and hydrolysis of the boronate ester, acidic conditions can promote protodeboronation, especially with electron-rich or heteroaromatic boronic acids. A careful, often basic or neutral, workup is crucial.

Issue 3: Presence of homocoupling byproducts.

• Question: My product is contaminated with homocoupled dimers of my starting material. What causes this and how can I prevent it?

• Answer: Homocoupling can occur, particularly if there are catalytic impurities or issues with reaction control.

  • Controlled Reagent Addition: Slow, controlled addition of the organometallic reagent to the triisopropyl borate solution can minimize its concentration at any given time, reducing the likelihood of homocoupling.

  • Temperature Control: Maintaining the recommended low temperature during the reaction is critical to prevent premature warming that can lead to side reactions.

Frequently Asked Questions (FAQs)

Q1: What is the optimal stoichiometry for the reaction between my organometallic reagent and triisopropyl borate?

A1: A slight excess of triisopropyl borate is often recommended to ensure complete trapping of the organometallic species. A common starting point is using 1.1 to 1.5 equivalents of triisopropyl borate relative to the limiting reagent (typically the aryl/alkyl halide).[3]

Q2: How critical is the reaction temperature, and what are the recommended ranges?

A2: Temperature is a critical parameter. For the formation of the organolithium reagent via lithium-halogen exchange and subsequent borylation, temperatures are typically maintained between -78°C and -40°C.[1][2] Running the reaction at higher temperatures can lead to significantly lower yields.[1]

Q3: What are the best practices for the hydrolysis of the triisopropyl boronate ester to the boronic acid?

A3: The hydrolysis step is crucial for isolating the final boronic acid and can influence the final yield and purity.

• Acidic Hydrolysis: Typically, the reaction mixture is quenched with an aqueous acid solution (e.g., HCl or H₂SO₄). However, care must be taken as strong acidity can promote protodeboronation.[4][5]

• pH Adjustment: A well-designed acid-base workup can be highly effective for isolating water-soluble boronic acids.[6]

• Biphasic Systems: Using a biphasic system (e.g., an organic solvent and water) for the quench and hydrolysis can help in the separation of byproducts.

Q4: My boronic acid is difficult to purify. What are some effective purification strategies?

A4: Boronic acids can be challenging to purify due to their propensity to form boroxines (cyclic anhydrides) and their polarity.[7]

• Recrystallization: This is a common method, and suitable solvents include water, ethanol, or mixtures like heptane/isopropyl acetate.[1][8]

• Acid-Base Extraction: Exploiting the acidic nature of the boronic acid allows for purification through extraction into a basic aqueous solution, washing the aqueous layer with an organic solvent to remove non-acidic impurities, and then re-acidifying to precipitate the pure boronic acid.[9]

• Chromatography: While sometimes tricky, column chromatography on silica (B1680970) gel or neutral alumina (B75360) can be effective.[10] For polar compounds, reverse-phase chromatography may be necessary.[8]

• Derivatization: Converting the crude boronic acid to a more stable and easily purifiable derivative, like a pinacol or diethanolamine (B148213) ester, is a robust strategy.[4][8] The purified ester can then be hydrolyzed back to the boronic acid.

Data Presentation

Table 1: Effect of Temperature on Boronic Acid Synthesis Yield

Starting Material	Organometallic Reagent	Temperature (°C)	Yield (%)	Reference
3-Bromopyridine	n-Butyllithium	-40	90-95	[1]
3-Bromopyridine	n-Butyllithium	0	80	[1]
2-Amino-5-bromopyrimidine	n-Butyllithium	-90	65-75	[2]

Table 2: Common Solvents and Bases in Boronic Acid Synthesis

Step	Reagents	Solvents	Temperature (°C)	Purpose
Organometallic Formation & Borylation	Aryl Halide, n-BuLi, B(OiPr)₃	THF/Toluene	-78 to -40	Formation of boronate ester
Hydrolysis	Boronate Ester	Water, HCl/H₂SO₄	0 to RT	Conversion to boronic acid
Purification (Extraction)	Crude Boronic Acid	Water, NaOH, Organic Solvent	Room Temperature	Separation from impurities

Experimental Protocols

Protocol 1: General Procedure for Aryl Boronic Acid Synthesis via Lithium-Halogen Exchange

This protocol is a general guideline and may require optimization for specific substrates.

• Setup: A multi-necked, flame-dried flask equipped with a magnetic stirrer, a temperature probe, a nitrogen inlet, and a dropping funnel is assembled under a nitrogen atmosphere.

• Reagents: The flask is charged with the aryl halide (1.0 eq.), triisopropyl borate (1.2 eq.), and anhydrous solvent (e.g., a mixture of THF and toluene).[1][2]

• Cooling: The reaction mixture is cooled to the desired temperature (typically -78°C to -40°C) using a dry ice/acetone bath.[1]

• Addition of Organolithium: A solution of n-butyllithium (1.1-1.2 eq.) in hexanes is added dropwise via a syringe pump over a period of 1 hour, maintaining the internal temperature below the specified limit.

• Reaction: The reaction mixture is stirred at the low temperature for an additional 30-60 minutes after the addition is complete.

• Quench & Hydrolysis: The reaction is quenched by slow addition of aqueous hydrochloric acid (e.g., 2M HCl), ensuring the temperature does not rise excessively. The mixture is then allowed to warm to room temperature.

• Workup: The layers are separated. The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude boronic acid is purified by a suitable method such as recrystallization or acid-base extraction.

Visualizations

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. US20140330008A1 - Process for the preparation of boronic acid intermediates - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. orgsyn.org [orgsyn.org]
• 8. reddit.com [reddit.com]
• 9. WO2005019229A1 - Process for purification of boronic acid and its derivatives - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Reactions with Triisopropyl Borate

Welcome to the technical support center for troubleshooting low conversion in reactions utilizing triisopropyl borate (B1201080). This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues encountered during the synthesis of boronic esters and their subsequent application in cross-coupling reactions.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My reaction to form a boronic ester using triisopropyl borate has a low yield. What are the most common causes?

Low conversion in boronic ester formation is frequently linked to the quality of reagents and the reaction conditions. The primary areas to investigate are the presence of moisture, the purity of triisopropyl borate, and suboptimal reaction temperatures.

Troubleshooting Steps:

• Moisture Contamination: Triisopropyl borate is highly sensitive to moisture and can readily hydrolyze, which will prevent the desired reaction from occurring.[1][2] Ensure all glassware is oven-dried or flame-dried before use, and all solvents and reagents are rigorously dried.

• Reagent Quality: The purity of triisopropyl borate is crucial. Impurities can interfere with the reaction. Consider using a freshly opened bottle or purifying the reagent before use.[3]

• Temperature Control: The initial borylation step, especially after a lithiation, is often performed at very low temperatures (e.g., -78 °C) to ensure selectivity and prevent side reactions.[1][4] Allowing the reaction to warm prematurely can lead to decomposition of the organometallic intermediate.

• Protodeboronation: This is a common side reaction where the C-B bond is cleaved and replaced by a hydrogen atom. This can be caused by acidic protons in the reaction mixture (including from residual water).[4][5] Using anhydrous conditions and appropriate bases can minimize this issue.

Q2: I'm performing a one-pot lithiation-borylation-Suzuki coupling, and the final yield is poor. How can I troubleshoot this multi-step process?

One-pot procedures are efficient but can be complex to troubleshoot. A failure at any stage will impact the overall yield.

Troubleshooting Steps:

• Verify the Lithiation/Borylation Step: Before adding the Suzuki coupling reagents, you can take a small aliquot of the reaction mixture (after the borylation step and warming to room temperature) and quench it with an acidic workup. Analyze this sample by NMR or GC-MS to confirm the formation of the boronic ester or corresponding boronic acid. If the boronic ester has not formed, revisit the troubleshooting steps in Q1.

• Catalyst Deactivation: The palladium catalyst used in the Suzuki coupling can be sensitive. In a one-pot procedure, residual reagents or byproducts from the borylation step may deactivate the catalyst.[6]

• Base and Solvent Compatibility: The base and solvent system must be compatible with both the borylation and the Suzuki coupling steps. For instance, after forming a lithium triisopropyl borate, an aqueous base is often added for the Suzuki coupling step.[4] The choice and amount of base are critical for the transmetalation step in the Suzuki cycle.[5]

• Reaction Time and Temperature for Suzuki Coupling: Ensure adequate time and temperature for the Suzuki coupling to proceed to completion. Monitoring the reaction by TLC or LC-MS is crucial.

Data Presentation: Optimizing Reaction Parameters

The following tables summarize key quantitative data for optimizing reactions involving triisopropyl borate.

Table 1: Effect of Catalyst Loading on Suzuki-Miyaura Coupling Yield

Catalyst Precatalyst	Catalyst Loading (mol%)	Yield (%)	Reference
XPhos precatalyst	3	96	[4]
XPhos precatalyst	1	84	[4]

Table 2: Comparison of Trialkyl Borates in Boronic Acid Synthesis

Borating Reagent	Substrate	Yield (%)	Reference
Triethylborate	1,3-dibromobenzene	85	[7]
Trimethylborate	3,5-dibromotoluene	65	[7]
Triisopropylborate	3,5-dibromotoluene	91	[7]

Experimental Protocols

Protocol 1: General Procedure for One-Pot Lithiation, Borylation, and Suzuki-Miyaura Coupling [4]

This protocol details a one-pot synthesis of a biaryl product via a lithium triisopropyl borate intermediate.

Materials:

• Aryl bromide (1.0 equiv)

• n-Butyllithium (1.1 equiv)

• Triisopropyl borate (1.1 equiv)

• Aryl halide for coupling (1.5 equiv)

• Palladium precatalyst (e.g., XPhos precatalyst, 3 mol%)

• Aqueous base (e.g., 0.5 M K₃PO₄)

• Anhydrous THF

Procedure:

• Lithiation: To a solution of the aryl bromide in anhydrous THF at -78 °C under an inert atmosphere (e.g., nitrogen or argon), add n-butyllithium dropwise. Stir the mixture at this temperature for 1 hour.

• Borylation: To the reaction mixture, add triisopropyl borate dropwise at -78 °C. After the addition is complete, allow the reaction to slowly warm to room temperature and stir for an additional hour.

• Suzuki Coupling: Cool the reaction mixture back to -78 °C. Add the aqueous base, followed by the aryl halide for coupling and the palladium precatalyst.

• Reaction: Warm the reaction mixture to 40 °C and stir for 2 hours, or until reaction completion is observed by TLC or LC-MS.

• Workup: Cool the reaction to room temperature and quench with water. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Visualizations

Diagram 1: Troubleshooting Workflow for Low Conversion in Boronic Ester Synthesis

Caption: Troubleshooting workflow for low boronic ester conversion.

Diagram 2: Logical Relationship of Components in a One-Pot Lithiation-Borylation-Suzuki Reaction

Caption: Key components and their relationships in a one-pot reaction.

References

• 1. guidechem.com [guidechem.com]
• 2. Triisopropyl borate | JSC Aviabor [jsc-aviabor.com]
• 3. 硼酸三异丙酯 ≥98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. A General Method for Suzuki-Miyaura Coupling Reactions Using Lithium Triisopropyl Borates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]

impact of isopropanol impurity in triisopropyl borate on reactivity

This technical support center provides troubleshooting guidance and frequently asked questions regarding the impact of isopropanol (B130326) impurity in triisopropyl borate (B1201080) on its reactivity. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is triisopropyl borate and what are its common applications?

A1: Triisopropyl borate is a borate ester with the chemical formula C9H21BO3. It is a colorless liquid commonly used in organic synthesis as a reagent and a catalyst.[1] Key applications include its use as a precursor for the synthesis of boronic acids and esters for Suzuki-Miyaura cross-coupling reactions, and as a Lewis acid catalyst in various transformations like esterification and condensation reactions.[2][3][4][5][6]

Q2: Why is isopropanol a common impurity in triisopropyl borate?

A2: Triisopropyl borate is typically synthesized through the reaction of boric acid with isopropanol.[6][7][8][9] Isopropanol is often used in excess to drive the reaction to completion, and any unreacted starting material or isopropanol formed from hydrolysis can remain as an impurity in the final product.

Q3: How does the presence of isopropanol impurity affect the stability of triisopropyl borate?

A3: Triisopropyl borate is sensitive to moisture.[10] Any water present in the isopropanol impurity can lead to the hydrolysis of triisopropyl borate, breaking it down into boric acid and isopropanol.[10][11] This degradation reduces the purity and reactivity of the triisopropyl borate.

Q4: What is a typical acceptable level of isopropanol impurity in commercial triisopropyl borate?

A4: Commercial grades of triisopropyl borate can vary in purity. A typical specification for a high-purity grade might be ≥98% with an isopropanol content of ≤1%. It is crucial to check the certificate of analysis from the supplier for the specific lot being used.

Troubleshooting Guides

Issue 1: Low or No Yield in Grignard Reactions

Symptoms:

• Formation of the desired boronic acid or ester is significantly lower than expected.

• The Grignard reagent is consumed without the formation of the product.

• A significant amount of the starting material for the Grignard reagent is recovered as the corresponding alkane.

Root Cause Analysis:

Isopropanol is a protic solvent and will react with and quench Grignard reagents.[12] The acidic proton of the hydroxyl group in isopropanol will protonate the highly basic Grignard reagent, rendering it inactive for the desired reaction with triisopropyl borate.

Troubleshooting Steps:

• Quantify Isopropanol Impurity: Before use, determine the concentration of isopropanol in your triisopropyl borate using 1H NMR or GC-FID (see Experimental Protocols section).

• Purify the Reagent: If the isopropanol level is significant, purify the triisopropyl borate by distillation.[7][9]

• Use Anhydrous Conditions: Ensure all glassware is flame-dried and the reaction is performed under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis of triisopropyl borate by atmospheric moisture.

Issue 2: Inconsistent or Reduced Yields in Suzuki-Miyaura Cross-Coupling Reactions

Symptoms:

• Variable yields of the coupled product from batch to batch.

• The reaction does not go to completion, leaving unreacted starting materials.

• Formation of side products is observed.

Root Cause Analysis:

While not as reactive as with Grignard reagents, isopropanol can still negatively impact Suzuki-Miyaura couplings:

• Catalyst Deactivation: Alcohols can coordinate to the palladium catalyst, potentially altering its activity and stability.

• Reaction Kinetics: The presence of a protic impurity can affect the delicate balance of the catalytic cycle, leading to slower reaction rates.

• Transesterification: Isopropanol can participate in transesterification with the boronic ester intermediate, leading to a mixture of borate species.

Troubleshooting Steps:

• Check Reagent Purity: Analyze the isopropanol content of your triisopropyl borate.

• Standardize Reagent Quality: Use triisopropyl borate with a consistently low isopropanol content for reproducible results. Consider purifying the reagent if batch-to-batch variability is high.

• Optimize Reaction Conditions: If using triisopropyl borate with a known level of isopropanol impurity is unavoidable, re-optimization of the reaction conditions (e.g., catalyst loading, reaction time, temperature) may be necessary.

Impact of Isopropanol Impurity on Reactivity: An Illustrative Example

The following table provides a hypothetical representation of how different levels of isopropanol impurity in triisopropyl borate might affect the yield of a boronic acid synthesis via a Grignard reaction.

Isopropanol Impurity (%)	Molar Equivalents of Grignard Reagent Quenched (per mole of TIPB)	Theoretical Maximum Yield of Boronic Acid (%)
0.1	0.003	99.7
0.5	0.015	98.5
1.0	0.031	96.9
2.0	0.062	93.8
5.0	0.154	84.6

This table is for illustrative purposes only and the actual impact on yield will vary depending on the specific reaction conditions.

Experimental Protocols

Protocol 1: Quantification of Isopropanol Impurity by 1H NMR Spectroscopy

Objective: To determine the percentage of isopropanol impurity in a sample of triisopropyl borate.

Methodology:

• Sample Preparation:

  • In a clean, dry NMR tube, add approximately 0.5 mL of deuterated chloroform (B151607) (CDCl3).

  • Add a known amount of an internal standard with a distinct, non-overlapping signal (e.g., 1,3,5-trimethoxybenzene).

  • Accurately weigh and add a sample of the triisopropyl borate to the NMR tube.

• Data Acquisition:

  • Acquire a 1H NMR spectrum of the sample.

• Data Analysis:

  • Identify the characteristic signals for triisopropyl borate (septet at ~4.3 ppm and doublet at ~1.1 ppm) and isopropanol (septet at ~4.0 ppm and doublet at ~1.2 ppm).

  • Integrate the signals corresponding to a known number of protons for the internal standard, triisopropyl borate, and isopropanol.

  • Calculate the molar ratio of isopropanol to triisopropyl borate and convert to a weight percentage.

Protocol 2: Detection of Isopropanol Impurity by GC-FID

Objective: To detect and quantify the presence of isopropanol in triisopropyl borate using Gas Chromatography with Flame Ionization Detection.

Methodology:

• Instrument Setup:

  • GC: Agilent 7890B or equivalent.

  • Column: DB-624 or similar polar column suitable for alcohol analysis.

  • Injector: Split/splitless, 250 °C.

  • Oven Program: 40 °C (hold 5 min), ramp to 240 °C at 10 °C/min.

  • Detector: FID, 250 °C.

  • Carrier Gas: Helium or Nitrogen.

• Standard Preparation:

  • Prepare a series of calibration standards of isopropanol in a suitable solvent (e.g., anhydrous hexane) at concentrations bracketing the expected impurity level.

• Sample Preparation:

  • Accurately dilute a known weight of the triisopropyl borate sample in the chosen solvent.

• Analysis:

  • Inject the standards to generate a calibration curve.

  • Inject the prepared sample.

  • Identify the isopropanol peak by its retention time and quantify its concentration using the calibration curve.

Visualizations

Caption: Impact of Isopropanol on Grignard Reaction.

Caption: Troubleshooting workflow for low reaction yield.

References

• 1. reddit.com [reddit.com]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Additive effects on palladium-catalyzed deprotonative-cross-coupling processes (DCCP) of sp3 C–H bonds in diarylmethanes - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. CN104356152A - Method for producing high-purity triisopropyl borate through system external circulation reaction dehydration - Google Patents [patents.google.com]
• 6. go.drugbank.com [go.drugbank.com]
• 7. CN103204866A - Production method of high purity triisopropyl borate - Google Patents [patents.google.com]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. reddit.com [reddit.com]
• 10. Ni/Pd-catalyzed Suzuki–Miyaura cross-coupling of alcohols and aldehydes and C–N cross-coupling of nitro and amines via domino redox reactions: base-fr ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA08344E [pubs.rsc.org]
• 11. reddit.com [reddit.com]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Minimizing Protodeboronation of Triisopropyl Borate Intermediates

Welcome to our technical support center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing protodeboronation when working with triisopropyl borate (B1201080) intermediates. Find answers to frequently asked questions and troubleshoot common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is protodeboronation and why is it a problem with triisopropyl borate intermediates?

Protodeboronation, or protodeborylation, is a chemical reaction where a carbon-boron bond is cleaved and replaced with a carbon-hydrogen bond.[1] This is a significant undesired side reaction in processes like the Suzuki-Miyaura cross-coupling, as it consumes the organoboron reagent, leading to reduced yields of the desired product and complicating purification.[1][2] While lithium triisopropyl borates (LTBs) are generally more stable towards protodeboronation than their corresponding boronic acids, the reaction conditions, especially the presence of water and base, can still promote this unwanted reaction.[3]

Q2: What are the main factors that influence the rate of protodeboronation?

The propensity for a boronic acid or its ester to undergo protodeboronation is highly variable and depends on several factors:

• pH: Protodeboronation is often accelerated at high pH due to the formation of more reactive arylboronate anions.[1][4] However, for certain basic heteroaromatic boronic acids, protodeboronation can be rapid at neutral pH through a zwitterionic intermediate.[1]

• Base: The identity, strength, and concentration of the base used can significantly impact the rate of protodeboronation.[4]

• Temperature: Higher reaction temperatures can increase the rate of protodeboronation.[5]

• Solvent: The presence of water is often a key factor, as it can act as a proton source for the reaction.[1]

• Organic Substituent: The electronic and steric properties of the organic group attached to the boron atom play a crucial role.[1][2]

Q3: How do triisopropyl borate intermediates compare to other boronic acid derivatives in terms of stability against protodeboronation?

Triisopropyl borate intermediates, often in the form of lithium triisopropyl borates (LTBs), offer enhanced stability against protodeboronation compared to the corresponding boronic acids.[3] This increased stability is attributed to the bulky isopropyl groups, which sterically hinder the approach of reagents that facilitate protodeboronation.[3] Other stabilized forms of boronic acids include:

• Pinacol esters: These are popular due to their stability and can be prepared via the Miyaura borylation reaction.[2]

• MIDA (N-methyliminodiacetic acid) boronates: These are used in "slow-release" strategies, where the boronic acid is gradually liberated under the reaction conditions, keeping its concentration low and minimizing side reactions.[1][6][7]

• Organotrifluoroborates: These also function as a slow-release source of the boronic acid.[1][6]

Troubleshooting Guide

Issue 1: Significant protodeboronation is observed during a one-pot borylation/Suzuki-Miyaura coupling reaction using triisopropyl borate.

• Possible Cause: The presence of water and a strong base in the Suzuki-Miyaura step is hydrolyzing the triisopropyl borate to the less stable boronic acid, which then undergoes protodeboronation. While some water is often necessary for the hydrolysis and subsequent transmetalation, an excess can be detrimental.[3]

• Troubleshooting Steps:

  • Optimize the Base: The choice of base is crucial. For the Miyaura borylation step, weaker bases like KOAc are often used.[8][9] For the subsequent Suzuki-Miyaura coupling, if a strong base is required, consider using a biphasic system or carefully controlling the amount of water. Using a weaker base like K₃PO₄ or Cs₂CO₃ might be beneficial.[3][5]

  • Control Water Content: While hydrolysis of the borate is necessary for transmetalation, minimizing excess water can reduce the rate of protodeboronation.[3] Anhydrous coupling conditions with reagents like Cs₂CO₃ and molecular sieves have been suggested to mitigate protodeboronation.[5]

  • Lower the Reaction Temperature: If the desired coupling reaction can proceed at a lower temperature, this can help to disfavor the protodeboronation side reaction.[5]

  • Optimize the Catalyst System: Employing a highly active catalyst system can increase the rate of the desired cross-coupling reaction, thereby outcompeting the slower protodeboronation pathway.[1] For sensitive borates, the use of pre-catalysts that rapidly generate the active Pd(0) species at low temperatures can be crucial.[3]

Issue 2: The triisopropyl borate intermediate appears to be unstable even before the addition of the coupling partner.

• Possible Cause: The conditions used for the formation of the lithium triisopropyl borate (LTB) from an organolithium or Grignard reagent and triisopropyl borate might be promoting decomposition.

• Troubleshooting Steps:

  • Low-Temperature Borylation: Ensure the borylation step (reaction with triisopropyl borate) is carried out at a very low temperature (e.g., -78 °C) to minimize side reactions.

  • Careful Quenching: The method of quenching the reaction after borylation can be critical. A careful workup is necessary to isolate the boronic acid or ester without promoting protodeboronation.

  • In Situ Use: Whenever possible, use the freshly prepared LTB solution directly in the subsequent cross-coupling reaction without isolation. This minimizes handling and potential exposure to air and moisture.

Data Summary

Table 1: General Strategies to Minimize Protodeboronation

Strategy	Description	Key Considerations
Use of Boronic Esters	Esterification of the boronic acid (e.g., as a pinacol, MIDA, or triisopropyl borate) increases stability.[1][2][3]	The ester must be cleavable under the coupling conditions to allow for transmetalation.
Slow-Release Strategy	Using protected boronic acids (e.g., MIDA boronates, organotrifluoroborates) that slowly release the active boronic acid, keeping its concentration low.[1][6][7]	The rate of release must be compatible with the rate of the catalytic cycle.
Anhydrous Conditions	Performing the cross-coupling reaction in the absence of water to prevent hydrolysis to the more labile boronic acid.	May require the use of specific bases (e.g., CsF) and anhydrous solvents.
Optimization of Base	Using weaker or non-hydroxide bases (e.g., KOAc, K₃PO₄, Cs₂CO₃) can reduce the rate of base-catalyzed protodeboronation.[3][5][8][9]	The chosen base must still be effective for the transmetalation step of the Suzuki-Miyaura reaction.
Highly Active Catalysts	Employing efficient palladium catalysts and ligands to accelerate the cross-coupling reaction, thereby outcompeting protodeboronation.[1][2]	Catalyst selection is often substrate-dependent.
Lower Reaction Temperature	Running the reaction at the lowest possible temperature that still allows for efficient coupling.[5]	May require a more active catalyst system.

Experimental Protocols

Protocol 1: One-Pot Lithiation, Borylation, and Suzuki-Miyaura Coupling of Heterocycles

This protocol is adapted from a general method for the Suzuki-Miyaura coupling of lithium triisopropyl borates.[3]

• Lithiation: Dissolve the heterocyclic starting material in an appropriate anhydrous solvent (e.g., THF) under an inert atmosphere (e.g., argon). Cool the solution to the required temperature (e.g., -78 °C or 0 °C depending on the substrate). Add the organolithium reagent (e.g., n-BuLi or LDA) dropwise and stir for the specified time to ensure complete lithiation.

• Borylation: To the solution of the lithiated heterocycle, add triisopropyl borate dropwise at low temperature (e.g., -78 °C). Allow the reaction to warm to room temperature and stir until the formation of the lithium triisopropyl borate is complete.

• Suzuki-Miyaura Coupling: To the freshly prepared solution of the lithium triisopropyl borate, add the aryl halide, a palladium catalyst (e.g., an XPhos precatalyst), and an aqueous solution of a base (e.g., K₃PO₄). Heat the reaction mixture to the desired temperature (e.g., 40 °C) and monitor the progress by a suitable analytical technique (e.g., LC-MS or GC-MS).

• Workup: After the reaction is complete, cool the mixture to room temperature, dilute with an organic solvent, and wash with water and brine. Dry the organic layer over a suitable drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure. Purify the crude product by an appropriate method (e.g., column chromatography).

Visualizations

References

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. Yoneda Labs [yonedalabs.com]
• 3. A General Method for Suzuki-Miyaura Coupling Reactions Using Lithium Triisopropyl Borates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. research.ed.ac.uk [research.ed.ac.uk]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 8. A novel protocol for the one-pot borylation/Suzuki reaction provides easy access to hinge-binding groups for kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Miyaura Borylation Reaction [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Guide to Triisopropyl Borate and Trimethyl Borate for Boronic Acid Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of boronic acids is a cornerstone of modern organic chemistry, pivotal for applications ranging from Suzuki-Miyaura cross-coupling reactions to the development of novel therapeutics and materials. The choice of the borate (B1201080) ester precursor is a critical parameter that can significantly influence reaction efficiency, yield, and ease of handling. This guide provides an objective comparison of two commonly used borate esters, triisopropyl borate and trimethyl borate, supported by experimental data, detailed protocols, and workflow visualizations to aid researchers in selecting the optimal reagent for their synthetic needs.

Performance Comparison: Yield and Reaction Conditions

Experimental evidence consistently demonstrates that triisopropyl borate generally affords higher yields in the synthesis of arylboronic acids compared to trimethyl borate. This is largely attributed to the greater steric hindrance of the isopropoxy groups, which offers increased stability towards premature hydrolysis. Trimethyl borate's high sensitivity to moisture can lead to the quenching of the organometallic reagent, thereby reducing the overall yield of the desired boronic acid.

A study on the synthesis of substituted bromobenzene (B47551) boronic acids highlighted this difference, reporting a 91% yield when using triisopropyl borate, whereas a similar reaction with trimethyl borate for a related substrate yielded 65%.[1] Another investigation into the preparation of p-bromophenylboronic acid showed a 72% yield with triethyl borate, a compound with intermediate steric bulk, while the yield with triisopropyl borate was 57% under the specific conditions of that experiment, suggesting that reaction optimization for each borate is crucial.[2]

Below is a summary of reported yields for the synthesis of arylboronic acids using different borate esters.

Borate Ester	Aryl Halide	Organometallic Reagent	Yield (%)	Reference
Triisopropyl Borate	1,3-Dibromotoluene	n-Butyllithium	91	[1]
Trimethyl Borate	3,5-Dibromotoluene	n-Butyllithium	65	[1]
Triethyl Borate	p-Dibromobenzene	n-Butyllithium	72	[2]
Triisopropyl Borate	p-Dibromobenzene	n-Butyllithium	57	[2]

Physicochemical Properties

The physical properties of the borate esters play a significant role in their handling and in the design of the reaction and workup procedures.

Property	Triisopropyl Borate	Trimethyl Borate
Molecular Formula	C₉H₂₁BO₃	C₃H₉BO₃
Molecular Weight	188.07 g/mol	103.91 g/mol
Boiling Point	139-141 °C	68-69 °C
Density	0.815 g/mL at 25 °C	0.932 g/mL at 20 °C
Moisture Sensitivity	Moderate	High
Hydrolysis Rate	Slower	Very Fast

General Reaction Mechanism

The synthesis of boronic acids from aryl halides typically proceeds through the formation of an organometallic intermediate (either a Grignard reagent or an organolithium species), which then acts as a nucleophile, attacking the electrophilic boron atom of the borate ester. Subsequent hydrolysis of the resulting boronate ester furnishes the desired boronic acid.

General mechanism for boronic acid synthesis.

Experimental Protocols

The following are representative experimental protocols for the synthesis of phenylboronic acid from bromobenzene using both triisopropyl borate and trimethyl borate.

Protocol 1: Synthesis of Phenylboronic Acid using Triisopropyl Borate

This protocol is adapted from a general procedure for the synthesis of arylboronic acids.

Materials:

• Magnesium turnings (1.2 equiv)

• Iodine (catalytic amount)

• Anhydrous Tetrahydrofuran (THF)

• Bromobenzene (1.0 equiv)

• Triisopropyl borate (1.2 equiv)

• 2 M Hydrochloric acid

Procedure:

• A dry, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet is charged with magnesium turnings and a crystal of iodine. The apparatus is flame-dried under a stream of nitrogen.

• Anhydrous THF is added, and a solution of bromobenzene in anhydrous THF is added dropwise from the dropping funnel to initiate the formation of the Grignard reagent. The reaction mixture is stirred and gently heated to maintain a steady reflux.

• After the magnesium has been consumed, the reaction mixture is cooled to -78 °C in a dry ice/acetone bath.

• A solution of triisopropyl borate in anhydrous THF is added dropwise to the Grignard reagent, maintaining the temperature below -70 °C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred overnight.

• The reaction is quenched by the slow addition of 2 M hydrochloric acid at 0 °C.

• The aqueous layer is separated and extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

• The crude product is purified by recrystallization from a suitable solvent system (e.g., water or a mixture of hexane (B92381) and ethyl acetate) to afford phenylboronic acid.

Protocol 2: Synthesis of Phenylboronic Acid using Trimethyl Borate

This protocol is a common method for the synthesis of phenylboronic acid.[3][4]

Materials:

• Magnesium turnings (1.2 equiv)

• Anhydrous Diethyl Ether or Tetrahydrofuran (THF)

• Bromobenzene (1.0 equiv)

• Trimethyl borate (1.2 equiv)

• 2 M Sulfuric acid or Hydrochloric acid

Procedure:

• A flame-dried, three-necked round-bottom flask fitted with a reflux condenser, a dropping funnel, and a nitrogen inlet is charged with magnesium turnings.

• A solution of bromobenzene in anhydrous diethyl ether or THF is added dropwise to initiate the Grignard reaction. The mixture is stirred and may require gentle heating to start the reaction, after which it is maintained at a gentle reflux.

• Once the formation of the Grignard reagent is complete, the mixture is cooled to -78 °C.

• Trimethyl borate is added dropwise to the cooled Grignard solution at a rate that maintains the internal temperature below -70 °C.

• After the addition, the reaction mixture is allowed to slowly warm to room temperature and is stirred for several hours or overnight.

• The reaction is carefully quenched by pouring the mixture onto a mixture of crushed ice and 2 M sulfuric acid or hydrochloric acid.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo.

• The resulting crude phenylboronic acid is purified by recrystallization.

Comparative Experimental Workflow

The differences in physical properties, particularly the boiling point and moisture sensitivity, lead to variations in the handling and workup procedures for reactions involving triisopropyl borate and trimethyl borate.

Comparative workflow for boronic acid synthesis.

Conclusion and Recommendations

The choice between triisopropyl borate and trimethyl borate for boronic acid synthesis depends on the specific requirements of the reaction, including the scale, the sensitivity of the substrate to moisture, and the desired purity of the final product.

• Triisopropyl Borate is generally the preferred reagent for achieving higher yields, especially in cases where complete exclusion of moisture is challenging. Its lower sensitivity to hydrolysis translates to a more robust and reproducible reaction. The main drawback is its higher boiling point, which may require more energy-intensive conditions for its removal during workup.

• Trimethyl Borate is a more cost-effective option and its low boiling point facilitates its removal from the reaction mixture. However, its high reactivity with water necessitates stringent anhydrous conditions to avoid significant yield reduction. It may be a suitable choice for well-optimized, large-scale syntheses where cost and ease of solvent removal are primary concerns.

For researchers in drug development and other fields where high purity and yield are paramount, the use of triisopropyl borate is often recommended despite its higher cost. The improved reaction performance and reduced formation of impurities can lead to significant savings in time and resources during the purification stages.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. CN102731542A - Preparation method of p-bromophenyl-boric acid - Google Patents [patents.google.com]
• 3. Phenylboronic acid:Synthesis,reactions_Chemicalbook [chemicalbook.com]
• 4. Phenylboronic acid – preparation and application - Georganics [georganics.sk]

A Comparative Guide to Triisopropyl Borate and Pinacolborane in Borylation Reactions

For Researchers, Scientists, and Drug Development Professionals

The introduction of a boron functional group into organic molecules is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon and carbon-heteroatom bonds through versatile intermediates like boronic acids and their esters. Among the diverse array of borylating agents, triisopropyl borate (B1201080) and pinacolborane have emerged as two of the most widely utilized reagents. This guide provides an objective comparison of their performance in borylation reactions, supported by experimental data and detailed protocols, to aid researchers in selecting the optimal reagent for their specific synthetic needs.

At a Glance: Key Differences and Applications

Feature	Triisopropyl Borate	Pinacolborane
Typical Reaction Type	Borylation of organometallics (e.g., Grignard, organolithium reagents)	Catalytic C-H borylation, Miyaura borylation of aryl/vinyl halides/triflates
Substrate Scope	Aryl, heteroaryl, vinyl, and alkyl organometallics	Arenes, heteroarenes, aryl/vinyl halides and triflates
Key Advantages	Cost-effective, suitable for generating boronic acids from highly reactive intermediates	Excellent functional group tolerance, milder reaction conditions, stable boronate ester products
Key Limitations	Requires pre-formation of highly reactive and often sensitive organometallic reagents, limited functional group tolerance in the organometallic precursor	Often requires transition metal catalysts (e.g., Ir, Pd), can be more expensive
Product	Initially forms a boronic ester that is typically hydrolyzed to the boronic acid	Forms a stable pinacol (B44631) boronate ester

Performance Data

The choice between triisopropyl borate and pinacolborane is fundamentally dictated by the synthetic strategy, particularly the nature of the starting material. Below are tables summarizing representative yields for borylation reactions employing each reagent, reflecting their distinct applications.

Triisopropyl Borate: Borylation via Organometallic Intermediates

Triisopropyl borate is the classic electrophile for trapping carbanions generated from organolithium or Grignard reagents. The resulting boronate is typically hydrolyzed in situ to afford the corresponding boronic acid, which can then be used in subsequent reactions like the Suzuki-Miyaura coupling. The yields reported are often for the final coupled product in a one-pot sequence.

Table 1: One-Pot Lithiation/Borylation/Suzuki-Miyaura Coupling Yields Using Triisopropyl Borate

Entry	Heterocycle	Aryl Halide	Coupling Product	Yield (%)
1	Furan (B31954)	4-Bromoanisole	2-(4-Methoxyphenyl)furan	87[1]
2	Thiophene	4-Bromobenzonitrile	4-(Thiophen-2-yl)benzonitrile	92[1]
3	N-Boc-pyrrole	4-Bromotoluene	1-(tert-Butoxycarbonyl)-2-(p-tolyl)pyrrole	78[1]
4	Pyridine	1-Bromo-4-(trifluoromethyl)benzene	2-(4-(Trifluoromethyl)phenyl)pyridine	85[1]

Yields are for the isolated Suzuki-Miyaura coupling product after the one-pot lithiation and borylation sequence.

Pinacolborane: Catalytic Borylation of C-H Bonds and Aryl Halides

Pinacolborane is the reagent of choice for modern catalytic borylation reactions that proceed under milder conditions and exhibit broad functional group tolerance. These include the iridium-catalyzed C-H borylation of arenes and the palladium-catalyzed Miyaura borylation of aryl halides.

Table 2: Iridium-Catalyzed C-H Borylation of Arenes with Pinacolborane

Entry	Arene	Product	Yield (%)
1	1,2-Dichlorobenzene	1,2-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene	82[2]
2	1,3-Dichlorobenzene (B1664543)	1,3-Dichloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene	86[2]
3	4-Bromoanisole	1-Bromo-4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene	95[2]
4	3-Bromopyridine	3-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	75[2]

Yields are for the isolated aryl pinacol boronate ester.

Table 3: Palladium-Catalyzed Miyaura Borylation of Aryl Halides with Pinacolborane

Entry	Aryl Halide	Product	Yield (%)
1	4-Iodoanisole	4-Methoxy-phenylboronic acid pinacol ester	94[3]
2	4-Bromoanisole	4-Methoxy-phenylboronic acid pinacol ester	97[3]
3	4-Bromobenzophenone	4-Benzoyl-phenylboronic acid pinacol ester	88[3]
4	2-Bromoanisole	2-Methoxy-phenylboronic acid pinacol ester	91[3]

Yields are for the isolated aryl pinacol boronate ester.

Experimental Protocols

Protocol 1: One-Pot Lithiation, Borylation with Triisopropyl Borate, and Suzuki-Miyaura Coupling of Furan with 4-Bromoanisole[1]

Step 1: Lithiation and Borylation

• To a solution of furan (0.375 mmol, 1.5 equiv) in THF (0.5 mL) at -78 °C is added n-BuLi (2.5 M in hexanes, 0.41 mmol, 1.7 equiv).

• The reaction mixture is stirred at -78 °C for 1 hour.

• Triisopropyl borate (0.41 mmol, 1.7 equiv) is added, and the mixture is allowed to warm to room temperature and stirred for 2 hours.

Step 2: Suzuki-Miyaura Coupling

• An aqueous solution of K₃PO₄ (0.5 M, 1.0 mL) is added to the reaction mixture at room temperature.

• 4-Bromoanisole (0.25 mmol, 1.0 equiv) and an appropriate palladium precatalyst (e.g., XPhos precatalyst, 3 mol %) are added.

• The reaction mixture is stirred at 40 °C for 2 hours.

• Upon completion, the reaction is quenched with water and extracted with an organic solvent. The combined organic layers are dried over anhydrous sulfate, filtered, and concentrated under reduced pressure. The residue is purified by column chromatography to afford the desired product.

Protocol 2: Iridium-Catalyzed C-H Borylation of 1,3-Dichlorobenzene with Pinacolborane[2]

• A 25-mL flask is charged with [Ir(OMe)(COD)]₂ (0.015 mmol) and 4,4'-di-tert-butyl-2,2'-bipyridine (B1334720) (dtbpy) (0.03 mmol) under a nitrogen atmosphere.

• Dry hexane (B92381) (6 mL), pinacolborane (1.1 mmol), and 1,3-dichlorobenzene (1.0 mmol) are added sequentially via syringe.

• The reaction mixture is stirred at 25 °C for 8 hours.

• The reaction is quenched with water, and the mixture is extracted with benzene. The combined organic layers are washed with brine, dried over MgSO₄, and concentrated.

• The crude product is purified by Kugelrohr distillation or column chromatography to yield the pure arylboronate ester.

Reaction Workflows

The fundamental difference in the application of triisopropyl borate and pinacolborane is best illustrated by their respective reaction workflows.

References

• 1. A General Method for Suzuki-Miyaura Coupling Reactions Using Lithium Triisopropyl Borates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. An Improved System for the Palladium-Catalyzed Borylation of Aryl Halides with Pinacol Borane - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for Characterizing Products from Triisopropyl Borate Reactions

For Researchers, Scientists, and Drug Development Professionals

Triisopropyl borate (B1201080) serves as a versatile reagent in modern organic synthesis, primarily utilized as a precursor for boronic acids and their corresponding esters. These organoboron compounds are pivotal intermediates in a variety of carbon-carbon and carbon-heteroatom bond-forming reactions, most notably the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction. The purity and precise characterization of these products are paramount for the success of subsequent synthetic steps and the quality of the final active pharmaceutical ingredients.

This guide provides a comprehensive comparison of the key analytical methods employed to characterize the products of triisopropyl borate reactions. It offers a side-by-side look at the performance of these techniques, supported by experimental data, and includes detailed protocols for their implementation.

Comparison of Analytical Techniques

The selection of an appropriate analytical method is contingent on the specific information required, such as structural elucidation, purity assessment, or quantification. The following table summarizes the primary techniques used for the characterization of boronic acids and boronate esters.

Analytical Technique	Information Provided	Advantages	Limitations	Quantitative Data & Key Parameters
¹¹B NMR Spectroscopy	- Boron chemical environment- Differentiation between trigonal (sp²) and tetrahedral (sp³) boron- Quantification of species	- Highly sensitive to the electronic environment of the boron atom- Relatively simple spectra	- Broad signals due to quadrupolar nature of boron- Requires specialized NMR probe	Isotropic Chemical Shifts (δ, ppm): - Trialkyl borates: 18-20- Aryl boronic acids: 27-33- Boronate esters (trigonal): 20-30- Boronate complexes (tetrahedral): 5-15[1][2][3]
¹H and ¹³C NMR Spectroscopy	- Detailed structural information of the organic moiety- Purity assessment	- High resolution- Well-established technique	- Does not directly probe the boron atom	- Chemical shifts are dependent on the specific organic structure.
FTIR Spectroscopy	- Presence of characteristic functional groups	- Rapid and non-destructive- Provides information on bonding	- Can be complex to interpret- Not ideal for quantification	Characteristic Absorption Bands (cm⁻¹): - B-O stretching: ~1350- C-O stretching: 1220-1240- B-O-C bending: 1081-1231- O-H stretching (boronic acid): ~3300 (broad)[4][5]
Mass Spectrometry (MS)	- Molecular weight determination- Structural information through fragmentation patterns	- High sensitivity- Can be coupled with chromatographic techniques (GC-MS, LC-MS)	- Boronic acids can form cyclic boroxines, complicating spectra- Derivatization may be required for GC-MS[6]	Common Fragmentation: - Loss of alkoxy groups from boronate esters- Dehydration of boronic acids to form boroxines- Characteristic isotopic pattern of boron (¹⁰B and ¹¹B)[7][8][9]
High-Performance Liquid Chromatography (HPLC)	- Purity assessment- Quantification of components in a mixture	- High resolution and sensitivity- Applicable to a wide range of compounds	- On-column hydrolysis of boronate esters can be a significant issue[10][11][12][13][14]	- Retention times are method-dependent.- Use of aprotic diluents and specific columns (e.g., those with low silanol (B1196071) activity) can minimize hydrolysis[11][12][13][14][15].
Gas Chromatography (GC)	- Analysis of volatile boronate esters	- High resolution	- Not suitable for non-volatile boronic acids- Derivatization is often necessary to increase volatility and thermal stability[16][17]	- Retention times are method-dependent.

Comparison with Alternative Borating Agents

While triisopropyl borate is a widely used reagent for the synthesis of boronic acids, other trialkyl borates such as trimethyl borate and triethyl borate are also employed. The choice of reagent can influence reaction conditions and yields.

Borating Agent	Key Features	Typical Reaction Conditions	Reported Yields
Triisopropyl Borate	- Less reactive than trimethyl borate, which can lead to higher selectivity and reduced side reactions.- Steric hindrance can be advantageous in certain reactions.	- Often used with strong bases like n-BuLi or Grignard reagents at low temperatures (-78 °C to 0 °C)[18][19].	- Can provide high yields, often exceeding 80-90% under optimized conditions[20].
Trimethyl Borate	- More reactive than triisopropyl borate.- Can be more prone to hydrolysis.	- Similar conditions to triisopropyl borate, but the higher reactivity may require stricter control of stoichiometry and temperature[21][22][23].	- Yields can be variable and are sometimes lower than with triisopropyl borate due to side reactions[20][21].
Triethyl Borate	- Reactivity is intermediate between trimethyl and triisopropyl borate.	- Used under similar conditions to other trialkyl borates.	- Can provide good yields, for example, 85% in the synthesis of a bromobenzene (B47551) boronic acid[20].

Experimental Protocols

Detailed methodologies are crucial for reproducible results. The following are representative protocols for the synthesis of a boronic acid using triisopropyl borate and its subsequent characterization.

Synthesis of an Arylboronic Acid via Lithiation and Borylation

This protocol describes a general one-pot procedure for the synthesis of an arylboronic acid from an aryl bromide.

Materials:

• Aryl bromide (1.0 equiv)

• Anhydrous Tetrahydrofuran (B95107) (THF)

• n-Butyllithium (n-BuLi) in hexanes (1.1 equiv)

• Triisopropyl borate (1.1 equiv)

• Aqueous Hydrochloric Acid (HCl)

Procedure:

• Dissolve the aryl bromide in anhydrous THF in a flame-dried, three-necked flask under an inert atmosphere (e.g., argon).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-BuLi dropwise to the solution, maintaining the temperature at -78 °C.

• Stir the reaction mixture at -78 °C for 1 hour.

• Add triisopropyl borate dropwise to the reaction mixture, ensuring the temperature remains at -78 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir for 8 hours.

• Cool the reaction mixture to 0 °C and quench by the slow addition of aqueous HCl.

• Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield the crude boronic acid.

• The crude product can be purified by recrystallization or column chromatography.

Analytical Characterization Protocols

• Sample Preparation: Dissolve approximately 10-20 mg of the boronic acid or ester in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or acetone-d₆) in an NMR tube. For quantitative measurements, a known amount of an internal standard can be added.

• Instrument Parameters:

  • Spectrometer: 400 MHz or higher field NMR spectrometer equipped with a boron-observe probe.

  • Reference: BF₃·OEt₂ is commonly used as an external standard (δ 0.0 ppm).

  • Acquisition Parameters: A sufficient number of scans should be acquired to obtain a good signal-to-noise ratio, which can vary depending on the sample concentration. A relaxation delay of 1-2 seconds is typically sufficient.

This protocol is designed to minimize the on-column hydrolysis of boronate esters.

• Sample Preparation: Dissolve the sample in an aprotic solvent such as acetonitrile (B52724) (ACN) or tetrahydrofuran (THF) to a concentration of approximately 1 mg/mL. Avoid aqueous diluents to prevent pre-analysis hydrolysis[12].

• Instrumentation and Conditions:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: A column with low silanol activity is recommended, such as a Waters XTerra MS C18 or equivalent[11][12][15].

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile

  • Gradient: A typical gradient might start at 10% B, ramp to 90% B over 15 minutes, hold for 5 minutes, and then return to initial conditions. The exact gradient will depend on the analyte.

  • Flow Rate: 1.0 mL/min

  • Detection: UV detection at a wavelength appropriate for the analyte (e.g., 254 nm for aromatic compounds).

This protocol involves derivatization to enhance volatility.

• Derivatization:

  • Dissolve approximately 1 mg of the boronic acid in 100 µL of a dry, aprotic solvent (e.g., pyridine (B92270) or acetonitrile).

  • Add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • Heat the mixture at 60-70°C for 30 minutes to form the trimethylsilyl (B98337) (TMS) derivative of the boronic acid[6].

• Instrumentation and Conditions:

  • GC-MS System: A standard GC-MS instrument.

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Injector Temperature: 250 - 280 °C.

  • Oven Program: Start at 100°C, hold for 2 minutes, then ramp to 280°C at 10°C/min.

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40 - 550.

Visualizing Key Processes

The following diagrams, generated using the DOT language, illustrate important workflows related to triisopropyl borate reactions.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: General workflow for the synthesis of boronic acids using triisopropyl borate.

References

• 1. A Solid-State 11B NMR and Computational Study of Boron Electric Field Gradient and Chemical Shift Tensors in Boronic Acids and Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ORGANIC SPECTROSCOPY INTERNATIONAL: 11B NMR [orgspectroscopyint.blogspot.com]
• 3. par.nsf.gov [par.nsf.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Facile Analysis and Sequencing of Linear and Branched Peptide Boronic Acids by MALDI Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. tandfonline.com [tandfonline.com]
• 11. researchgate.net [researchgate.net]
• 12. ACCURATE ANALYSIS OF BORONIC PINACOL ESTERS USING LOW RESIDUAL SI...: Ingenta Connect [ingentaconnect.com]
• 13. Strategies for the analysis of highly reactive pinacolboronate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. semanticscholar.org [semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. dovepress.com [dovepress.com]
• 18. US9243004B2 - Synthesis of boronic esters and boronic acids using grignard reagents - Google Patents [patents.google.com]
• 19. WO2013016185A1 - Synthesis of boronic esters and boronic acids using grignard reagents - Google Patents [patents.google.com]
• 20. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 21. mdpi.com [mdpi.com]
• 22. A Class of Borate Ester: Trimethyl Borate | Borates Today [borates.today]
• 23. nbinno.com [nbinno.com]

A Researcher's Guide to Validating the Purity of Boronic Acids Synthesized from Triisopropyl Borate

The precise determination of purity is a critical, non-negotiable step in the synthesis of boronic acids, particularly for their application in pharmaceuticals and complex organic synthesis. When synthesized via the common and efficient route using triisopropyl borate (B1201080), a specific profile of potential impurities can arise. This guide provides a comparative analysis of key analytical techniques for validating the purity of the final product, complete with experimental protocols and data to support researchers in selecting the most appropriate methods for their specific needs.

Understanding the Impurity Profile

The reaction of an organometallic reagent (organolithium or Grignard) with triisopropyl borate, followed by aqueous workup, is a cornerstone of boronic acid synthesis. However, this process can lead to several impurities that can interfere with subsequent reactions or biological assays. The most common impurity is the corresponding boroxine (B1236090) , a cyclic anhydride (B1165640) formed by the intermolecular dehydration of three boronic acid molecules. Other potential impurities include unreacted starting materials, inorganic boron salts (boric acid), and residual solvents. The equilibrium between the boronic acid and its boroxine is a crucial consideration during analysis and purification.

A general workflow for the synthesis and subsequent purity validation is outlined below. This process highlights the critical juncture where analytical chemistry provides essential quality control.

Fig 1. General workflow from synthesis to purity validation.

The dynamic equilibrium between a boronic acid and its boroxine is a primary challenge in characterization. This equilibrium is influenced by factors such as concentration, solvent, and the presence of water.

Fig 2. Equilibrium between boronic acid and boroxine.

Comparative Analysis of Purity Validation Techniques

The choice of analytical method is contingent on the specific properties of the boronic acid and the information required. A combination of techniques often provides the most comprehensive assessment of purity.

Technique	Principle	Detectable Impurities	Quantitative Capability	Advantages	Limitations
qNMR (¹H NMR)	Integration of analyte signals relative to a certified internal standard of known concentration.	Boroxines, organic starting materials, residual solvents.	Excellent (Absolute Purity).	Provides structural confirmation and absolute quantification in a single experiment; does not require a reference standard of the analyte.	Requires a suitable, non-overlapping internal standard; lower sensitivity compared to chromatographic methods.
¹¹B NMR	Analysis of the boron nucleus environment.	Boronic acids, boroxines, boric acid, borate esters.	Semi-quantitative.	Provides a direct fingerprint of all boron-containing species in the sample.	Broad signals can make precise integration challenging; lower resolution than ¹H NMR.
HPLC-UV	Chromatographic separation based on polarity, followed by UV detection.	Non-volatile organic impurities, boroxines (may co-elute or be in equilibrium).	Excellent (Relative Purity).	High sensitivity and resolution; widely available and adaptable.	Requires a reference standard for identity and quantification; boronic acids can exhibit poor peak shape on standard silica (B1680970) columns.
GC-MS	Separation of volatile compounds followed by mass analysis.	Volatile organic impurities, residual solvents, borate esters.	Good (Relative Purity).	High sensitivity and provides mass information for impurity identification.	Limited to thermally stable and volatile boronic acids; often requires derivatization to improve volatility.
Potentiometric Titration	Acid-base titration, often in a biphasic system with a polyol (e.g., mannitol) to enhance the acidity of the boronic acid.	Total acidic content.	Good (Total Boronic Acid Content).	Inexpensive and straightforward for determining total boronic acid/boroxine content.	Not a purity-indicating method; does not distinguish between the boronic acid, its boroxine, or other acidic impurities like boric acid.

Key Experimental Protocols

Below are detailed protocols for two of the most powerful and commonly employed techniques for boronic acid purity validation: quantitative NMR and HPLC.

Protocol 1: Purity Determination by Quantitative ¹H NMR (qNMR)

This protocol allows for the determination of the absolute mass fraction (purity) of a boronic acid.

• Preparation of Internal Standard (IS) Stock Solution:

  • Accurately weigh approximately 20 mg of a certified internal standard (e.g., maleic anhydride, dimethyl sulfone) into a 10 mL volumetric flask.

  • Dissolve and dilute to the mark with a deuterated solvent (e.g., DMSO-d₆, CDCl₃). Ensure the standard is fully dissolved. The solvent should be chosen to dissolve both the standard and the boronic acid, and to minimize overlapping signals.

• Sample Preparation:

  • Accurately weigh approximately 10-15 mg of the synthesized boronic acid into a clean NMR tube.

  • Using a calibrated pipette, add exactly 500 µL of the internal standard stock solution to the NMR tube.

  • Add an additional 200-300 µL of the deuterated solvent to ensure complete dissolution.

  • Cap the tube and vortex thoroughly until the sample is fully dissolved.

• NMR Acquisition:

  • Acquire a ¹H NMR spectrum using parameters suitable for quantitative analysis. This includes:

    • A long relaxation delay (D1) of at least 5 times the longest T1 of any proton being integrated (typically D1 ≥ 30 seconds).

    • A 90° pulse angle.

    • Sufficient number of scans (e.g., 16-64) to achieve a high signal-to-noise ratio (>250:1) for the signals to be integrated.

• Data Processing and Calculation:

  • Process the spectrum with zero-filling and apply phase and baseline corrections carefully.

  • Integrate a well-resolved signal from the boronic acid (analyte) and a signal from the internal standard.

  • Calculate the purity using the following formula:

  Purity (w/w %) = (Ianalyte / IIS) * (NIS / Nanalyte) * (Manalyte / MIS) * (mIS / manalyte) * PIS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • PIS = Purity of the internal standard (as a decimal)

Protocol 2: Purity Determination by Reverse-Phase HPLC (RP-HPLC)

This protocol is a general method for assessing purity and detecting non-volatile organic impurities. Method development will be required to optimize for a specific boronic acid.

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Filter both mobile phases through a 0.45 µm filter and degas.

• Sample and Standard Preparation:

  • Reference Standard: Accurately prepare a stock solution of a certified boronic acid reference standard at approximately 1.0 mg/mL in a suitable diluent (e.g., 50:50 Acetonitrile/Water).

  • Sample Solution: Prepare the synthesized boronic acid at the same concentration (1.0 mg/mL) in the same diluent.

  • Filter all solutions through a 0.22 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 3.5 µm particle size (or similar).

  • Column Temperature: 30 °C.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 5 µL.

  • UV Detection: 220 nm or a wavelength appropriate for the analyte's chromophore.

  • Gradient Elution (Example):

    Time (min)	% Mobile Phase B
    0.0	5
    20.0	95
    25.0	95
    25.1	5

    | 30.0 | 5 |

• Data Analysis:

  • Inject the reference standard to determine its retention time and peak area.

  • Inject the sample solution.

  • Calculate the purity by area percent, assuming all impurities have a similar response factor at the chosen wavelength:

  % Purity = (Areamain peak / Total Areaall peaks) * 100%

  • For more accurate quantification, a response factor for each identified impurity relative to the main compound should be determined.

Spectroscopic Analysis of Triisopropyl Borate Reaction Intermediates: A Comparative Guide

For researchers engaged in synthetic chemistry, particularly in the realm of Suzuki-Miyaura cross-coupling reactions and the synthesis of boronic acids, understanding the reaction intermediates is paramount for optimization and control. Triisopropyl borate (B1201080) serves as a common and effective precursor for the formation of boronic acids and their derivatives. This guide provides a comparative analysis of the spectroscopic characteristics of key intermediates formed during the reaction of triisopropyl borate with organometallic reagents, focusing on Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy.

The in-situ formation of boronic acid precursors often involves the reaction of an organolithium or Grignard reagent with triisopropyl borate. This process leads to the formation of a tetracoordinate borate complex, often referred to as a lithium triisopropyl borate, which is then hydrolyzed to the corresponding boronic acid.[1][2] Monitoring the conversion of the starting materials to these intermediates and then to the final product can be effectively achieved by leveraging the distinct spectroscopic signatures of each species.

Comparative Spectroscopic Data

The transformation from the trigonal planar triisopropyl borate to the tetrahedral lithium triisopropyl borate intermediate results in significant and observable changes in both NMR and IR spectra. The coordination of the carbanion to the boron atom alters the electronic environment and geometry, which is reflected in the chemical shifts and vibrational frequencies.

Table 1: Comparative ¹¹B NMR Data

Compound/Intermediate	Hybridization of Boron	Typical ¹¹B NMR Chemical Shift (ppm)	Rationale for Chemical Shift
Triisopropyl borate	sp²	~18	The boron atom is in a trigonal planar environment, resulting in a downfield chemical shift.
Lithium triisopropyl borate intermediate	sp³	~3-10	The formation of the tetracoordinate "ate" complex leads to increased shielding of the boron nucleus, causing a significant upfield shift.[3]
Boronic Acid	sp²	~25-35	After hydrolysis, the boron atom returns to a trigonal planar geometry, similar to the starting borate ester.[3]

Table 2: Comparative ¹H NMR Data

Compound/Intermediate	Key Proton Signal	Typical ¹H NMR Chemical Shift (ppm)	Notes
Triisopropyl borate	-CH of isopropyl group	~4.0-4.5 (septet)	The methine proton of the isopropyl group is coupled to the six methyl protons.
-CH₃ of isopropyl group	~1.2 (doublet)	The six methyl protons are coupled to the methine proton.
Lithium triisopropyl borate intermediate	-CH of isopropyl group	Shifts slightly upfield	The change in coordination at the boron center subtly affects the electronic environment of the isopropyl groups.
Protons on the newly attached organic group	Varies depending on the group	This provides a clear marker for the formation of the intermediate.

Table 3: Comparative IR Spectroscopy Data

Compound/Intermediate	Key Vibrational Mode	Typical Frequency (cm⁻¹)	Rationale for Vibrational Frequency
Triisopropyl borate	B-O stretching	~1350-1450 (strong, broad)	Characteristic of trigonal borate esters.[4]
C-O stretching	~1100-1200	Associated with the isopropyl ether linkages.
Lithium triisopropyl borate intermediate	B-O stretching	Shifts to lower frequency	The change from sp² to sp³ hybridization at the boron center weakens the B-O bonds, causing a shift to lower wavenumbers.
Boronic Acid	O-H stretching	~3200-3600 (broad)	A distinct broad peak appears due to the hydroxyl groups.
B-O stretching	~1330-1380	Similar to borate esters, indicating the trigonal planar boron environment.[4]

Experimental Protocols

General Procedure for the Formation and In-Situ Monitoring of Lithium Triisopropyl Borate

This protocol is adapted from methodologies used for the preparation of lithium triisopropyl borates for Suzuki-Miyaura coupling reactions.[1][5][6]

Materials:

• Aryl or heteroaryl halide (e.g., Bromobenzene)

• n-Butyllithium (n-BuLi) in hexanes

• Triisopropyl borate

• Anhydrous tetrahydrofuran (B95107) (THF)

• Deuterated solvent for NMR analysis (e.g., THF-d₈)

Procedure:

• Setup: A flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, and a nitrogen inlet is charged with the aryl halide (1.0 equiv) and anhydrous THF.

• Lithiation: The solution is cooled to -78 °C in a dry ice/acetone bath. n-BuLi (1.1 equiv) is added dropwise via syringe. The reaction is stirred at this temperature for 1 hour to ensure complete formation of the aryllithium reagent.

• Borylation: Triisopropyl borate (1.1 equiv) is added dropwise to the cold solution. The reaction mixture is allowed to gradually warm to room temperature and is stirred for an additional 4-8 hours.[1]

• Spectroscopic Monitoring: For in-situ analysis, the reaction can be performed in an NMR tube using deuterated solvents. Small aliquots can be carefully quenched and prepared for IR analysis.

  • NMR: ¹¹B NMR spectroscopy is particularly useful for monitoring the reaction progress. The disappearance of the starting triisopropyl borate signal (around 18 ppm) and the appearance of a new, upfield signal (around 3-10 ppm) indicates the formation of the lithium triisopropyl borate intermediate.[3]

  • IR: The shift of the strong B-O stretching band from ~1350-1450 cm⁻¹ to a lower frequency is indicative of the formation of the tetracoordinate borate complex.

• Workup (for boronic acid synthesis): Upon completion, the reaction is quenched by the slow addition of an aqueous acid solution (e.g., 1 M HCl). The resulting boronic acid can then be extracted with an organic solvent.

Logical Workflow for Synthesis and Analysis

The following diagram illustrates the workflow for the synthesis of a boronic acid from an aryl halide via a lithium triisopropyl borate intermediate, including the key analytical checkpoints.

Caption: Workflow for boronic acid synthesis and key ¹¹B NMR analysis points.

Comparison with Alternatives

While triisopropyl borate is widely used, other borate esters like trimethyl borate can also be employed. The choice of the borate ester can influence the reaction rate and the stability of the intermediate. Triisopropyl borate is often preferred due to its lower reactivity and the higher stability of the resulting "ate" complex, which can lead to cleaner reactions and higher yields, especially in complex syntheses.[7] The bulkier isopropyl groups can also prevent unwanted side reactions.

References

• 1. A General Method for Suzuki-Miyaura Coupling Reactions Using Lithium Triisopropyl Borates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sites.wp.odu.edu [sites.wp.odu.edu]
• 3. application.wiley-vch.de [application.wiley-vch.de]
• 4. researchgate.net [researchgate.net]
• 5. A general method for Suzuki-Miyaura coupling reactions using lithium triisopropyl borates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. dspace.mit.edu [dspace.mit.edu]
• 7. Synthesis of Functionalized Organotrifluoroborates via Halomethyltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]

comparative study of Lewis acidity of different alkyl borates

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the Lewis acidity of a series of alkyl borates. The Lewis acidity of these compounds is a critical factor in their application as reagents and catalysts in organic synthesis. Understanding the relative strengths of different alkyl borates allows for the rational selection of the appropriate Lewis acid for a specific chemical transformation, optimizing reaction rates and product yields.

The Lewis acidity of alkyl borates, B(OR)₃, is primarily influenced by the nature of the alkyl groups (R). Both electronic and steric effects play a role, with steric hindrance often being the dominant factor in determining the accessibility of the electron-deficient boron center to a Lewis base.

Quantitative Comparison of Lewis Acidity

The Lewis acidity of alkyl borates can be quantified using various experimental and computational methods. The Gutmann-Beckett method is a widely accepted experimental technique that provides a measure of Lewis acidity in solution. This method utilizes triethylphosphine (B1216732) oxide (Et₃PO) as a probe molecule and measures the change in the ³¹P NMR chemical shift upon its interaction with a Lewis acid. This change is then used to calculate the Acceptor Number (AN), a dimensionless value where a higher number indicates stronger Lewis acidity.

Another important metric is the computationally determined Fluoride (B91410) Ion Affinity (FIA), which is the negative of the enthalpy change for the reaction of a Lewis acid with a fluoride ion in the gas phase. A more positive FIA value corresponds to a stronger Lewis acid.

Gutmann-Beckett Acceptor Numbers

The following table summarizes the experimentally determined Gutmann-Beckett Acceptor Numbers (AN) for a selection of common alkyl borates.

Alkyl Borate (B1201080)	Formula	Gutmann-Beckett Acceptor Number (AN)
Trimethyl borate	B(OCH₃)₃	23[1]
Triethyl borate	B(OCH₂CH₃)₃	17[2]
Triisopropyl borate	B(OCH(CH₃)₂)₃	Not available in searched literature; expected to be <17

Fluoride Ion Affinity (FIA)

Specific calculated Fluoride Ion Affinity (FIA) values for simple trialkyl borates such as trimethyl, triethyl, and triisopropyl borate are not prominently available in the surveyed literature. Computational studies on Lewis acidity tend to focus on boranes with halo, aryl, or other electron-withdrawing substituents. However, the principles of FIA are well-established for comparing the intrinsic Lewis acidity of a wide range of compounds[3][4].

Experimental and Computational Protocols

Gutmann-Beckett Method

The Gutmann-Beckett method is an experimental technique used to assess the Lewis acidity of a substance in a non-coordinating solvent.

Objective: To determine the Acceptor Number (AN) of a Lewis acid by measuring the change in the ³¹P NMR chemical shift of triethylphosphine oxide (Et₃PO).

Materials:

• Lewis acid (e.g., alkyl borate)

• Triethylphosphine oxide (Et₃PO)

• Anhydrous, non-coordinating deuterated solvent (e.g., benzene-d₆, toluene-d₈, or dichloromethane-d₂)

• NMR tubes and spectrometer

Procedure:

• A solution of Et₃PO is prepared in the chosen deuterated solvent.

• The ³¹P NMR spectrum of the Et₃PO solution is recorded to determine the chemical shift of the free phosphine (B1218219) oxide (δ_free).

• A solution of the Lewis acid to be investigated is prepared in the same solvent.

• An equimolar amount of the Lewis acid is added to the Et₃PO solution.

• The ³¹P NMR spectrum of the resulting mixture is recorded to determine the chemical shift of the Et₃PO-Lewis acid adduct (δ_adduct).

• The change in chemical shift (Δδ) is calculated: Δδ = δ_adduct - δ_free.

• The Acceptor Number (AN) is calculated using the following formula: AN = 2.21 × Δδ.

Fluoride Ion Affinity (Computational)

Fluoride Ion Affinity (FIA) is a computational method used to quantify the intrinsic Lewis acidity of a molecule in the gas phase.

Objective: To calculate the enthalpy change of the reaction between a Lewis acid and a fluoride ion.

General Computational Workflow:

• The geometries of the Lewis acid (e.g., B(OR)₃) and the corresponding fluoro-adduct ([F-B(OR)₃]⁻) are optimized using an appropriate level of theory and basis set (e.g., Density Functional Theory).

• The electronic energies of the optimized structures are calculated.

• The enthalpy of the reaction LA + F⁻ → [LA-F]⁻ is determined.

• The Fluoride Ion Affinity is the negative of this enthalpy change (-ΔH).

Visualizing Lewis Acidity and Experimental Workflow

Lewis Acid-Base Interaction

The fundamental principle of Lewis acidity involves the acceptance of an electron pair by an electron-deficient species (the Lewis acid) from an electron-rich species (the Lewis base). In the context of this study, the alkyl borate acts as the Lewis acid and the oxygen atom of triethylphosphine oxide serves as the Lewis base.

Caption: Interaction between an alkyl borate and triethylphosphine oxide.

Experimental Workflow for the Gutmann-Beckett Method

The following diagram illustrates the key steps involved in determining the Lewis acidity of an alkyl borate using the Gutmann-Beckett method.

References

• 1. Illuminating the multiple Lewis acidity of triaryl-boranes via atropisomeric dative adducts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Lewis acidities and hydride, fluoride, and X- affinities of the BH(3-n)Xn compounds for (X = F, Cl, Br, I, NH2, OH, and SH) from coupled cluster theory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Assessing the Efficiency of Triisopropyl Borate in Semiconductor Doping: A Comparative Guide

For researchers, scientists, and professionals in semiconductor fabrication and drug development, the choice of a suitable dopant precursor is critical for achieving desired material properties and device performance. This guide provides a comparative analysis of triisopropyl borate (B1201080) (TIB) against conventional boron precursors for p-type doping in silicon (Si) and silicon carbide (SiC), two of the most important materials in the semiconductor industry.

While traditional boron sources like diborane (B8814927) (B₂H₆), boron trichloride (B1173362) (BCl₃), and boron trifluoride (BF₃) are well-established, TIB is emerging as a viable alternative due to its distinct physical and chemical properties. This comparison focuses on key performance indicators, safety, and process integration, supported by available experimental data.

Executive Summary

Triisopropyl borate (TIB) presents a compelling case as a safer, liquid-based alternative to highly toxic and gaseous conventional boron precursors. Its lower vapor pressure offers potential advantages in terms of process control, particularly in deposition techniques like Atomic Layer Deposition (ALD) and Chemical Vapor Deposition (CVD). While direct comparative performance data for TIB in silicon and silicon carbide remains limited in publicly available research, studies on other materials like zinc oxide (ZnO) suggest its potential for high doping efficiency.

Conversely, diborane, BCl₃, and BF₃ have a long history of use in semiconductor manufacturing, resulting in a wealth of process knowledge and well-characterized performance data. These precursors are known to provide a wide range of doping concentrations and have established protocols for achieving specific electrical properties in both Si and SiC. However, their high toxicity and gaseous nature necessitate stringent safety protocols and specialized handling equipment.

This guide will delve into the specifics of each precursor, presenting available quantitative data, outlining experimental methodologies, and providing a visual comparison of doping workflows.

Comparison of Boron Dopant Precursors

The selection of a boron precursor significantly impacts the doping process and the final properties of the semiconductor material. The following table summarizes the key characteristics of TIB and its conventional counterparts.

Feature	Triisopropyl Borate (TIB)	Diborane (B₂H₆)	Boron Trichloride (BCl₃)	Boron Trifluoride (BF₃)
Chemical Formula	B(OCH(CH₃)₂)₃	B₂H₆	BCl₃	BF₃
Physical State	Liquid	Gas	Gas	Gas
Toxicity	Lower toxicity	Extremely toxic, pyrophoric	Toxic, corrosive	Toxic, corrosive
Vapor Pressure	Lower	Very high	High	High
Primary Doping Methods	CVD, ALD, Spin-on	Ion Implantation, CVD, Diffusion	Ion Implantation, Diffusion	Ion Implantation
Key Advantages	Safer handling, liquid precursor, potentially better for ALD	High doping efficiency, well-established processes	Good controllability in ion implantation	High purity
Key Disadvantages	Limited performance data for Si & SiC, potential for carbon co-doping	High toxicity and flammability, requires extensive safety measures	Corrosive, can introduce chlorine contamination	Can be difficult to activate, potential for fluorine contamination

Performance Data and Experimental Insights

While direct, peer-reviewed comparative studies of TIB against other boron precursors for Si and SiC doping are scarce, we can infer its potential from related research and data from conventional doping methods.

Triisopropyl Borate (TIB)

A study on the ALD of boron-doped ZnO demonstrated that TIB is a safer alternative to diborane with a significantly lower vapor pressure.[1][2][3] In this specific application, TIB was shown to outperform trimethylaluminium (TMA), a common aluminum precursor, in terms of doping efficiency.[2][3] For graphene, TIB has been successfully used as a single precursor for both carbon and boron in CVD, achieving p-type doping.[4] The optimal conditions for single-layer graphene growth were found to be 1000°C and 75 mTorr for 5 minutes.[4]

Conventional Boron Precursors

Extensive research exists on the use of diborane, BCl₃, and other boron compounds for doping Si and SiC.

• Diborane (B₂H₆): In the catalytic CVD of hydrogenated nanocrystalline silicon (nc-Si:H), the addition of a small amount of diborane to silane (B1218182) (SiH₄) dramatically increases the dark conductivity by several orders of magnitude, indicating effective boron doping.[5][6] For instance, at an optimized B₂H₆ gas flow rate, nc-Si:H films with a high dark conductivity of 3.36 S/cm have been achieved.[5][6]

• Boron Trichloride (BCl₃): BCl₃ is a moderately reactive, nonflammable, and less toxic alternative to diborane for silicon CVD.[7]

• Ion Implantation: This is a common method for introducing boron into both Si and SiC.[7][8][9] Post-implantation annealing is crucial for activating the dopants and repairing crystal lattice damage.[7][8] The electrical activation of dopants can be more challenging at high implantation doses.[8] In 4H-SiC, aluminum is often preferred over boron as a p-type dopant due to its lower ionization energy, leading to a higher degree of ionization at room temperature.[4]

• Spin-on Dopants: This technique offers a cost-effective method for boron diffusion.[5]

The following table summarizes typical electrical properties achieved with conventional boron doping in Si and SiC.

Semiconductor	Dopant/Method	Doping Concentration (cm⁻³)	Carrier Mobility (cm²/Vs)	Resistivity (Ω·cm)	Reference
Silicon (p-type)	Boron (General)	10¹⁵ - 10²⁰	50 - 450 (Hole)	0.001 - 10	[10][11][12][13]
Silicon (p-type)	Diborane (Cat-CVD)	Varies with flow rate	-	Down to ~0.3	[5][6]
4H-SiC (p-type)	Boron (General)	10¹⁶ - 10¹⁹	15 - 100 (Hole)	Varies with doping	[14][15]
4H-SiC (p-type)	Aluminum (Ion Implantation)	~10¹⁷ - 10¹⁸	-	-	[8]

Experimental Protocols

Detailed experimental protocols are essential for replicating and comparing doping processes. Below are representative protocols for CVD using diborane and a potential workflow for using TIB.

Experimental Protocol: Catalytic Chemical Vapor Deposition (Cat-CVD) of Boron-Doped nc-Si:H using Diborane[5][6]

• Substrate Preparation: Corning #7059 glass and c-Si wafers (111) are used as substrates. The glass is cleaned with deuterium (B1214612) depleted water, and the c-Si wafers undergo a native HF etch to remove the native oxide layer.

• Precursor Gases: Pure silane (SiH₄) is used as the source gas, and diborane (B₂H₆) is used as the dopant gas.

• Deposition Parameters:

  • Substrate Temperature: Not specified in the snippet.

  • Filament Temperature: Not specified in the snippet.

  • Chamber Pressure: Not specified in the snippet.

  • SiH₄ Flow Rate: Constant.

  • B₂H₆ Flow Rate: Varied (e.g., 0.0 to 0.9 sccm).

• Deposition: The gases are introduced into the Cat-CVD reactor where they decompose on a heated filament, leading to the deposition of a boron-doped nc-Si:H film on the substrates.

• Characterization: The resulting films are characterized for their structural, optical, and electrical properties.

Experimental Workflow: Doping via Chemical Vapor Deposition (CVD)

The following diagram illustrates a typical CVD process for semiconductor doping. For TIB, the liquid precursor would be vaporized and introduced into the reactor, whereas for gaseous precursors like diborane, it would be directly fed from a gas cylinder.

A typical workflow for semiconductor doping using Chemical Vapor Deposition (CVD).

Logical Comparison: TIB Doping vs. Conventional Ion Implantation

The choice between a liquid precursor-based CVD/diffusion process with TIB and a traditional ion implantation process involves different sets of procedural steps and considerations.

Logical workflow comparison of TIB doping versus conventional ion implantation.

Conclusion and Future Outlook

Triisopropyl borate (TIB) stands out as a promising p-type dopant precursor primarily due to its significant safety advantages and its nature as a liquid source, which can offer better control in certain deposition processes like ALD. While its efficacy has been demonstrated in materials like ZnO, there is a clear need for more extensive research to quantify its performance in mainstream semiconductors such as silicon and silicon carbide.

For researchers and professionals currently using conventional boron sources, the high toxicity and stringent handling requirements of gases like diborane remain a significant concern. TIB presents a potential solution to mitigate these risks. However, the lack of comprehensive data on its doping efficiency, the resulting electrical properties, and potential for carbon contamination in Si and SiC necessitates further investigation.

Future research should focus on direct, controlled experiments comparing TIB with diborane, BCl₃, and BF₃ for the doping of Si and SiC. Key metrics to evaluate should include doping concentration ranges, uniformity over large areas, depth control, carrier mobility, resistivity, and the impact of any potential impurities. Such studies will be crucial in determining the viability of TIB as a mainstream dopant precursor in high-volume semiconductor manufacturing.

References

• 1. Study of Carrier Mobilities in 4H-SiC MOSFETS Using Hall Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. research.tue.nl [research.tue.nl]
• 4. researchgate.net [researchgate.net]
• 5. espublisher.com [espublisher.com]
• 6. espublisher.com [espublisher.com]
• 7. mdpi.com [mdpi.com]
• 8. US6133120A - Boron-doped p-type single crystal silicon carbide semiconductor and process for preparing same - Google Patents [patents.google.com]
• 9. researchwith.stevens.edu [researchwith.stevens.edu]
• 10. universitywafer.com [universitywafer.com]
• 11. 2024.sci-hub.se [2024.sci-hub.se]
• 12. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Doping Types and Applications of Silicon Carbide (SiC) Substrates-JXT Technology Co.,Ltd. [jxtwafer.com]

A Quantitative Comparison of Boronic Ester Formation: Triisopropyl Borate vs. Alternatives

For researchers, scientists, and drug development professionals, the efficient synthesis of boronic esters is a critical step in various applications, including the widely used Suzuki-Miyaura cross-coupling reaction. The choice of the boron source can significantly impact reaction yield, purity, and scalability. This guide provides a quantitative comparison of triisopropyl borate (B1201080) with other common borylating agents, supported by experimental data, to inform the selection of the most suitable reagent for specific synthetic needs.

Performance Comparison: Yields of Boronic Ester Formation

Triisopropyl borate frequently emerges as a superior reagent in terms of yield when compared to other common trialkyl borates like trimethyl borate and triethyl borate. The bulkier isopropyl groups are thought to contribute to a more controlled reaction with organometallic reagents, minimizing side reactions.

A key study comparing the synthesis of a bromobenzene (B47551) boronic acid derivative highlights this trend. The reaction of the corresponding organolithium species with different trialkyl borates under similar conditions resulted in significantly different yields.

Borylating Agent	Substrate	Yield (%)
Trimethyl borate	3,5-Dibromotoluene	65%[1]
Triethyl borate	1,3-Dibromobenzene	85%[1]
Triisopropyl borate	1,3-Dibromotoluene	91% [1]

Table 1: Comparison of yields in the synthesis of bromobenzene boronic acid derivatives using different trialkyl borates.

Furthermore, in the synthesis of more complex heterocyclic compounds, such as 3-pyridylboronic acid, triisopropyl borate has been shown to produce high to quantitative yields, often in the range of 90-95%. In the preparation of spiroborate esters from 1,2-aminoalcohols and ethylene (B1197577) glycol, triisopropyl borate delivered "essentially quantitative yields"[2].

Reaction Kinetics and Equilibrium Considerations

While direct quantitative data on the reaction kinetics and equilibrium constants for boronic ester formation specifically with triisopropyl borate is limited in publicly available literature, mechanistic understanding provides valuable insights. The formation of a boronic ester from a trialkyl borate and an organometallic reagent (e.g., Grignard or organolithium) proceeds through a boronate intermediate.

The rate of this reaction is influenced by several factors, including the steric hindrance of the borate ester and the reactivity of the organometallic reagent. The general consensus is that less sterically hindered borates, such as trimethyl borate, may react faster but can be more prone to side reactions, such as the formation of borinic acids from a second addition of the organometallic reagent. The bulkier isopropyl groups of triisopropyl borate are thought to sterically shield the boron atom, leading to a more selective reaction and favoring the formation of the desired boronic ester, which often translates to higher isolated yields[1].

Experimental Protocols

Detailed and reliable experimental protocols are crucial for reproducible and high-yielding synthesis. Below are representative protocols for the synthesis of boronic esters using triisopropyl borate.

Protocol 1: Synthesis of a Spiroborate Ester[2]

This procedure details the formation of a spiroborate ester in essentially quantitative yield.

Materials:

• (2S)-2-amino-3-methyl-1,1-diphenyl-butanol

• Toluene (B28343)

• Triisopropyl borate

• Ethylene glycol

• n-Heptane

Procedure:

• A flask is charged with toluene (60 mL), followed by triisopropyl borate (3.88 g, 4.7 mL, 20.6 mmol) and ethylene glycol (1.26 g, 20.3 mmol).

• The mixture is stirred and heated to 80 °C until it becomes homogeneous.

• The solution is then cooled to 60 °C.

• A solution of (2S)-2-amino-3-methyl-1,1-diphenyl-butanol (5.20 g, 20.4 mmol) in toluene (25 mL) is added over 3 minutes.

• The product crystallizes out of the solution during the addition.

• The product can be isolated by filtration or by concentrating the mixture to dryness. For further purification, the product can be recrystallized from n-heptane to afford the final product in high purity.

Protocol 2: One-Pot Lithiation, Borylation, and Suzuki-Miyaura Coupling[3]

This protocol demonstrates the in-situ generation of a boronic ester from triisopropyl borate and its direct use in a subsequent cross-coupling reaction.

Materials:

• Aryl or heteroaryl bromide

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi)

• Triisopropyl borate

• Aqueous potassium phosphate (B84403) (K₃PO₄)

• Palladium catalyst

• Aryl halide coupling partner

Procedure:

• To a solution of the aryl or heteroaryl bromide (0.375 mmol) in anhydrous THF (0.5 mL) at -78 °C, add n-BuLi (0.41 mmol) dropwise.

• Stir the mixture at -78 °C for 1 hour.

• Add triisopropyl borate (0.41 mmol) and continue stirring at -78 °C for 1 hour.

• To the reaction mixture, add an aqueous solution of K₃PO₄ (0.5 M, 1.0 mL), the aryl halide coupling partner (0.25 mmol), and the palladium catalyst (3 mol %).

• Warm the reaction to 40 °C and stir for 2 hours.

• After completion, the product is extracted, and the organic layer is dried and concentrated to yield the coupled product.

Visualizing the Process

To better understand the reaction sequence and the relationship between the components, the following diagrams illustrate the general reaction pathway and a typical experimental workflow.

Caption: General reaction pathway for boronic ester formation.

Caption: Experimental workflow for a one-pot borylation/coupling.

Conclusion

The quantitative data and experimental protocols presented in this guide demonstrate that triisopropyl borate is a highly effective reagent for the synthesis of boronic esters, often providing superior yields compared to less sterically hindered trialkyl borates. Its ability to favor the formation of the desired boronic ester while minimizing side reactions makes it a valuable tool for researchers in organic synthesis and drug development. The provided protocols offer practical starting points for the implementation of triisopropyl borate in various synthetic strategies.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. Arylboronic acid or boronate synthesis [organic-chemistry.org]

Triisopropyl Borate: A Comparative Analysis of Catalytic versus Stoichiometric Applications in Organic Synthesis

For researchers, scientists, and drug development professionals, the choice between employing a reagent in catalytic or stoichiometric amounts is a critical decision impacting reaction efficiency, atom economy, and overall cost. This guide provides a comprehensive comparison of the performance of triisopropyl borate (B1201080) in its distinct roles as a Lewis acid catalyst and a stoichiometric reagent in key organic transformations.

Triisopropyl borate, a versatile and widely used organoboron compound, demonstrates significant utility in both catalytic and stoichiometric applications. As a catalyst, its Lewis acidic nature accelerates various reactions, leading to enhanced yields and reaction rates.[1] In its stoichiometric capacity, it serves as a crucial building block for the synthesis of valuable intermediates like boronic acids and their esters, which are fundamental in modern cross-coupling chemistry.[2][3][4] This guide will delve into the performance of triisopropyl borate in these two contexts, presenting experimental data, detailed protocols, and mechanistic insights to inform reagent selection and experimental design.

Performance in Catalytic Applications: Esterification and Condensation Reactions

As a Lewis acid, the electron-deficient boron center of triisopropyl borate can activate substrates, rendering it an effective catalyst for a range of organic reactions, most notably esterifications and condensations.[1] The bulky isopropyl groups can also contribute to improved selectivity in certain transformations.[1]

Data Summary: Catalytic Performance

Reaction Type	Substrates	Catalyst Loading	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Esterification	Carboxylic Acid + Alcohol	Catalytic	Toluene (B28343)	110-140	4-12	High	[5] (protocol with trioctyl borate)
Condensation	Aldehyde + Sulfinamide	Catalytic	Not Specified	Not Specified	Not Specified	High	[1]

Note: The data for esterification is based on a protocol using trioctyl borate, a similar trialkyl borate, as a representative example of catalytic esterification with borate esters.

Performance in Stoichiometric Applications: Synthesis of Boronic Acids and Esters

Triisopropyl borate is a cornerstone reagent for the synthesis of aryl and heteroaryl boronic acids and their corresponding esters. In these reactions, it acts as a boron electrophile that is attacked by a nucleophilic organometallic reagent, such as an organolithium or Grignard reagent, in stoichiometric quantities.[2][4]

Data Summary: Stoichiometric Performance

Reaction Type	Aryl/Heteroaryl Halide	Organometallic Reagent	Stoichiometric Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Boronic Acid Synthesis	3-Bromopyridine (B30812)	n-Butyllithium	Triisopropyl borate	Toluene/THF	-40	1.5	90-95	[2]
Boronic Acid Synthesis	N,N-dibenzyl-4-bromoaniline	n-Butyllithium	Triisopropyl borate	THF	-78	Not Specified	High	[3]
Lithium Triisopropyl Borate Synthesis	Aryl Bromide	n-Butyllithium	Triisopropyl borate	THF/Toluene	-78 to RT	8	~100 (crude)	[4]

Experimental Protocols

Catalytic Esterification (Adapted from a protocol for trioctyl borate)

Objective: To synthesize an ester from a carboxylic acid and an alcohol using a catalytic amount of a trialkyl borate.[5]

Materials:

• Carboxylic acid (1 equivalent)

• Alcohol (1.2 equivalents)

• Trioctyl borate (catalyst, e.g., 1-5 mol%)

• Toluene (solvent)

• Dean-Stark apparatus

• Condenser

• Heating mantle

• Magnetic stirrer

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add the carboxylic acid, alcohol, a catalytic amount of trioctyl borate, and toluene.

• Fit the flask with a Dean-Stark apparatus and a condenser.

• Heat the mixture to reflux (approximately 110-140 °C) with vigorous stirring.

• Continue the reaction until the theoretical amount of water has been collected in the Dean-Stark trap (typically 4-12 hours).

• Cool the reaction mixture to room temperature.

• Remove the toluene under reduced pressure using a rotary evaporator.

• The crude ester can be further purified by vacuum distillation or column chromatography.

Stoichiometric Synthesis of 3-Pyridylboronic Acid

Objective: To synthesize 3-pyridylboronic acid from 3-bromopyridine using a stoichiometric amount of triisopropyl borate.[2]

Materials:

• 3-Bromopyridine (200 mmol)

• Triisopropyl borate (240 mmol)

• n-Butyllithium (2.5 M in hexanes, 240 mmol)

• Toluene (320 mL)

• Tetrahydrofuran (THF, 80 mL)

• Dry ice/acetone bath

• Syringe pump

• Mechanical stirrer

• Three-necked flask

Procedure:

• Equip a 1-L, three-necked flask with a temperature probe, overhead stirrer, and a nitrogen inlet.

• Charge the flask with toluene, THF, triisopropyl borate, and 3-bromopyridine.

• Cool the mixture to -40 °C using a dry ice/acetone bath.

• Add the n-butyllithium solution dropwise via a syringe pump over 1 hour, maintaining the temperature at -40 °C.

• Stir the reaction mixture for an additional 30 minutes at -40 °C.

• The reaction is then quenched and worked up to isolate the 3-pyridylboronic acid.

Mechanistic Diagrams

Caption: Catalytic cycle of esterification mediated by triisopropyl borate.

Caption: Pathway for stoichiometric synthesis of arylboronic acids.

Comparative Analysis and Alternatives

The primary distinction between the catalytic and stoichiometric use of triisopropyl borate lies in its role and consumption during the reaction. In catalysis, a substoichiometric amount is sufficient to turn over multiple molecules of substrate, making it a more atom-economical and environmentally benign approach.[6][7] Stoichiometric reactions, by definition, consume the reagent in at least a 1:1 molar ratio with the substrate, generating more waste.

Catalytic Role:

• Advantages: High atom economy, lower reagent cost per unit of product, reduced waste generation.

• Disadvantages: May require higher temperatures and longer reaction times to achieve high conversion. Catalyst deactivation can be an issue.

• Alternatives: Other Lewis acids such as titanium(IV) isopropoxide, tin(II) chloride, or strong protic acids like sulfuric acid can be used for esterification, though they may be harsher and less selective.[8][9] For condensation reactions, a variety of metal and organocatalysts are available.

Stoichiometric Role:

• Advantages: Reactions are often fast and proceed with high yields at low temperatures.[2] The methodology is well-established and reliable for the synthesis of a broad range of boronic acids.

• Disadvantages: Poor atom economy, generation of significant stoichiometric byproducts, and higher reagent costs.

• Alternatives: For the synthesis of boronic acids, other borate esters like trimethyl borate or triethyl borate can be used. Alternatively, palladium-catalyzed borylation reactions using reagents like bis(pinacolato)diboron (B136004) (B₂pin₂) offer a different synthetic route.[10]

Conclusion

Triisopropyl borate is a valuable and versatile reagent in organic synthesis, with distinct and important applications in both catalytic and stoichiometric contexts. As a catalyst, it offers an efficient and mild approach for promoting reactions like esterification and condensation. In its stoichiometric role, it is a fundamental building block for the synthesis of boronic acids, which are indispensable in modern synthetic chemistry. The choice between using triisopropyl borate in a catalytic or stoichiometric amount will ultimately depend on the specific transformation being targeted, with catalytic applications being favored for their green chemistry advantages and stoichiometric applications being essential for the construction of key organoboron intermediates. This guide provides the necessary data and protocols to assist researchers in making informed decisions for their synthetic endeavors.

References

• 1. nbinno.com [nbinno.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. A General Method for Suzuki-Miyaura Coupling Reactions Using Lithium Triisopropyl Borates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Catalytic versus stoichiometric reagents as a key concept for Green Chemistry - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. scielo.org.ar [scielo.org.ar]
• 10. Arylboronic acid or boronate synthesis [organic-chemistry.org]

literature review of triisopropyl borate applications in cross-coupling

For researchers, scientists, and drug development professionals engaged in the synthesis of complex organic molecules, the choice of boron reagent in palladium-catalyzed cross-coupling reactions is a critical parameter influencing yield, stability, and functional group tolerance. This guide provides a detailed comparison of triisopropyl borate-derived reagents with other common boron alternatives, supported by experimental data, to facilitate informed decision-making in your synthetic endeavors.

Performance Comparison of Boron Reagents in Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is one of the most widely used cross-coupling reactions. The performance of the boron reagent is crucial for the success of the reaction, especially when dealing with sensitive or unstable substrates. Below is a comparison of lithium triisopropyl borates with boronic acids, N-methyliminodiacetic acid (MIDA) boronates, and potassium trifluoroborates.

Caveat on Comaparative Data: The following tables are compiled from different literature sources. Direct comparison of yields should be approached with caution as the reaction conditions (e.g., catalyst, ligand, base, solvent, temperature, and reaction time) are not identical. This data is intended to provide a general performance overview rather than a direct head-to-head competition under a single set of conditions.

Stability of Boron Reagents

A significant advantage of using lithium triisopropyl borates is their enhanced stability compared to the corresponding boronic acids, particularly for electron-rich and heterocyclic systems prone to protodeboronation.

Boron Reagent	Substrate	Stability
Lithium Triisopropyl Borate (B1201080)	2-Furanyl	Stable for up to 4 months under air with comparable yields in subsequent reactions.[1]
Boronic Acid	2-Furanyl	Loses 90% activity after storage under air for 15 days.[1]

Yield Comparison in Suzuki-Miyaura Coupling of Heterocycles

Heterocyclic compounds are prevalent in pharmaceuticals and agrochemicals. However, their corresponding boronic acids can be unstable. Lithium triisopropyl borates offer a robust alternative for these challenging substrates.

Boron Reagent	Aryl/Heteroaryl Halide	Coupling Partner	Product	Yield (%)
Lithium Triisopropyl Borate	4-Bromobenzonitrile	2-Furanyl Lithium Triisopropyl Borate	4-(2-Furanyl)benzonitrile	95
Lithium Triisopropyl Borate	4-Chloroacetophenone	2-Thienyl Lithium Triisopropyl Borate	1-(4-(Thiophen-2-yl)phenyl)ethan-1-one	89
Lithium Triisopropyl Borate	1-Bromo-4-methoxybenzene	N-Boc-indol-2-yl Lithium Triisopropyl Borate	1-Boc-2-(4-methoxyphenyl)-1H-indole	85
Boronic Acid	4-Bromotoluene	2-Furanylboronic Acid	4-Methyl-2-(furan-2-yl)benzene	45*
MIDA Boronate	4-Bromobenzonitrile	2-Thienyl MIDA Boronate	4-(Thiophen-2-yl)benzonitrile	92
Potassium Trifluoroborate	4-Chlorobenzonitrile	Potassium 2-Thienyltrifluoroborate	4-(Thiophen-2-yl)benzonitrile	82

*Note: This is a representative yield for an unstable boronic acid under standard conditions and can vary significantly.

Experimental Protocols

Detailed experimental procedures are essential for reproducibility. Below are protocols for the preparation of lithium triisopropyl borates and their use in Suzuki-Miyaura cross-coupling reactions.

Synthesis of Lithium Triisopropyl Borates

General Procedure: To a solution of the (hetero)aryl halide (1.0 equiv) in anhydrous THF at -78 °C is added n-butyllithium (1.1 equiv) dropwise. The resulting mixture is stirred at -78 °C for 1 hour. Triisopropyl borate (1.1 equiv) is then added dropwise, and the reaction mixture is allowed to warm to room temperature and stirred for an additional 2 hours. The solvent is removed under reduced pressure, and the resulting lithium triisopropyl borate is dried under high vacuum.[1]

Suzuki-Miyaura Coupling using Lithium Triisopropyl Borates

General Procedure: In a glovebox, a vial is charged with the lithium triisopropyl borate (1.5 equiv), the aryl/heteroaryl halide (1.0 equiv), a palladium catalyst such as Pd(OAc)₂ (2 mol%) and a ligand such as SPhos (4 mol%). The vial is sealed, removed from the glovebox, and THF and an aqueous solution of K₃PO₄ (1.5 M, 3.0 equiv) are added. The reaction mixture is then heated to the desired temperature (e.g., 60 °C) and stirred until the reaction is complete as monitored by TLC or GC-MS. After cooling to room temperature, the mixture is diluted with water and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica (B1680970) gel.[1]

One-Pot Lithiation, Borylation, and Suzuki-Miyaura Coupling

Procedure: To a solution of the heteroarene (1.5 equiv) in anhydrous THF at -78 °C is added n-butyllithium (1.6 equiv) dropwise. After stirring for 1 hour at -78 °C, triisopropyl borate (1.6 equiv) is added, and the mixture is stirred for another hour at the same temperature. The aryl/heteroaryl halide (1.0 equiv), the palladium catalyst (e.g., XPhos Pd G2, 2 mol%), and an aqueous solution of K₃PO₄ (1.5 M, 3.0 equiv) are then added sequentially. The reaction mixture is allowed to warm to room temperature and then heated to the desired temperature (e.g., 60 °C) until the reaction is complete. The workup and purification follow the procedure described above.[1]

Signaling Pathways and Experimental Workflows

Visualizing the reaction workflow can aid in understanding the process. The following diagrams illustrate the general Suzuki-Miyaura catalytic cycle and the experimental workflow for the one-pot synthesis.

General Suzuki-Miyaura Catalytic Cycle.

One-Pot Lithiation-Borylation-Coupling.

Applications in Other Cross-Coupling Reactions

While extensively studied in Suzuki-Miyaura couplings, the in situ generation of boronic acids from triisopropyl borate can be conceptually applied to other cross-coupling reactions. However, specific literature precedents for using triisopropyl borate directly in Stille, Negishi, or Heck reactions are less common. In these cases, the corresponding boronic acid or a more stable derivative like a MIDA boronate is typically used. For the sake of completeness, general protocols for these reactions are provided as a reference.

Stille Coupling

The Stille reaction couples an organotin compound with an sp²-hybridized organic halide. A boronic acid ester, which can be prepared from triisopropyl borate, could potentially be used in a subsequent Stille coupling if converted to the corresponding organostannane.

General Protocol for Stille Coupling: To a solution of the aryl halide (1.0 equiv) and the organostannane (1.1 equiv) in a suitable solvent (e.g., toluene (B28343) or DMF) is added a palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%). The mixture is degassed and heated under an inert atmosphere until the starting material is consumed. After cooling, the reaction is worked up by quenching with an aqueous KF solution to precipitate the tin byproducts, followed by extraction and purification.

Negishi Coupling

The Negishi coupling involves the reaction of an organozinc reagent with an organic halide. An organoborane derived from triisopropyl borate could be transmetalated to an organozinc species for use in a Negishi coupling.

General Protocol for Negishi Coupling: The organozinc reagent is prepared in situ or pre-formed. To a solution of the organic halide (1.0 equiv) and a palladium catalyst (e.g., Pd₂(dba)₃, 2.5 mol%) with a suitable ligand (e.g., SPhos, 5 mol%) in an anhydrous solvent (e.g., THF) under an inert atmosphere, the organozinc reagent (1.2 equiv) is added. The reaction is stirred at room temperature or heated until completion. The reaction is then quenched with saturated aqueous NH₄Cl, and the product is extracted and purified.

Heck Reaction

The Heck reaction couples an unsaturated halide with an alkene. While not a direct application for a boron reagent as a coupling partner, the biaryl products synthesized using triisopropyl borate-derived reagents can serve as substrates for subsequent Heck reactions.

General Protocol for Heck Reaction: A mixture of the aryl halide (1.0 equiv), the alkene (1.2 equiv), a palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), a phosphine (B1218219) ligand (e.g., P(o-tolyl)₃, 4 mol%), and a base (e.g., Et₃N, 2.0 equiv) in a suitable solvent (e.g., DMF or acetonitrile) is heated under an inert atmosphere. After completion, the reaction is cooled, filtered, and the product is isolated by extraction and purification.

Conclusion

Triisopropyl borate, particularly through the formation of lithium triisopropyl borates, presents a compelling alternative to traditional boronic acids in Suzuki-Miyaura cross-coupling reactions. Its primary advantages lie in the enhanced stability of the boron reagent, which translates to higher yields and greater reliability, especially with challenging heterocyclic substrates. While its direct application in other named cross-coupling reactions is not as well-documented, the principles of in situ boronic acid generation suggest potential for broader utility. The provided protocols and comparative data serve as a valuable resource for chemists aiming to optimize their synthetic strategies and overcome the limitations associated with unstable boron reagents.

References

• 1. A General Method for Suzuki-Miyaura Coupling Reactions Using Lithium Triisopropyl Borates - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Triisopropyl Borate: A Procedural Guide

The proper disposal of triisopropyl borate (B1201080) is critical for ensuring laboratory safety and environmental protection. As a highly flammable liquid that is sensitive to moisture, specific handling procedures must be strictly followed. This guide provides detailed, step-by-step instructions for researchers, scientists, and drug development professionals to manage and dispose of triisopropyl borate waste safely.

Immediate Safety and Hazard Summary

Triisopropyl borate is a highly flammable liquid and vapor with a low flash point, posing a significant fire risk.[1][2] It is also moisture-sensitive and will react with water, including humidity in the air, to hydrolyze into isopropyl alcohol and boric acid.[1] Vapors can form explosive mixtures with air and may travel to an ignition source and flash back.[3] It is crucial to keep this chemical away from heat, sparks, open flames, and any sources of ignition.[1][3] In case of fire, use carbon dioxide, dry chemical powder, or alcohol-resistant foam for extinction.[1][4]

Required Personal Protective Equipment (PPE)

Before handling triisopropyl borate for disposal, ensure the following PPE is worn to minimize exposure risk:

• Eye and Face Protection: Chemical safety goggles and a face shield are required.[3] An eyewash station should be readily accessible.[2][5]

• Hand Protection: Wear chemical-resistant gloves, such as nitrile rubber. Gloves should be inspected for integrity before each use.[3][6]

• Body Protection: A flame-resistant lab coat or, at a minimum, a 100% cotton lab coat is recommended.[5][7] Wear appropriate protective clothing to prevent skin exposure.[3]

• Respiratory Protection: All handling of waste should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[5][6] If vapors or aerosols are generated and ventilation is inadequate, a NIOSH-approved respirator is necessary.[4]

Step-by-Step Disposal Procedure

1. Waste Collection:

• Collect waste triisopropyl borate in its original container or a designated, compatible hazardous waste container.[4]

• Crucially, do not mix triisopropyl borate waste with other waste streams , especially aqueous solutions, acids, bases, or strong oxidizing agents.[1][4][6]

• Leave adequate headspace (at least 10% of the container volume) to allow for vapor expansion.[8]

2. Container Selection and Sealing:

• Use containers that are in good condition, free from leaks, and have a secure, tightly fitting cap.[3][8]

• Ensure the container material is compatible with the chemical. For quantities less than five gallons, glass bottles are suitable; for larger quantities, metal cans can be used.[8]

• Once waste is added, the container must be sealed immediately. Containers should remain closed at all times except when actively adding waste.[6][8]

3. Labeling:

• Clearly label the waste container with the words "Hazardous Waste" and the full chemical name, "Triisopropyl Borate".[6][8]

• The label should also list all constituents and their approximate percentages.[8]

• Include the date of waste accumulation.

4. Storage:

• Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA).[6]

• The storage area must be cool, dry, and well-ventilated, away from heat and direct sunlight.[2][3][4]

• Store waste in a flammable liquids cabinet, segregated from incompatible materials like oxidizers.[6][7]

• Ensure all ignition sources are eliminated from the storage area.[3][4]

5. Final Disposal:

• Triisopropyl borate must not be disposed of down the drain or in regular trash.[3][6][9]

• Disposal must be handled by a licensed professional waste disposal company.[1][3]

• The recommended method of disposal is through incineration in a chemical incinerator equipped with an afterburner and scrubber, with extra care taken due to its high flammability.[1][3]

• Contaminated packaging and empty containers should be treated as hazardous waste, as they can retain flammable vapors, and disposed of in the same manner as the unused product.[3][4][9]

Accidental Spill & Release Protocol

In the event of a spill, follow these immediate steps:

• Evacuate & Alert: Evacuate all non-essential personnel from the immediate area and alert colleagues.[3]

• Remove Ignition Sources: Immediately eliminate all sources of ignition (e.g., open flames, sparks, hot surfaces).[3][9]

• Ventilate: Ensure the area is well-ventilated, using a chemical fume hood if the spill is contained within one.[3]

• Don PPE: Wear the full PPE as described above.[3]

• Contain Spill: Prevent the spill from spreading or entering drains by using a non-combustible absorbent material such as dry sand, earth, or commercial sorbents.[1][7][10] Do not use paper towels.[7]

• Collect Absorbent: Using non-sparking tools, carefully collect the absorbent material and place it into a designated, sealable container for hazardous waste.[9][10]

• Decontaminate: Clean the spill area thoroughly.

• Dispose: Label the container with the spill cleanup materials and dispose of it as hazardous waste through your institution's environmental health and safety (EHS) office.[7][11]

Quantitative Data Summary

The following table summarizes key quantitative properties of triisopropyl borate relevant to its safe handling and disposal.

Property	Value	Citations
Flash Point	17 °C / 62.6 °F	[9]
Boiling Point	140 °C / 284 °F	[9]
Specific Gravity	0.814 g/mL at 25 °C	[9]
Vapor Pressure	76 mmHg at 75 °C	[9]
UN Number	2616	[1]
Hazard Class	3 (Flammable Liquid)	[1]

Disposal Workflow Diagram

Caption: Logical workflow for the safe disposal of triisopropyl borate waste.

References

• 1. jsc-aviabor.com [jsc-aviabor.com]
• 2. fishersci.com [fishersci.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. ehs.yale.edu [ehs.yale.edu]
• 6. ehs.washington.edu [ehs.washington.edu]
• 7. - Division of Research Safety | Illinois [drs.illinois.edu]
• 8. Laboratory Waste – UF | EHS [ehs.ufl.edu]
• 9. assets.thermofisher.com [assets.thermofisher.com]
• 10. TRIISOPROPYL BORATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 11. westlab.com [westlab.com]

Personal protective equipment for handling Triisopropyl borate

Essential Safety and Handling Guide for Triisopropyl Borate (B1201080)

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Triisopropyl borate. It offers procedural, step-by-step guidance for safe operations and disposal, ensuring user safety and regulatory compliance.

Triisopropyl borate is a highly flammable liquid and vapor that can cause serious eye irritation.[1][2] It is also moisture-sensitive and may decompose upon exposure to moist air or water.[3][4] Adherence to proper personal protective equipment (PPE) protocols is essential to minimize exposure and ensure a safe laboratory environment.

Engineering Controls and General Handling

Before handling Triisopropyl borate, ensure that proper engineering controls are in place.[3] Facilities should be equipped with an eyewash station and a safety shower.[3][4] All work should be conducted in a chemical fume hood to ensure adequate ventilation.[3][5] Use explosion-proof electrical, ventilating, and lighting equipment.[1][6]

Standard Handling Procedures:

• Wash hands thoroughly after handling.[1][3]

• Ground and bond containers when transferring material to prevent static discharge.[3][6]

• Use non-sparking, spark-proof tools.[3][6]

• Keep the container tightly closed and store it in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[1][3][6]

• Avoid contact with eyes, skin, and clothing.[3]

• Do not breathe vapors or mists.[3]

• Prevent contact with water and moist air.[3]

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is critical and depends on the scale and nature of the work being performed. The following table summarizes the recommended PPE for handling Triisopropyl borate.

Exposure Level	Eye Protection	Hand Protection	Respiratory Protection	Skin and Body Protection
Small-Scale Laboratory Use	Chemical splash goggles or safety glasses with side-shields.[3][4]	Nitrile or Neoprene rubber gloves.[7] Inspect gloves prior to use.[8]	Not required under normal use with adequate ventilation (in a fume hood).[4]	Laboratory coat.
Large-Scale/Emergency Use/Spills	Chemical splash goggles and a face shield.[1]	Heavy-duty, chemical-resistant gloves (e.g., Butyl rubber, Viton).[9]	A full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges is required when vapors/aerosols are generated.[1]	Chemical-resistant suit, boots, and apron.[5]

Glove Compatibility:

Glove Material	Breakthrough Time	Recommendation
Nitrile Rubber	> 480 min	Recommended for splash protection and small-scale use.
Neoprene	Not Specified	Recommended as a suitable material.[7]
Butyl Rubber	Not Specified	Recommended for protection against a wide variety of chemicals.[9]
Viton	Not Specified	Recommended for protection against a wide variety of chemicals.[9]

Note: Glove performance can be affected by thickness, chemical concentration, temperature, and abrasion. Always inspect gloves for signs of degradation before use. For incidental splash exposure, immediately remove and replace contaminated gloves.[10][11]

PPE Donning, Doffing, and Disposal Procedures

Donning (Putting On) PPE:

• Hand Hygiene: Wash and dry hands thoroughly.

• Gown/Apron: Put on the lab coat or chemical-resistant suit.

• Respirator: If required, perform a seal check on the respirator.

• Eye Protection: Put on safety goggles and a face shield if necessary.

• Gloves: Put on gloves, ensuring they overlap the cuffs of the lab coat or suit.

Doffing (Taking Off) PPE:

• Gloves: Remove gloves using the proper technique to avoid skin contact with the outer surface.

• Gown/Apron: Remove the lab coat or suit by rolling it inside out.

• Eye Protection: Remove goggles and face shield from the back.

• Respirator: Remove the respirator.

• Hand Hygiene: Wash hands thoroughly with soap and water.

Disposal of Contaminated PPE:

• Dispose of used gloves and other contaminated disposable PPE in a designated, sealed container for hazardous waste.[1]

• Follow all local, state, and federal regulations for hazardous waste disposal.[2]

• Contaminated clothing should be decontaminated or disposed of as hazardous waste.[3]

Emergency Procedures

Spills:

• Evacuate the area and remove all sources of ignition.[1][3]

• Ventilate the area.[3]

• Wear the appropriate PPE for emergency use.[1]

• Absorb the spill with an inert material such as vermiculite, sand, or earth.[3]

• Collect the absorbed material using non-sparking tools and place it in a suitable, closed container for disposal.[3][6]

First Aid:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

• Skin Contact: Remove contaminated clothing and flush skin with plenty of water for at least 15 minutes. Seek medical attention.[3]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[3]

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[3]

Visual Guide: PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate Personal Protective Equipment when handling Triisopropyl borate.

Caption: PPE selection workflow for handling Triisopropyl borate.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. jsc-aviabor.com [jsc-aviabor.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. fishersci.fr [fishersci.fr]
• 5. oakwoodchemical.com [oakwoodchemical.com]
• 6. fishersci.com [fishersci.com]
• 7. gelest.com [gelest.com]
• 8. chemdmart.com [chemdmart.com]
• 9. safety.fsu.edu [safety.fsu.edu]
• 10. ehs.yale.edu [ehs.yale.edu]
• 11. dess.uccs.edu [dess.uccs.edu]